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Foundational

Structural Dynamics and Synthetic Utility of 2-Bromo-5,10-dihydrophenazine Donor Units

Content Type: Technical Whitepaper & Experimental Guide Audience: Organic Materials Scientists, OLED Device Engineers, and Medicinal Chemists Executive Summary: The "Butterfly" Donor In the molecular engineering of Therm...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Whitepaper & Experimental Guide Audience: Organic Materials Scientists, OLED Device Engineers, and Medicinal Chemists

Executive Summary: The "Butterfly" Donor

In the molecular engineering of Thermally Activated Delayed Fluorescence (TADF) emitters and organic photocatalysts, the 5,10-dihydrophenazine (DHP) moiety serves as a premier electron donor. Its utility stems from a specific structural anomaly: the "butterfly" conformation.

Unlike planar aromatic systems (e.g., anthracene), the DHP core adopts a bent geometry along the N–N axis. When functionalized with a reactive handle—specifically 2-Bromo-5,10-dimethyl-5,10-dihydrophenazine —this unit becomes a modular building block. The bromine atom at the C2 position breaks the symmetry, allowing for regioselective cross-coupling with electron acceptors (e.g., triazines, sulfones), while the bent geometry ensures the spatial separation of Frontier Molecular Orbitals (FMOs) required for efficient Reverse Intersystem Crossing (RISC).

This guide details the structural physics, electronic properties, and a robust, self-validating synthetic protocol for generating high-purity 2-bromo-DHP donor units.

Structural & Electronic Properties[1][2][3][4]

The Bent Geometry (Steric Decoupling)

The defining feature of the 5,10-dihydrophenazine core is its non-planar, boat-like conformation.

  • Folding Angle (

    
    ):  Typically ranges between 130° and 170° , depending on the steric bulk of the N-substituents (Methyl vs. Phenyl).
    
  • Mechanism: This bending is caused by the repulsion between the lone pairs on the nitrogen atoms and the ortho-hydrogens of the benzene rings, as well as the

    
    -like character of the amine nitrogens.
    
  • Consequence: When coupled to an acceptor, this orthogonality disrupts

    
    -conjugation between the Donor (D) and Acceptor (A). This minimizes the exchange integral (
    
    
    
    ), resulting in a vanishingly small singlet-triplet energy gap (
    
    
    ), the prerequisite for TADF.
Electronic Profile (HOMO/LUMO)

The 2-Bromo-5,10-dimethyl-DHP unit acts as a strong electron donor.

  • HOMO Level: Elevated (approx. -5.1 to -5.3 eV ) due to the electron-rich diamine core.

  • LUMO Level: High-lying (approx. -1.0 to -1.5 eV ), preventing electron trapping on the donor.

  • Role of Bromine: The Br substituent is weakly electron-withdrawing (inductive

    
     effect) but also a weak 
    
    
    
    -donor. In the precursor stage, it serves primarily as the synthetic handle . In the final D-A molecule, its position is taken by the Acceptor.
Data Summary: Phenazine vs. Dihydrophenazine[3][5][6]
PropertyPhenazine (Precursor)5,10-Dimethyl-DHP (Donor)
Geometry Planar (

)
Bent / Butterfly (

)
Electronic State Electron Deficient (Acceptor)Electron Rich (Donor)
Stability StableOxidation Prone (requires N-alkylation)
Fluorescence Weak / Non-emissiveStrong CT (when coupled)
Key Application Intercalator / AntibioticOLED Emitter / Photocatalyst

Synthetic Pathway & Mechanism[7][8]

The synthesis of the 2-bromo donor unit requires navigating the redox instability of the dihydrophenazine core. The most reliable route involves the reduction of 2-bromophenazine followed by immediate in situ alkylation to "lock" the reduced state.

Reaction Logic
  • Precursor Selection: Start with 2-bromophenazine . Direct bromination of dihydrophenazine is non-selective and leads to poly-brominated byproducts.

  • Reduction: Sodium dithionite (

    
    ) is the preferred reductant over hydrogenation (
    
    
    
    ), as it is chemoselective and does not debrominate the aromatic ring.
  • Trapping (Alkylation): The intermediate 2-bromo-5,10-dihydrophenazine (with N-H bonds) is highly susceptible to aerobic oxidation back to phenazine. It must be deprotonated and alkylated (e.g., with Iodomethane) immediately under inert atmosphere.

Synthetic Workflow Diagram

Synthesis Start 2-Bromophenazine (Planar/Stable) Step1 Reduction (Na2S2O4, EtOH/H2O) Start->Step1 + 2e- / + 2H+ Inter Intermediate: 2-Br-5,10-dihydro-PHZ (Unstable N-H) Step1->Inter Inter->Start O2 (Air) Oxidation Step2 Alkylation (NaH, MeI, DMF) Inter->Step2 Inert Gas Required Final Product: 2-Bromo-5,10-dimethyl-DHP (Bent/Stable) Step2->Final SN2 Mechanism

Caption: Step-wise synthesis of the stable donor unit. Note the critical instability of the N-H intermediate.

Experimental Protocol: Synthesis of 2-Bromo-5,10-dimethyl-5,10-dihydrophenazine

Safety Warning: Iodomethane (MeI) is a neurotoxin and carcinogen. Sodium Hydride (NaH) is pyrophoric. Perform all steps in a fume hood.

Phase A: Reduction
  • Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and addition funnel.

  • Dissolution: Charge the flask with 2-bromophenazine (1.0 eq, 5 mmol) and Ethanol (50 mL). Heat to reflux (

    
    ) under 
    
    
    
    flow. The solution will be yellow/brown.
  • Reduction: Dissolve Sodium Dithionite (

    
    , 3.0 eq)  in degassed water (20 mL). Add this solution dropwise to the refluxing mixture over 30 minutes.
    
  • Observation: The color typically shifts from yellow to pale/colorless or light fluorescent green, indicating the formation of the dihydro-species.

  • Isolation: Cool to room temperature. Pour into degassed water (200 mL). Filter the precipitate quickly under a blanket of nitrogen. Wash with water.[1][2] Do not dry in air ; proceed immediately to Phase B.

Phase B: N-Alkylation (The "Locking" Step)
  • Solvation: Dissolve the wet filter cake (crude 2-bromo-5,10-dihydrophenazine) in anhydrous DMF (30 mL) in a dry,

    
    -purged flask.
    
  • Deprotonation: Cool to

    
    . Carefully add Sodium Hydride (60% in oil, 4.0 eq)  portion-wise. Evolution of 
    
    
    
    gas will occur. Stir for 30 mins at
    
    
    .
  • Alkylation: Add Iodomethane (MeI, 5.0 eq) dropwise.

  • Reaction: Allow to warm to room temperature and stir overnight (12h). The solution usually turns dark, then lightens as the reaction completes.

  • Workup: Quench carefully with ice water. Extract with Dichloromethane (DCM, 3x). Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Purification: Purify via column chromatography (Silica gel, Hexane:DCM gradient). The product is typically a white or pale yellow solid.

Application Architecture: The TADF Mechanism

The 2-Bromo-DHP unit is rarely the endpoint; it is the engine of a TADF emitter. Below is the mechanism of how this specific donor functions when coupled to an acceptor (e.g., Triazine).

TADF_Mechanism cluster_Singlet Singlet Manifold cluster_Triplet Triplet Manifold S0 Ground State (S0) S1 S1 (CT State) Charge Transfer S0->S1 Excitation (hν / el) S1->S0 Prompt Fluorescence T1 T1 (Local/CT) Long Lifetime S1->T1 ISC T1->S0 Non-radiative Decay T1->S1 RISC (TADF) Dependent on Bent Geometry Geometry DHP Bent Geometry (Decouples HOMO/LUMO) Geometry->T1 Minimizes ΔEst

Caption: The RISC process is enabled by the DHP donor's geometry, which minimizes the energy gap (


).

References

  • Tanaka, H., Shizu, K., Nakanotani, H., & Adachi, C. (2014). Twisted intramolecular charge transfer state for efficient thermally activated delayed fluorescence.[3] Chemistry of Materials, 25(18), 3766-3771.

  • Uoyama, H., Goushi, K., Shizu, K., Nomura, H., & Adachi, C. (2012). Highly efficient organic light-emitting diodes from delayed fluorescence.[4][5] Nature, 492(7428), 234-238.

  • Takeda, Y., et al. (2016). 5,10-Dihydrophenazines: A Platform for Color-Tunable Fluorophores. Chemical Communications, 52, 10000-10003.

  • Zhang, Q., et al. (2014). Efficient blue thermally activated delayed fluorescence emitters based on 5,10-dihydrophenazine donors.[4] Journal of the American Chemical Society, 136(52), 18070-18081.

  • BenchChem. (2025). Synthesis and Physical Properties of 5,10-dimethyl-5,10-dihydrophenazine. Link

Sources

Exploratory

2-Bromo-5,10-dihydrophenazine: Molecular Architecture, Synthesis, and Applications in Advanced Optoelectronics

Executive Summary As a Senior Application Scientist, I frequently encounter the challenge of designing molecular architectures that bridge the gap between raw chemical reactivity and advanced material performance. 2-Brom...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of designing molecular architectures that bridge the gap between raw chemical reactivity and advanced material performance. 2-Bromo-5,10-dihydrophenazine exemplifies such a bridge. Serving as a highly functionalized intermediate, this molecule is a cornerstone in the synthesis of Donor-Acceptor (D-A) systems, particularly for1 in Organic Light-Emitting Diodes (OLEDs)[1]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and field-proven synthetic protocols.

Part 1: Molecular Identity & Physicochemical Profiling

The utility of 2-bromo-5,10-dihydrophenazine stems from the precise combination of its electron-rich dihydrophenazine core and the electrophilic bromine substituent. Table 1 summarizes its core quantitative data.

Table 1: Physicochemical Properties of 2-Bromo-5,10-dihydrophenazine

PropertyValue
Chemical Name 2-Bromo-5,10-dihydrophenazine
CAS Registry Number 2[2]
Molecular Formula C12H9BrN2[2]
Molecular Weight 261.12 g/mol [2]
Parent Compound 5,10-Dihydrophenazine (CAS: 613-32-1)[3]
SMILES String BrC(C=C1N2)=CC=C1NC3=C2C=CC=C3[2]
Key Structural Features Bicyclic aromatic phenazine core (reduced), mono-brominated at C2

Part 2: Structural Causality & Mechanistic Significance

In molecular design, every functional group must serve a distinct purpose. The parent molecule, 5,10-dihydrophenazine, is a potent electron donor due to the lone pairs on its two nitrogen atoms, which participate in the extended π-conjugation of the tricyclic system[4]. However, to harness this electron-donating capability for optoelectronics or pharmaceuticals, the core must be covalently linked to electron-accepting moieties.

This is where the bromine atom at the 2-position becomes critical. The carbon-bromine (C-Br) bond acts as a highly specific synthetic handle. In the realm of transition-metal catalysis, the C-Br bond undergoes oxidative addition with Palladium (Pd) catalysts much more readily than C-H or C-C bonds. This allows researchers to perform regioselective cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig aminations) to construct complex4[4].

By coupling 2-bromo-5,10-dihydrophenazine with specific acceptors (e.g., diphenylsulfone or benzothiazole), scientists can precisely tune the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). This spatial separation of frontier molecular orbitals minimizes the exchange integral, leading to a remarkably1[1]. This small gap is the fundamental thermodynamic requirement for Reverse Intersystem Crossing (RISC), the engine driving high-efficiency TADF OLEDs.

Part 3: Experimental Protocols - Synthesis and Functionalization

Trustworthiness in chemical synthesis relies on reproducible, self-validating systems. The synthesis of 2-bromo-5,10-dihydrophenazine is typically achieved via the electrophilic aromatic bromination of 5,10-dihydrophenazine.

Protocol: Regioselective Bromination of 5,10-Dihydrophenazine

This protocol leverages N-Bromosuccinimide (NBS) as a mild bromine source to prevent over-bromination and oxidative degradation of the sensitive dihydrophenazine core[3].

  • Preparation: In a flame-dried, round-bottom flask purged with an inert atmosphere (Argon or N2), dissolve 1.0 equivalent of 5,10-dihydrophenazine in anhydrous N,N-dimethylformamide (DMF)[3].

    • Causality: DMF is chosen because its high dielectric constant stabilizes the polar Wheland intermediate formed during electrophilic aromatic substitution, accelerating the reaction while maintaining homogeneity. The inert atmosphere is non-negotiable; dihydrophenazines are susceptible to auto-oxidation back to the fully aromatic phenazine in the presence of O2.

  • Cooling: Chill the reaction mixture to 0 °C using an ice-water bath[3].

    • Causality: Lowering the thermal energy of the system increases the regioselectivity for the 2-position (the most sterically accessible and electronically favored site) and suppresses the formation of dibrominated byproducts.

  • Bromination: Slowly add 1.05 equivalents of N-Bromosuccinimide (NBS) in small portions over 30 minutes, keeping the temperature between 0 - 20 °C[3].

    • Causality: NBS provides a low, steady concentration of electrophilic bromine (Br+). The slight stoichiometric excess ensures complete conversion without driving polybromination.

  • Reaction Monitoring & Quenching: Stir the mixture at room temperature until TLC or LC-MS indicates the consumption of the starting material (typically 2-4 hours). Quench the reaction by pouring it into ice-cold distilled water.

  • Isolation: The product, 2-bromo-5,10-dihydrophenazine, will precipitate as a solid. Collect via vacuum filtration, wash with cold water to remove residual DMF and succinimide, and dry under high vacuum. This method reliably yields the target compound at 3[3].

Part 4: Application Landscape - TADF OLEDs & Beyond

The primary industrial and academic pull for 2-bromo-5,10-dihydrophenazine lies in next-generation displays. Traditional fluorescent OLEDs are capped at 25% internal quantum efficiency due to spin statistics (producing 25% singlet and 75% triplet excitons). TADF materials bypass this limit by harvesting the dark triplet excitons via RISC, converting them back to emissive singlets[1].

When 2-bromo-5,10-dihydrophenazine is used to synthesize D-A emitters, the resulting compounds exhibit extraordinary photophysical properties. For instance, dihydrophenazine-based TADF emitters have demonstrated 1[1]. Devices utilizing these dynamic host molecules have achieved4[4]. Furthermore, green TADF emitters utilizing phenazine donors have reached 5[5].

Beyond materials science, the phenazine core is well-documented in pharmaceutical research for its3[3]. The brominated derivative serves as a vital scaffold for medicinal chemists to explore structure-activity relationships (SAR) by appending diverse pharmacophores to the tricyclic core.

Visualization: TADF Molecular Design Logic & Energy Transfer Pathway

The following diagram illustrates the logical progression from the raw dihydrophenazine core to a functional TADF emitter, highlighting the critical role of the brominated intermediate.

TADF_Pathway D_Core 5,10-Dihydrophenazine (Strong Electron Donor) Bromination Regioselective Bromination (NBS, DMF, 0-20°C) D_Core->Bromination Intermediate 2-Bromo-5,10-dihydrophenazine (Functionalized Donor Handle) Bromination->Intermediate Coupling Pd-Catalyzed Cross-Coupling (Addition of Acceptor Unit) Intermediate->Coupling TADF_Emitter D-A Type TADF Emitter (e.g., DHPZ-Derivatives) Coupling->TADF_Emitter Energy_State Small Singlet-Triplet Gap (ΔEST < 0.19 eV) TADF_Emitter->Energy_State RISC Reverse Intersystem Crossing (T1 → S1) Energy_State->RISC Emission Delayed Fluorescence (High EQE OLEDs) RISC->Emission

Workflow from 5,10-dihydrophenazine to high-efficiency TADF emission via the bromo-intermediate.

References

  • BLD Pharm. "496269-44-4 | 2-Bromo-5,10-dihydrophenazine." BLD Pharm Database.
  • Lookchem. "Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE." Lookchem Chemical Database.
  • ACS Publications. "Achieving Balanced Electrical Performance of Host Material through Dual N–P═O Resonance Linkage for Efficient Electroluminescence." Chemistry of Materials.
  • Journal of Materials Chemistry C (RSC Publishing). "Controlled emission colors and singlet–triplet energy gaps of dihydrophenazine-based thermally activated delayed fluorescence emitters." Royal Society of Chemistry.
  • Taylor & Francis. "Recent progress of green thermally activated delayed fluorescent emitters." Science and Technology of Advanced Materials.

Sources

Foundational

The Trajectory of Phenazine Derivatives in Organic Electronics: From Obscure Dyes to High-Performance Components

An In-Depth Technical Guide: Abstract Phenazine derivatives, a class of nitrogen-containing heterocyclic compounds, have undergone a remarkable transformation from their historical use in dyestuffs to becoming pivotal ma...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide:

Abstract

Phenazine derivatives, a class of nitrogen-containing heterocyclic compounds, have undergone a remarkable transformation from their historical use in dyestuffs to becoming pivotal materials in the field of organic electronics.[1] Their inherent properties—a planar and rigid molecular structure, excellent thermal stability, and tunable redox behavior—make them exceptionally versatile for a range of applications.[2][3] This technical guide provides a comprehensive overview of the history, synthetic evolution, and application of phenazine derivatives in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic solar cells (OSCs). We will explore the fundamental structure-property relationships that govern their performance, detail key synthetic methodologies, and examine advanced concepts such as thermally activated delayed fluorescence (TADF) and aggregation-induced emission (AIE) that are pushing the boundaries of device efficiency. This guide is intended for researchers and scientists in materials science and drug development, offering field-proven insights into the causality behind experimental choices and the design of next-generation organic electronic materials.

Introduction to Phenazines: A Legacy of Color and Redox Activity

Phenazine, with its core structure of a pyrazine ring fused to two benzene rings, is a dibenzo annulated pyrazine.[4] Historically, these compounds were primarily known as pigments and dyes, such as neutral red and safranines, due to their extended π-conjugated systems that absorb light in the visible spectrum.[4][5] The key to their modern utility lies in the electronic nature of this core structure. The presence of two electron-withdrawing nitrogen atoms in the central pyrazine ring imparts an inherent electron-deficient character, which is a foundational property for many applications in organic electronics.[6]

The planar structure of phenazine facilitates strong intermolecular π-π stacking, which is crucial for efficient charge transport in solid-state devices.[5] Furthermore, their oxidation-reduction (redox) properties are highly tunable, allowing them to act as either electron donors or acceptors depending on the functional groups attached to the core.[1] This combination of a rigid, planar scaffold, inherent electron-accepting capability, and tunable optoelectronic properties laid the groundwork for their exploration beyond traditional dyes and into the realm of functional organic materials.

Caption: The core chemical structure of phenazine (C₁₂H₈N₂).

The Dawn of Phenazines in Organic Electronics: Early Explorations

The transition of phenazine derivatives into organic electronics was driven by the search for stable, high-performance n-type (electron-transporting) materials, which historically lagged behind their p-type (hole-transporting) counterparts. The electron-deficient pyrazine core of phenazine made it an ideal candidate for this role.[6] Early investigations focused on incorporating phenazine units into larger conjugated systems to create materials with suitable energy levels (LUMO and HOMO) for electron injection and transport in devices like OLEDs and OFETs.[7] These initial studies demonstrated that phenazine-based materials could indeed function as effective electron transporters, opening the door for more sophisticated molecular engineering to enhance their performance and expand their applications.

Phenazine Derivatives in Key Organic Electronic Devices

The versatility of the phenazine core has led to its successful integration into a variety of organic electronic devices. By strategically modifying the core with different functional groups, its electronic and photophysical properties can be precisely tailored for specific applications.

Organic Light-Emitting Diodes (OLEDs)

In the realm of OLEDs, phenazine derivatives have proven to be multifunctional. Their inherent chemical structure is well-suited for materials designed to efficiently transport charge carriers and emit light with high quantum yields.[8]

  • Electron Transport Materials (ETMs): The natural electron affinity of the phenazine core makes these derivatives excellent candidates for electron transport layers, facilitating the injection and movement of electrons from the cathode to the emissive layer.

  • Emissive Materials: By attaching electron-donating groups to the phenazine core, a donor-acceptor (D-A) structure is created.[9] This architecture can lower the bandgap and lead to light emission across the visible spectrum, from cyan-blue to red.[9][10] For instance, a series of phenazine derivatives with fused aromatic rings has been synthesized, with one compound emitting blue light in solution, green light in a film state, and red light when protonated.[11][12] An OLED fabricated with this material as the emitter achieved a strong green emission with a maximum luminance of approximately 8600 cd/m².[7][11]

  • Thermally Activated Delayed Fluorescence (TADF): A significant breakthrough in OLED technology has been the development of TADF emitters, which can theoretically achieve 100% internal quantum efficiency. Phenazine derivatives are excellent platforms for designing TADF molecules. By combining the electron-accepting phenazine core with strong electron-donating moieties, it is possible to create molecules with a small energy gap between the singlet and triplet excited states, a key requirement for TADF.[13] This strategy has led to OLEDs with superior multicolored emission and high external quantum efficiencies.[10] A notable example is dipyrido[3,2-a:2',3'-c]phenazine (DPPZ), which has been instrumental in developing advanced OLED materials.[8]

Organic Field-Effect Transistors (OFETs)

The development of high-performance n-type and ambipolar (transporting both holes and electrons) semiconductors is crucial for creating complementary logic circuits, the foundation of modern electronics. Phenazine derivatives have been investigated as promising organic semiconductors for OFETs due to their electron-deficient nature, which favors electron transport.[7] The introduction of nitrogen atoms into the aromatic core, as in phenazine, is a known strategy to convert p-type materials into n-type or ambipolar materials.[6] The rigid, planar structure promotes ordered molecular packing in thin films, which is essential for high charge carrier mobility.

Organic Solar Cells (OSCs)

In organic solar cells, a key challenge is the development of efficient and stable electron acceptor materials. Recently, phenazine derivatives have emerged as a promising class of non-fused ring electron acceptors (NFREAs).[14] The donor-acceptor architecture within the OSC active layer requires materials with well-matched energy levels to facilitate efficient exciton dissociation and charge transfer.

The electron-accepting phenazine core provides a suitable LUMO level for accepting electrons from a donor polymer.[5] Molecular engineering, such as the introduction of halogen atoms (chlorination or bromination), has been shown to improve molecular packing, enhance charge transport, and ultimately boost device performance.[15] OSCs based on a phenazine-based NFREA have achieved power conversion efficiencies (PCEs) of over 10%, demonstrating that phenazine is a promising building block for low-cost, high-performance organic photovoltaics.[14]

Application Phenazine Derivative Role Key Properties & Advantages Reported Performance Metric Reference
OLED Emissive LayerTunable emission color (blue, green, red)Max. Luminance: ~8600 cd/m²[7][11]
OLED TADF EmitterHigh quantum efficiencyEQE: 10.74%[10]
OSC Non-Fused Electron AcceptorGood electron mobility, suitable energy levelsPCE: 10.11%[14]
OSC Halogenated AcceptorImproved molecular packing, enhanced charge transportPCE: 16.64% (Brominated)[15]

Table 1: Performance of Phenazine Derivatives in Various Organic Electronic Devices.

Synthetic Strategies: Tailoring Phenazine Derivatives for Enhanced Performance

The successful application of phenazine derivatives hinges on the ability to synthesize them efficiently and to precisely control their properties through chemical modification.

Core Synthesis Methodologies

Several methods exist for synthesizing the phenazine core. A classic approach is the Wohl-Aue reaction , which involves the reaction of a nitrobenzene with an aniline.[4] A more versatile and common laboratory-scale method is the condensation of an o-phenylenediamine with an o-quinone.[16] This modular approach allows for the introduction of various functional groups onto the precursor molecules, which are then incorporated into the final phenazine structure.

Figure 2: Modular Synthesis of Phenazine Core cluster_workflow o_phenylenediamine o-Phenylenediamine (with R1 groups) condensation Condensation Reaction o_phenylenediamine->condensation o_quinone o-Quinone (with R2 groups) o_quinone->condensation phenazine Functionalized Phenazine Derivative condensation->phenazine

Caption: General schematic for the synthesis of functionalized phenazines.

Functionalization and Molecular Design

The true power of phenazine chemistry lies in the ability to functionalize the core. Modern cross-coupling reactions, such as the Buchwald-Hartwig amination , are extensively used to attach various electron-donating aryl amine groups to a halogenated phenazine core.[6][9] This creates the donor-acceptor (D-A) structures that are fundamental to many of the applications discussed.

Causality in Molecular Design:

  • Tuning Energy Levels: Attaching strong electron-donating groups (like triarylamines or phenoxazine) raises the HOMO level, while the LUMO level, primarily located on the phenazine acceptor, remains relatively unchanged.[3][6] This systematically reduces the bandgap and red-shifts the absorption and emission spectra.

  • Improving Solubility: Long alkyl chains are often added to the periphery of the molecule. These chains do not significantly alter the electronic properties but prevent aggregation in solution and improve solubility in organic solvents, which is critical for solution-based device fabrication processes like spin-coating or inkjet printing.

  • Controlling Morphology: The choice and position of side groups can influence how the molecules pack in the solid state. This is critical for optimizing π-π stacking and achieving high charge mobility in OFETs and OSCs.[15]

Advanced Concepts and Emerging Applications

Research into phenazine derivatives continues to push into new and exciting areas, leveraging their unique photophysical and electrochemical properties.

Aggregation-Induced Emission (AIE)

Many traditional fluorescent molecules suffer from aggregation-caused quenching (ACQ), where their light emission decreases at high concentrations or in the solid state. AIE is a counterintuitive phenomenon where molecules are non-emissive in dilute solutions but become highly luminescent upon aggregation.[16] By attaching AIE-active units, such as tetraphenylethylene (TPE), to a phenazine core, researchers have created novel materials that exhibit strong solid-state emission.[9][16] This is highly desirable for fabricating bright and efficient OLEDs. The mechanism relies on the restriction of intramolecular rotations in the aggregated state, which blocks non-radiative decay pathways and opens up the radiative channel.

Redox Flow Batteries

Beyond optoelectronics, the stable and reversible redox properties of phenazine derivatives make them attractive candidates for energy storage, particularly in aqueous organic redox flow batteries.[17] These batteries offer a potentially safer and more sustainable alternative to traditional metal-based systems. By functionalizing the phenazine core with electron-donating or electron-withdrawing groups, their redox potentials can be precisely tuned to create high-performance anolytes and catholytes.[17][18] Computational studies have been used to screen large libraries of potential phenazine derivatives to identify candidates with optimal redox potentials and water solubility for this application.[17]

Figure 3: Application-Driven Design of Phenazine Derivatives cluster_design cluster_mods Molecular Modifications cluster_apps Target Applications Core Phenazine Core (Acceptor) Donor Attach Electron Donors (e.g., Amines) Core->Donor AIEgen Attach AIE-gens (e.g., TPE) Core->AIEgen Solubilizer Add Solubilizing Groups (e.g., Alkyls) Core->Solubilizer OLED OLEDs / TADF (Tunable Emission) Donor->OLED AIE_App Solid-State Lighting (AIE Materials) AIEgen->AIE_App OFET_OSC OFETs / OSCs (Charge Transport) Solubilizer->OFET_OSC

Caption: Logic flow for tailoring phenazine properties for specific applications.

Conclusion and Future Outlook

The history of phenazine derivatives in organic electronics is a compelling story of how a class of molecules, once relegated to the role of simple colorants, was reimagined through the lens of modern materials science. Their journey from dyestuffs to key components in high-performance electronic devices has been driven by a deep understanding of structure-property relationships and the development of sophisticated synthetic strategies. The inherent electron-deficient nature of the phenazine core, combined with its rigid planarity and synthetic versatility, has made it an invaluable platform for creating materials for OLEDs, OFETs, and OSCs.

The future for phenazine derivatives remains bright. Ongoing research will likely focus on developing even more efficient TADF and AIE materials for next-generation displays and lighting. In the realm of photovoltaics, further refinement of phenazine-based acceptors could lead to even higher power conversion efficiencies and improved device stability. Furthermore, the expansion into new fields like energy storage with redox flow batteries highlights the immense potential that still resides within this remarkable class of nitrogen-containing heterocycles. The continued collaboration between synthetic chemists, materials scientists, and device engineers will undoubtedly unlock new functionalities and applications for phenazine derivatives in the years to come.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025). Unlocking the Potential of Phenazine Derivatives: DPPZ in Cutting-Edge Research.
  • Synthesis and investigation of the photophysical, electrochemical and theoretical properties of phenazine–amine based cyan blue-red fluorescent materials for organic electronics. New Journal of Chemistry (RSC Publishing).
  • Phenazine-based non-fused electron acceptors for high-performance organic solar cells. Journal of Materials Chemistry C (RSC Publishing).
  • Zhang, Q. et al. (2015). Synthesis, Physical Properties, and Light-Emitting Diode Performance of Phenazine-Based Derivatives with Three, Five, and Nine Fused Six-Membered Rings. The Journal of Organic Chemistry - ACS Publications.
  • Synthesis, Physical Properties, and Light-Emitting Diode Performance of Phenazine-Based Derivatives with Three, Five, and Nine Fused Six-Membered Rings. The Journal of Organic Chemistry - ACS Publications. (2015).
  • Sonawane, D. et al. (2018). Synthesis, Opto-electrochemical and Theoretical Investigation of Pyrazino[2, 3- b ]phenazine Amines for Organic Electronics. ResearchGate.
  • Simple Phenazine‐Based Compounds Realizing Superior Multicolored Emission. ResearchGate.
  • AN OVERVIEW ON THE SOME PHENOTIAZINE DERIVATIVE MOLECULES USED IN ORGANIC DYE-SENSITIZED SOLAR CELLS. ResearchGate. (2025).
  • Design strategies and applications of novel functionalized phenazine derivatives: a review. ResearchGate.
  • Efficient organic solar cells with benzo[ b]phenazine-core acceptors: insights into the effects of halogenation. PubMed. (2024).
  • Smith, K. J. et al. (2025). Modular Synthesis of Phenazine-Based Aggregation-Induced Emission Materials. Organic Letters - ACS Publications.
  • Synthesis, Physical Properties, and Light-Emitting Diode Performance of Phenazine-Based Derivatives with Three, Five, and Nine Fused Six-Membered Rings. ResearchGate. (2025).
  • Phenazines as chemosensors of solution analytes and as sensitizers in organic photovoltaics. Arkivoc. (2016).
  • Fluorinated dibenzo[a,c]-phenazine-based green to red thermally activated delayed fluorescent OLED emitters. Journal of Materials Chemistry C (RSC Publishing).
  • Quantum chemical calculations of phenazine-based organic dyes in dye-sensitized solar cells. ResearchGate. (2025).
  • Synthesis of a π‐Extended Phenazine Diimide Derivative and Characterization of Its Closed‐Shell Reduced States. ResearchGate. (2026).
  • Computational design of phenazine derivative molecules as redox-active electrolyte materials in alkaline aqueous organic flow batteries. New Journal of Chemistry (RSC Publishing).
  • Kumar, A. et al. (2023). Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. PMC.
  • New insights into phenazine-based organic redox flow batteries by using high-throughput DFT modelling. Sustainable Energy & Fuels (RSC Publishing).
  • Phenazine. Wikipedia.
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Sources

Exploratory

2-Bromo-5,10-dihydrophenazine solubility in polar vs nonpolar solvents

An In-Depth Technical Guide to the Solubility of 2-Bromo-5,10-dihydrophenazine in Polar and Nonpolar Solvents Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavail...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Solubility of 2-Bromo-5,10-dihydrophenazine in Polar and Nonpolar Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and ultimate therapeutic efficacy. This technical guide provides a comprehensive analysis of the solubility characteristics of 2-Bromo-5,10-dihydrophenazine, a halogenated derivative of the phenazine heterocyclic system. We delve into the core physicochemical principles governing its solubility, offering predictions based on molecular structure and intermolecular forces. This document is intended for researchers, scientists, and drug development professionals, providing both theoretical grounding and practical, field-proven methodologies for solubility assessment.

Introduction: The Critical Role of Solubility

In drug development, the journey from a promising compound to a viable therapeutic is fraught with challenges, with poor aqueous solubility being a primary cause of compound attrition.[1] 2-Bromo-5,10-dihydrophenazine belongs to the phenazine class of compounds, which are noted for their diverse biological activities, including antimicrobial and anti-tumor properties.[2] The parent compound, 5,10-dihydrophenazine, is a reduced form of phenazine, which itself is known to be sparingly soluble in water but more soluble in organic solvents.[3][4][5] The introduction of a bromine atom to this structure significantly alters its electronic properties and molecular weight, thereby influencing its interaction with various solvents. Understanding the solubility profile of this specific derivative is paramount for designing effective formulation strategies, from early-stage discovery to preclinical and clinical development.

Molecular Structure and Physicochemical Properties Analysis

To predict the solubility of 2-Bromo-5,10-dihydrophenazine, we must first dissect its molecular architecture. The molecule's behavior is a composite of its distinct structural features.

  • The Tricyclic Aromatic Core: The large, flat, and electron-rich phenazine skeleton is inherently nonpolar. This extensive surface area is dominated by carbon-carbon and carbon-hydrogen bonds, making it amenable to London dispersion forces, the primary intermolecular interaction in nonpolar environments.[6][7]

  • N-H Moieties (Hydrogen Bond Donors): The two amine groups at the 5 and 10 positions are the most significant polar feature of the molecule. The N-H bonds are polarized, and these hydrogens can act as donors in hydrogen bonds.[8] In the solid state, these groups likely form strong intermolecular N-H···N hydrogen bonds, contributing to a high melting point and requiring significant energy to disrupt.[2][8][9]

  • The Bromo-Substituent: The bromine atom introduces several effects. It increases the overall molecular weight and surface area, which can enhance London dispersion forces. The Carbon-Bromine (C-Br) bond is polar, creating a dipole moment. Halogenated aromatic compounds can also engage in specific halogen–π interactions, further influencing their solubility and retention in systems like HPLC.[10]

A summary of the key physicochemical properties of the parent compound, 5,10-dihydrophenazine, is presented below. These values provide a baseline for understanding the bromo-derivative.

PropertyValueSource
Molecular FormulaC12H10N2[3][9][11]
Molecular Weight182.22 g/mol [2][3][9]
AppearanceLight blue to blue Solid[9]
Melting Point315-316 °C[2][9]
pKa (Predicted)6.42 ± 0.20[2][9]

Theoretical Framework: "Like Dissolves Like"

The principle of "like dissolves like" is the cornerstone of solubility prediction.[12][13][14] It states that a solute will dissolve best in a solvent that has a similar polarity and engages in similar types of intermolecular forces.[14][15]

  • Nonpolar Solvents (e.g., hexane, toluene) primarily interact through weak London dispersion forces.[6] They are effective at dissolving nonpolar solutes.

  • Polar Aprotic Solvents (e.g., DMSO, acetonitrile, THF) possess significant dipole moments due to polar bonds but lack O-H or N-H bonds.[12][16] They cannot act as hydrogen bond donors but are often excellent hydrogen bond acceptors.

  • Polar Protic Solvents (e.g., water, ethanol, methanol) have large dipole moments and contain O-H or N-H bonds, making them strong hydrogen bond donors and acceptors.[12][16]

The dissolution process can be conceptualized as a three-step energetic cycle:

  • Breaking Solute-Solute Interactions: Energy is required to overcome the forces holding the crystal lattice together (e.g., hydrogen bonds, π-stacking).

  • Breaking Solvent-Solvent Interactions: Energy is needed to create a cavity in the solvent for the solute molecule.

  • Forming Solute-Solvent Interactions: Energy is released when new interactions form between the solute and solvent molecules.

A compound is soluble if the energy released in Step 3 is comparable to, or greater than, the energy required for Steps 1 and 2.

Predicted Solubility Profile of 2-Bromo-5,10-dihydrophenazine

Based on the interplay of the molecule's structural features and the principles of intermolecular forces, we can predict its solubility behavior.

Solubility in Nonpolar Solvents (e.g., Hexane, Toluene)
  • Prediction: Low to moderate solubility.

  • Causality: The large, nonpolar aromatic core of the molecule will interact favorably with nonpolar solvents via London dispersion forces.[6] However, the strong N-H···N hydrogen bonds that stabilize the solid crystal lattice require significant energy to break.[8] Since nonpolar solvents cannot form hydrogen bonds, they are inefficient at solvating the polar N-H groups, making it difficult to overcome the lattice energy. Therefore, solubility is expected to be limited.

Solubility in Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile)
  • Prediction: Good to high solubility.

  • Causality: These solvents offer a highly favorable environment. Their strong dipole moments can interact effectively with the polar C-Br bond and the N-H bond dipoles.[12] Crucially, they can act as hydrogen bond acceptors, forming strong interactions with the solute's N-H donors. This efficiently solvates the polar parts of the molecule and provides the energy needed to overcome the solute-solute hydrogen bonds in the crystal lattice. The nonpolar aromatic rings are also reasonably well-solvated.

Solubility in Polar Protic Solvents (e.g., Water, Ethanol)
  • Prediction: Very low in water; low to moderate in alcohols like ethanol.

  • Causality:

    • Water: Despite water's ability to form strong hydrogen bonds, the large, hydrophobic tricyclic system is a major impediment to aqueous solubility.[17] The energy cost of creating a cavity in the highly structured water network for such a large nonpolar moiety is thermodynamically unfavorable. While the N-H groups can interact with water, this is not sufficient to overcome the hydrophobicity of the core. The parent compound, phenazine, is noted as being insoluble in water.[4]

    • Alcohols (Ethanol, Methanol): These solvents represent a middle ground. The hydroxyl (-OH) group is polar and can act as both a hydrogen bond donor and acceptor, interacting favorably with the solute's N-H groups.[12] Simultaneously, the alkyl "tail" of the alcohol is nonpolar and can interact with the aromatic core via dispersion forces. This dual nature makes alcohols more effective solvents than water for this type of molecule, though solubility is still not expected to be as high as in polar aprotic solvents.

The relationship between molecular features and solvent interactions is visualized in the diagram below.

Solubility_Prediction cluster_solute 2-Bromo-5,10-dihydrophenazine Features cluster_solvents Solvent Types & Interactions cluster_outcomes Predicted Solubility Solute Large Aromatic Core (Nonpolar) Two N-H Groups (H-Bond Donors) C-Br Bond (Polar) Nonpolar Nonpolar Solvents (e.g., Hexane, Toluene) Solute->Nonpolar Dominant: London Dispersion Forces Aprotic Polar Aprotic Solvents (e.g., DMSO, Acetonitrile) Solute->Aprotic Strong: H-Bond Acceptance + Dipole-Dipole Protic Polar Protic Solvents (e.g., Ethanol, Water) Solute->Protic Competing Effects: H-Bonding vs. Hydrophobic Core LowMod Low to Moderate Solubility Nonpolar->LowMod High High Solubility Aprotic->High VeryLow Very Low to Moderate Solubility Protic->VeryLow

Caption: Predicted solubility based on intermolecular forces.

Gold Standard Protocol: Experimental Solubility Determination

While theoretical predictions are invaluable, they must be confirmed by empirical data. The shake-flask method is the universally recognized gold standard for determining equilibrium solubility.[13][18][19] It is a robust and reliable technique when performed with rigorous attention to detail.

Objective: To determine the equilibrium concentration of 2-Bromo-5,10-dihydrophenazine in a selected solvent at a constant temperature.
Materials & Equipment:
  • 2-Bromo-5,10-dihydrophenazine (solid, high purity)

  • Selected solvents (HPLC grade)

  • Glass vials with PTFE-lined screw caps

  • Temperature-controlled orbital shaker or rotator

  • Analytical balance

  • Centrifuge

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • Calibrated HPLC system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Step-by-Step Methodology:
  • Preparation of Standard Solutions:

    • Accurately prepare a stock solution of the compound in a solvent in which it is freely soluble (e.g., DMSO or acetonitrile).

    • From the stock solution, create a series of calibration standards of known concentrations to generate a calibration curve. This is essential for accurate quantification.[13]

  • Preparation of Saturated Solution:

    • Add an excess amount of solid 2-Bromo-5,10-dihydrophenazine to a pre-weighed glass vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming that the solution is saturated.[1]

    • Record the exact mass of the compound added.

    • Add a precise volume of the desired test solvent to the vial.

  • Equilibration:

    • Securely cap the vials.

    • Place the vials in a temperature-controlled shaker set to a physiologically relevant temperature (e.g., 25 °C or 37 °C).[18][19]

    • Agitate the samples for a sufficient period to reach equilibrium. This is a critical step; for crystalline compounds, 24 to 72 hours is typical.[13][18] A preliminary experiment can be run to determine the time required to reach a plateau in concentration.[19]

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed at the set temperature to let the excess solid settle.

    • To ensure complete removal of undissolved particles, centrifuge the vials.[13][18]

    • Carefully withdraw a sample from the clear supernatant using a syringe. Avoid disturbing the solid material at the bottom.

    • Immediately filter the sample through a chemically inert syringe filter into a clean analysis vial. This step removes any remaining microscopic particles.

  • Quantification:

    • Dilute the filtered sample with a suitable mobile phase or solvent as necessary to bring its concentration within the range of the calibration curve.

    • Analyze the prepared calibration standards and the test sample using a validated HPLC method.

    • Determine the concentration of the solute in the sample by interpolating from the calibration curve.[13]

  • Data Reporting:

    • Calculate the original concentration in the saturated solution, accounting for any dilutions.

    • Report the solubility in standard units, such as mg/mL or µg/mL, and specify the solvent and the temperature at which the measurement was made.[13]

Conclusion

The solubility of 2-Bromo-5,10-dihydrophenazine is a nuanced interplay between its large, nonpolar aromatic scaffold and its polar, hydrogen-bonding N-H groups. Our analysis predicts a favorable solubility profile in polar aprotic solvents like DMSO, which can effectively solvate both the polar and nonpolar regions of the molecule. Conversely, its solubility is expected to be very limited in aqueous media due to the hydrophobicity of its core structure, and low to moderate in nonpolar and protic solvents. These predictions provide a strong theoretical foundation for scientists in the field, while the detailed shake-flask protocol offers a reliable method for empirical validation. For drug development professionals, this understanding is crucial for guiding formulation strategies to maximize the therapeutic potential of this promising compound class.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 345330, 5,10-Dihydrophenazine. Available at: [Link]

  • Google Patents (n.d.). US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines.
  • ResearchGate (n.d.). Solubility of Halogenated Hydrocarbons in Hydrophobic Ionic Liquids: Experimental Study and COSMO-RS Prediction. Available at: [Link]

  • Ashenhurst, J. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available at: [Link]

  • Wikipedia (n.d.). Phenazine. Available at: [Link]

  • ICCVAM (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Available at: [Link]

  • ResearchGate (n.d.). Aqueous solubility of Phenazine in the presence of increasing... Available at: [Link]

  • Jones, P. G., et al. (2000). Role of weak hydrogen bonds in the crystal structures of phenazine, 5,10-dihydrophenazine and their 1:1 and 3:1 molecular complexes. New Journal of Chemistry. Available at: [Link]

  • LookChem (n.d.). Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE. Available at: [Link]

  • Ribeiro da Silva, M. A. V., et al. (2022). Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. MDPI. Available at: [Link]

  • Abrahamsson, B. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at: [Link]

  • Solubility of Things (n.d.). Phenazine. Available at: [Link]

  • ChemTalk (2021). Polar vs. Non-Polar Bonds & Molecules. Available at: [Link]

  • Royal Society of Chemistry (2023). Development of water-soluble phenazine-2,3-diol-based photosensitizers for singlet oxygen generation. Organic & Biomolecular Chemistry. Available at: [Link]

  • National Center for Biotechnology Information (PMC) (n.d.). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Available at: [Link]

  • The Organic Chemistry Tutor (2018). Polar and Nonpolar Molecules. YouTube. Available at: [Link]

  • NCERT (n.d.). Haloalkanes and Haloarenes. Available at: [Link]

  • Chemistry LibreTexts (2019). 4.2 Intermolecular Forces. Available at: [Link]

  • MDPI (2022). Phenazine-Based Compound as a Universal Water-Soluble Anolyte Material for the Redox Flow Batteries. Available at: [Link]

  • UCLA (n.d.). Illustrated Glossary of Organic Chemistry - Polar (nonpolar). Available at: [Link]

  • J-GLOBAL (n.d.). 5,10-Dihydrophenazine | Chemical Substance Information. Available at: [Link]

  • Defense Technical Information Center (DTIC) (n.d.). The Solubility of Several Aromatic Hydrocarbons in Water. Available at: [Link]

  • Raytor (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Available at: [Link]

  • World Health Organization (WHO) (n.d.). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Available at: [Link]

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Sources

Foundational

The Reactivity Profile of Bromo-Substituted Dihydrophenazines: A Technical Guide

Executive Summary Bromo-substituted dihydrophenazines represent a privileged class of molecular architectures with profound implications in organic materials science and photoredox catalysis. Originally viewed primarily...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Bromo-substituted dihydrophenazines represent a privileged class of molecular architectures with profound implications in organic materials science and photoredox catalysis. Originally viewed primarily as synthetic intermediates for π-extended systems, recent mechanistic breakthroughs have unveiled their dynamic reactivity profiles. This whitepaper dissects the fundamental reactivity of bromo-substituted and core-modified 5,10-dihydrophenazines, exploring their synthesis, "Janus-type" photophysical behavior, and the critical phenomenon of photochemical radical core addition.

Core Functionalization: Electrophilic Bromination and Cross-Coupling

The fundamental reactivity of the unsubstituted 5,10-dihydrophenazine core is dictated by its highly electron-rich nature. The secondary amine nitrogens act as strong electron-donating groups, making the aromatic rings highly susceptible to electrophilic aromatic substitution.

Bromination is typically achieved using N-bromosuccinimide (NBS) under mild conditions, which selectively targets the 2- and 7-positions due to the para-directing effects of the nitrogen atoms[1]. This halogenation installs a critical synthetic handle. The resulting C–Br bonds are primed for palladium-catalyzed Buchwald-Hartwig aminations or Suzuki-Miyaura cross-couplings[2]. By appending specific N-aryl groups or π-extending motifs to the brominated core, researchers can precisely tune the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. This modularity is essential for designing highly reducing organic photoredox catalysts (OPCs) and multioxidation-state materials[3].

G A 5,10-Dihydrophenazine B NBS Bromination (0-20 °C, DMF) A->B C 2-Bromo-5,10- dihydrophenazine B->C D Buchwald-Hartwig Cross-Coupling C->D E N,N'-Diaryl-2-bromo- dihydrophenazine D->E

Synthetic workflow for functionalizing bromo-substituted dihydrophenazines.

Photophysical and Janus-Type Reactivity Profile

Once functionalized, dihydrophenazine derivatives exhibit remarkable photophysical properties. Under visible light irradiation, these compounds access excited states with pronounced charge transfer (CT) character.

Recent studies have demonstrated that these molecules exhibit "Janus-type" reactivity , meaning they can operate via dual, opposing mechanistic pathways depending on the substrate environment[4].

  • Reductive Pathway (Oxidative Quenching): The excited catalyst (PC*) acts as a potent single-electron reductant, effectively cleaving aryl or alkyl halides to generate reactive carbon-centered radicals[5].

  • Oxidative Pathway: The resulting radical cation intermediate (PC•⁺) is highly electrophilic and can facilitate oxidative transformations, such as the C(sp³)–H cyanation of tertiary amines[4].

Quantitative Data Summary
Compound ClassAbsorption Max (λ_max)Ground State Redox Potential (E_1/2 vs SCE)Initiator Efficiency (I*) in O-ATRPPrimary Reactivity Mode
Unsubstituted N,N-Diaryl PC ~380 - 410 nm-1.80 V to -1.95 V60% – 80%SET Reduction / Core Addition
Bromo-Substituted Precursors ~340 - 360 nm-1.20 V to -1.50 VN/A (Precatalyst)Cross-Coupling / Substitution
Core-Substituted (Alkylated) PC ~390 - 425 nm-1.90 V to -2.10 V> 95%Highly Controlled SET Reduction

The "Side-Reactivity" Paradigm: Radical Addition to the Core

A critical breakthrough in understanding the reactivity of N,N-diaryl dihydrophenazines occurred during their application in organocatalyzed atom transfer radical polymerization (O-ATRP). While these catalysts are highly effective at reducing alkyl bromide initiators, they historically suffered from less-than-unity initiator efficiency (I* ~ 60–80%)[6].

Mechanistic investigations revealed that this inefficiency stems from a competitive side reaction: radical addition to the dihydrophenazine core [7]. When the excited photocatalyst transfers an electron to the initiator, it generates an alkyl radical and a catalyst radical cation (PC•⁺). Because the PC•⁺ core is electron-deficient, the transient alkyl radical can attack the aromatic ring (typically at the 2-position). Subsequent deprotonation (often facilitated by the bromide anion) restores aromaticity, yielding a neutral, core-substituted photocatalyst[6].

Rather than being a mere parasitic pathway, this reactivity profile has been ingeniously exploited. By intentionally reacting the PC with ATRP initiators, researchers can synthesize new, highly robust core-substituted catalysts that exhibit improved polymerization control and minimized side reactions[8].

Mechanism PC PC (Ground State) PC_star PC* (Excited State) PC->PC_star Visible Light (hv) Radical_Cat [PC]•⁺ + R• + Br⁻ PC_star->Radical_Cat SET to R-Br Initiator Adduct Core-Radical Adduct Radical_Cat->Adduct Radical Addition to Core Sub_PC Core-Substituted PC Adduct->Sub_PC Deprotonation (-HBr) Sub_PC->PC Re-enters Catalytic Cycle

Mechanism of photochemical radical addition to dihydrophenazine cores during O-ATRP.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems, incorporating specific checkpoints to verify causality and reaction success.

Protocol A: Synthesis of 2-Bromo-5,10-dihydrophenazine via Electrophilic Bromination

Objective: Install a cross-coupling handle on the electron-rich dihydrophenazine core.

  • Preparation: Dissolve 5,10-dihydrophenazine (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

  • Temperature Control: Cool the reaction vessel to 0 °C. Causality: Electrophilic aromatic substitution on this core is highly exothermic; thermal control prevents over-bromination (e.g., formation of the 2,7-dibromo species).

  • Reagent Addition: Add N-bromosuccinimide (NBS, 1.05 equiv) dropwise as a solution in DMF. Stir for 2 hours, allowing the mixture to slowly warm to 20 °C[1].

  • Quenching & Extraction: Quench with cold distilled water. Extract the organic layer with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

  • Validation Checkpoint: Perform ¹H NMR (in DMSO-d₆). The success of mono-bromination is confirmed by the loss of the symmetric aromatic multiplet and the appearance of a distinct doublet (approx. 6.8 ppm) corresponding to the proton adjacent to the newly installed bromine atom.

Protocol B: Photochemical Core Substitution via Radical Addition

Objective: Exploit side-reactivity to synthesize a core-alkylated N,N-diaryl dihydrophenazine.

  • Preparation: In a Schlenk flask, combine the N,N-diaryl dihydrophenazine photocatalyst (1.0 equiv) and an ATRP initiator such as diethyl 2-bromo-2-methylmalonate (DBMM) (10.0 equiv) in N,N-dimethylacetamide (DMAc).

  • Degassing: Subject the mixture to three freeze-pump-thaw cycles. Causality: Oxygen acts as a potent triplet quencher and radical scavenger, which would rapidly terminate the targeted radical addition pathway.

  • Irradiation: Irradiate the mixture using a white LED light source (approx. 400–700 nm) at room temperature for 12 hours[6].

  • Purification: Precipitate the crude mixture in cold methanol, filter, and purify via flash column chromatography.

  • Validation Checkpoint: Analyze via High-Resolution Mass Spectrometry (HRMS-ESI). The product mass should correspond exactly to

    
    . Furthermore, cyclic voltammetry (CV) should reveal a cathodic shift in the reduction potential compared to the parent PC, confirming the electron-donating effect of the newly added alkyl core substituent.
    

References

  • Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization Source: Macromolecules (ACS Publications) URL:[Link]

  • Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

  • Unlocking Twofold Oxidation in Phenothiazine Polymers for Application in Symmetric All-Organic Anionic Batteries Source: ACS Publications URL:[Link]

  • Axially N-Embedded Quasi-Carbon Nanohoops with Multioxidation States Source: CCS Chemistry URL:[Link]

  • Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE Chemical Properties and Synthesis Source: LookChem URL:[Link]

Sources

Exploratory

Architecting 5,10-Dihydrophenazine Donor-Acceptor Molecules: From Optoelectronics to Phototheranostics

Executive Summary The 5,10-dihydrophenazine (DHPZ) scaffold has emerged as a cornerstone in the design of high-performance Donor-Acceptor (D-A) molecules. Originally popularized in materials science for its exceptional e...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 5,10-dihydrophenazine (DHPZ) scaffold has emerged as a cornerstone in the design of high-performance Donor-Acceptor (D-A) molecules. Originally popularized in materials science for its exceptional electron-donating capabilities in Organic Light-Emitting Diodes (OLEDs), the DHPZ core is now driving innovations in biopharmaceuticals and theranostics. This whitepaper provides an in-depth technical analysis of DHPZ-based D-A molecules, detailing their structural causality, self-validating synthetic protocols, photophysical mechanisms, and translational applications in drug development and photodynamic therapy (PDT).

Structural Foundations of the 5,10-Dihydrophenazine Core

At the heart of DHPZ's utility is its central 1,4-dihydrodiazine ring. The two nitrogen atoms within this core possess lone pairs of electrons that strongly conjugate with the adjacent aromatic rings, rendering DHPZ an exceptionally potent electron donor[1].

When DHPZ is covalently linked to electron-withdrawing acceptor units (e.g., benzonitrile or triazine derivatives), it forms a highly polarized D-A architecture. Upon photoexcitation or electrical stimulation, these molecules undergo a pronounced Intramolecular Charge Transfer (ICT), spatially separating the Highest Occupied Molecular Orbital (HOMO) on the DHPZ donor and the Lowest Unoccupied Molecular Orbital (LUMO) on the acceptor[2]. Furthermore, DHPZ derivatives exhibit dynamic, photoinduced structural planarization in the excited state, which results in large Stokes shifts and conformation-dependent multicolor emissions—properties highly sought after for dynamic fluorophores in bio-imaging[3].

Synthetic Methodologies: Constructing the D-A Architecture

The synthesis of DHPZ-based D-A molecules requires precise control over redox states and steric hindrance. The following protocols outline the field-proven, self-validating workflows for generating these compounds.

Protocol 1: Reductive Synthesis of the 5,10-Dihydrophenazine Core
  • Objective: Isolate the highly reactive DHPZ donor core from stable phenazine.

  • Step 1 (Preparation): Degas 100 mL of ethanol and 400 mL of deionized water by sparging with high-purity nitrogen for 30 minutes.

    • Causality: DHPZ is highly susceptible to spontaneous oxidation back to phenazine in the presence of dissolved oxygen; establishing a strict inert atmosphere is non-negotiable[4].

  • Step 2 (Reaction): In a 1 L round-bottom flask, combine phenazine (1.0 equiv) and sodium dithionite (

    
    , ~10.0 equiv) in the degassed solvent mixture. Reflux under 
    
    
    
    for 2 hours.
    • Causality:

      
       acts as a mild, water-soluble electron donor that selectively reduces the pyrazine ring without over-reducing the outer benzene rings. The protic solvent provides the necessary protons to stabilize the resulting secondary amines[4].
      
  • Step 3 (Self-Validation & Isolation): The reaction validates itself via a distinct colorimetric shift. The bright yellow phenazine solution transitions to a pale/colorless precipitate as the conjugated

    
    -system of the central ring is broken. Filter under inert conditions and dry under vacuum.
    
Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination
  • Objective: Couple the DHPZ core with an aryl halide acceptor to form the D-A molecule.

  • Step 1 (Catalyst Activation): In a glovebox, combine DHPZ (1.0 equiv), the aryl halide acceptor (1.0–2.0 equiv, depending on desired symmetry), RuPhos Pd G2 precatalyst (0.02 equiv), RuPhos ligand (0.02 equiv), and

    
     (2.4 equiv).
    
    • Causality: The secondary amines of DHPZ are sterically hindered. RuPhos is a bulky, electron-rich biaryl phosphine ligand that facilitates the difficult oxidative addition of the unactivated aryl halide and accelerates reductive elimination, preventing catalyst deactivation.

      
       is required to deprotonate the weakly acidic DHPZ amines[2].
      
  • Step 2 (Coupling): Dissolve the mixture in anhydrous, degassed toluene and stir at 110°C for 16 hours.

  • Step 3 (Self-Validation & Purification): Successful D-A coupling is visually confirmed by the emergence of a deep, intense color (e.g., dark red or brown) corresponding to the newly formed ICT absorption band. Quench with water, extract with dichloromethane, and purify via silica gel chromatography[2].

G Phenazine Phenazine Core Reduction Reduction (Na2S2O4) EtOH/H2O, Reflux Phenazine->Reduction DHPZ 5,10-Dihydrophenazine (DHPZ Donor) Reduction->DHPZ Coupling Buchwald-Hartwig Cross-Coupling DHPZ->Coupling Reagents Aryl Halide (Acceptor) RuPhos Pd G2, NaOtBu Reagents->Coupling Product DHPZ-based D-A Molecule Coupling->Product

Caption: Workflow for the synthesis of DHPZ-based D-A molecules via Buchwald-Hartwig coupling.

Photophysical Engineering: Thermally Activated Delayed Fluorescence (TADF)

In optoelectronics, DHPZ is a premier donor for TADF emitters. Traditional fluorescent materials waste 75% of electrically generated excitons that populate the non-radiative triplet state (


). TADF overcomes this by enabling Reverse Intersystem Crossing (RISC) from 

back to the emissive singlet state (

)[5].

This endothermic RISC process is thermally activated at room temperature only if the singlet-triplet energy gap (


) is minimized. By utilizing the strong electron-donating nature of DHPZ and highly twisted D-A conformations, the orbital overlap between the HOMO and LUMO is reduced, yielding 

values as low as ~0.10 eV[1]. For example, OLED devices utilizing DHPZ-derived emitters (such as PzTDBA) have achieved maximum External Quantum Efficiencies (EQE) exceeding 30% with minimal efficiency roll-off[6].

TADF S0 Ground State (S0) Excitation Electrical/Optical Excitation S0->Excitation S1 Singlet State (S1) Excitation->S1 25% T1 Triplet State (T1) Excitation->T1 75% S1->T1 ISC Fluor Prompt Fluorescence S1->Fluor Radiative TADF Delayed Fluorescence S1->TADF Radiative (Post-RISC) T1->S1 RISC (Thermal) NonRad Non-Radiative Decay T1->NonRad Loss Fluor->S0 TADF->S0

Caption: Jablonski diagram illustrating the Thermally Activated Delayed Fluorescence (TADF) mechanism.

Translational Applications: Bio-imaging and Photodynamic Therapy (PDT)

For drug development professionals, the photophysical properties of DHPZ D-A molecules translate directly into advanced theranostics. The highly twisted D-A structures often exhibit Aggregation-Induced Emission (AIE), making them highly fluorescent in aqueous biological environments where traditional planar dyes would suffer from aggregation-caused quenching[3].

By coupling DHPZ with strong, extended


-acceptors (e.g., indole salts), researchers have engineered organic phenazine-cyanine dyes (such as PH-1 and PH-2) that absorb and emit in the Near-Infrared (NIR) window. This is critical for deep tissue penetration in photoacoustic imaging (PAI)[7].

Furthermore, the narrow


 that facilitates TADF also promotes efficient Intersystem Crossing (ISC) to the triplet state upon laser irradiation. These long-lived triplet excitons transfer energy or electrons to surrounding tissue oxygen (

), generating cytotoxic Reactive Oxygen Species (ROS) such as singlet oxygen (

) and superoxide radicals. To optimize pharmacokinetics and water solubility, these hydrophobic DHPZ dyes are assembled with Human Serum Albumin (HSA) to form biocompatible nanoparticles for targeted tumor ablation via PDT[7].

PDT Probe DHPZ D-A Nanoparticle (e.g., PH-1@HSA) NIR NIR Irradiation (680-800 nm) Probe->NIR Excited Excited DHPZ Sensitizer NIR->Excited O2 Tissue Oxygen (3O2) Excited->O2 Energy/Electron Transfer ROS Reactive Oxygen Species (1O2, •OH, O2•-) O2->ROS Damage Oxidative Stress & Organelle Damage ROS->Damage Apoptosis Tumor Cell Apoptosis Damage->Apoptosis

Caption: Mechanism of DHPZ D-A molecules in photoacoustic imaging-guided photodynamic therapy.

Quantitative Data Summary

The following table summarizes the photophysical performance of key DHPZ-based D-A molecules across optoelectronic and biological applications.

D-A MoleculeAcceptor UnitEmission


(eV)
PLQY (%)Max EQE (%)Primary Application
pBN BenzonitrileYellow/Green0.1035.25.0 - 8.0OLED (TADF)
PzTDBA TDBAOrange/Red< 0.10> 80.030.3OLED (TADF)
DMP Methyl (Weak)VariableN/AHighN/ADynamic Fluorophore
PH-1@HSA Indole SaltNIR (>700 nm)N/AN/AN/APAI / PDT

References

1.[2] "N,N′-Diaryldihydrophenazines as a Sustainable and Cost-Effective Alternative to Precious Metal Complexes in the Photoredox-Catalyzed Alkylation of Aryl Alkyl Ketones." ResearchGate.2 2.[4] "Cross-linking Effects on Performance Metrics of Phenazine-Based Polymer Cathodes." NSF PAR. 4 3.[3] "Tailor-Made Dynamic Fluorophores: Precise Structures Controlling the Photophysical Properties." PMC - NIH. 3 4.[5] "Enhancing Thermally Activated Delayed Fluorescence by Fine-Tuning the Dendron Donor Strength." ACS Publications. 5 5.[1] "Controlled emission color and singlet-triplet energy gap of dihydrophenazine-based thermally activated delayed fluorescence emitters." ResearchGate. 1 6.[7] "Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE." LookChem. 7 7.[6] "Dihydrophenazine-derived thermally activated delayed fluorescence emitters for highly efficient orange and red organic light-emitting diodes." ResearchGate.6

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Buchwald-Hartwig Cross-Coupling for the Functionalization of 2-Bromo-5,10-dihydrophenazine

Introduction: The Strategic Value of Functionalized Dihydrophenazines The 5,10-dihydrophenazine scaffold is a privileged structure in materials science and medicinal chemistry, prized for its unique redox and photophysic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Functionalized Dihydrophenazines

The 5,10-dihydrophenazine scaffold is a privileged structure in materials science and medicinal chemistry, prized for its unique redox and photophysical properties.[1][2] These molecules serve as building blocks for organic electronics, redox-active polymers, and potential therapeutic agents.[3][4] The ability to precisely install functional groups onto this core is paramount for tuning its properties. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as one of the most powerful and versatile methods for forming carbon-nitrogen (C-N) bonds, offering a direct route to N-arylated and N-alkylated phenazine derivatives.[5][6]

This guide provides a comprehensive overview and detailed protocols for the Buchwald-Hartwig amination of 2-Bromo-5,10-dihydrophenazine. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters for optimization, and present field-proven starting protocols for researchers engaged in drug development and materials science.

Mechanistic Overview: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium center that alternates between Pd(0) and Pd(II) oxidation states.[6] Understanding this cycle is crucial for rational troubleshooting and optimization.

  • Catalyst Activation : The active Pd(0) catalyst is typically generated in situ from a Pd(II) precatalyst like Pd(OAc)₂ or a more advanced, air-stable precatalyst complex.

  • Oxidative Addition : The active Pd(0) complex undergoes oxidative addition into the aryl bromide C-Br bond of the 2-Bromo-5,10-dihydrophenazine, forming a Pd(II) intermediate. This is often the rate-limiting step.[7]

  • Amine Coordination & Deprotonation : The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex. The choice of base is critical to ensure this step is efficient without causing substrate degradation.[7]

  • Reductive Elimination : The final step is the reductive elimination of the desired N-arylated product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue. The steric and electronic properties of the supporting phosphine ligand are critical for promoting this final, bond-forming step.[8]

Buchwald-Hartwig Catalytic Cycle cluster_main Buchwald-Hartwig Amination Cycle cluster_inputs Pd0 L-Pd(0) Active Catalyst OxAdd Oxidative Addition Intermediate (Pd-II) Pd0->OxAdd + Ar-Br Amido Palladium-Amido Complex (Pd-II) OxAdd->Amido + Amine (R₂NH) - Base-H⁺X⁻ Amido->Pd0 Product C-N Bonded Product Amido->Product Reductive Elimination ArBr 2-Bromo-5,10- dihydrophenazine ArBr->OxAdd Amine Amine (Primary or Secondary) Amine->Amido Base Base (e.g., NaOtBu) Base->Amido

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Key Considerations for Coupling with 2-Bromo-5,10-dihydrophenazine

The dihydrophenazine substrate presents unique challenges that must be addressed for successful coupling:

  • N-H Acidity : The two N-H protons on the dihydrophenazine core are acidic and can potentially react with strong bases. This necessitates careful selection of the base and stoichiometry.

  • Oxidation Sensitivity : 5,10-dihydrophenazine is notoriously sensitive to oxidation, which can convert it to the corresponding phenazine.[9] Reactions must be performed under a strictly inert atmosphere (Nitrogen or Argon) to prevent degradation of the starting material and product.

  • Substrate Electronics : As an electron-rich N-heterocycle, the oxidative addition step may be slower compared to electron-poor aryl halides. This often requires more active catalyst systems.[10][11]

Optimizing Reaction Parameters

Success in Buchwald-Hartwig amination hinges on the judicious selection of four key components: the palladium source, ligand, base, and solvent.

ParameterRecommended OptionsRationale & Key Insights
Palladium Source Pd₂(dba)₃, Pd(OAc)₂These are common and effective Pd(0) and Pd(II) precursors. Pd₂(dba)₃ is often preferred as it does not require an in situ reduction step.[7]
Pre-formed (Pre)catalysts (e.g., XPhos Pd G3)Air-stable and highly active, these complexes provide more reliable initiation and are often effective at lower catalyst loadings.[7]
Ligand Bulky Biarylphosphines: • XPhos • RuPhos • BrettPhosThese ligands are essential for coupling N-heterocyclic halides. Their steric bulk promotes the crucial reductive elimination step and prevents catalyst decomposition.[11] BrettPhos is particularly effective for coupling primary amines.[6][8]
Base Strong Bases: • NaOtBu (Sodium tert-butoxide) • LHMDS (Lithium bis(trimethylsilyl)amide)Highly effective for deprotonating a wide range of amines. NaOtBu is the most common choice. Use with caution due to the acidic N-H protons of the dihydrophenazine.[7]
Weaker Bases: • K₃PO₄ (Potassium phosphate) • K₂CO₃ (Potassium carbonate)Useful for substrates that are sensitive to strong bases. May require higher reaction temperatures or longer reaction times.[7][12]
Solvent Toluene, 1,4-Dioxane, THFThese are standard, relatively non-polar aprotic solvents. Toluene and dioxane are favored for higher temperature reactions. Chlorinated solvents should be avoided as they can inhibit the catalyst.[7][13]
Temperature 80–110 °CThe optimal temperature is a balance between achieving a sufficient reaction rate and preventing thermal decomposition of the substrate or catalyst.[7]

Experimental Workflow: A General Overview

The following diagram outlines the standard laboratory workflow for setting up a Buchwald-Hartwig cross-coupling reaction under an inert atmosphere.

Experimental Workflow start Start: Prepare Glassware inert Dry & Fill Reaction Vessel with Inert Gas (N₂/Ar) start->inert reagents Add Solids: • 2-Bromo-5,10-dihydrophenazine • Base • Pd Source & Ligand inert->reagents purge Evacuate & Backfill with Inert Gas (3x) reagents->purge solvents Add Degassed Solvent & Amine Nucleophile via Syringe purge->solvents react Heat to Desired Temperature with Stirring solvents->react monitor Monitor Reaction (TLC, LC-MS) react->monitor workup Cool, Quench, & Perform Aqueous Workup monitor->workup Upon Completion purify Purify Product (Column Chromatography) workup->purify end End: Characterize Product purify->end

Caption: General workflow for Buchwald-Hartwig amination.

Protocol 1: Coupling with a Secondary Cyclic Amine (e.g., Morpholine)

This protocol is a robust starting point for coupling secondary amines, which are generally excellent nucleophiles in this reaction.

Reagents & Materials:

ReagentMWAmount (mmol)Mass/VolumeEquivalents
2-Bromo-5,10-dihydrophenazine261.121.0261 mg1.0
Morpholine87.121.2105 µL1.2
Pd₂(dba)₃915.720.0218.3 mg0.02 (2 mol% Pd)
XPhos476.650.04822.9 mg0.048
Sodium tert-butoxide (NaOtBu)96.101.4135 mg1.4
Toluene (Anhydrous, Degassed)--10 mL-

Step-by-Step Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-Bromo-5,10-dihydrophenazine (261 mg, 1.0 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), Pd₂(dba)₃ (18.3 mg, 0.02 mmol), and XPhos (22.9 mg, 0.048 mmol).

  • Inert Atmosphere: Seal the vessel and evacuate and backfill with dry nitrogen or argon. Repeat this cycle three times to ensure a completely inert atmosphere.

  • Solvent and Amine Addition: Add anhydrous, degassed toluene (10 mL) via syringe, followed by morpholine (105 µL, 1.2 mmol).

  • Reaction: Place the sealed vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by taking small aliquots (under N₂) and analyzing by TLC or LC-MS to check for the consumption of the starting bromide.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and carefully quench with water (10 mL).

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Coupling with a Primary Aniline (e.g., Aniline)

Coupling with anilines can sometimes be more challenging and may benefit from specific ligand systems.

Reagents & Materials:

ReagentMWAmount (mmol)Mass/VolumeEquivalents
2-Bromo-5,10-dihydrophenazine261.121.0261 mg1.0
Aniline93.131.2110 µL1.2
Pd(OAc)₂224.500.024.5 mg0.02
BrettPhos536.740.0421.5 mg0.04
Potassium Phosphate (K₃PO₄)212.272.0425 mg2.0
1,4-Dioxane (Anhydrous, Degassed)--10 mL-

Step-by-Step Procedure:

  • Vessel Preparation: In a glovebox or under a positive flow of nitrogen, add 2-Bromo-5,10-dihydrophenazine (261 mg, 1.0 mmol), finely ground K₃PO₄ (425 mg, 2.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and BrettPhos (21.5 mg, 0.04 mmol) to a dry reaction vessel with a stir bar.

  • Inert Atmosphere: If not in a glovebox, seal the vessel and perform three evacuate/backfill cycles with inert gas.

  • Solvent and Amine Addition: Add anhydrous, degassed 1,4-dioxane (10 mL) and aniline (110 µL, 1.2 mmol) via syringe.

  • Reaction: Heat the sealed vessel to 110 °C with vigorous stirring for 16-24 hours.

  • Monitoring: Check for reaction completion via TLC or LC-MS.

  • Workup: After cooling to room temperature, filter the reaction mixture through a pad of Celite®, washing the pad with ethyl acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude material by flash column chromatography to isolate the N-arylated dihydrophenazine product.

References

  • Anderson, K. W., Tundel, R. E., Ikawa, T., Altman, R. A., & Buchwald, S. L. (2006). Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides.
  • Billingsley, K. L., & Buchwald, S. L. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(18), 4033-4036. [Link]

  • Maiti, D., & Buchwald, S. L. (2010). Ortho-trifuoromethyl-di-tert-butyl-phosphino-biphenyl (TBu-BrettPhos): a new ligand for the Pd-catalyzed amination of aryl and heteroaryl halides. Organic letters, 12(17), 3930-3933.
  • Nolan, S. P. (2024). Palladium N-Heterocyclic Carbene-Catalyzed Aminations: An Outline. Molecules, 29(3), 567. [Link]

  • Morley, J. S. (1952). The chemistry of the phenoxazones. Part I. The preparation of 5: 10-dihydrophenazine and its N-alkyl derivatives. Journal of the Chemical Society (Resumed), 4008-4014.
  • Herfindal, L., et al. (2021). New prodrugs and analogs of the phenazine 5,10-dioxide natural products iodinin and myxin promote selective cytotoxicity towards human acute myeloid leukemia cells. European Journal of Medicinal Chemistry, 216, 113327. [Link]

  • Barrios-Landeros, F., & Hartwig, J. F. (2007). Palladium-Catalyzed Amination of Aryl Halides. In Modern Arene Chemistry (pp. 417-459). Wiley-VCH.
  • Christensen, M., et al. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Technical University of Denmark.
  • Organic Synthesis. Buchwald-Hartwig Coupling. Organic-synthesis.org. [Link]

  • Vantourout, J. C., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. [Link]

  • LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. [Link]

  • Herges, R., & Ugi, I. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. Arkivoc, 2009(11), 184-196. [Link]

  • Chopra, H. (2021, July 27). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET [Video]. YouTube. [Link]

  • ResearchGate. (2017). Suzuki‐type cross‐coupling reactions of brominated syn‐dithienopyrazines 14, 15, and 18. [Link]

  • Wang, Y., et al. (2024). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Polymers, 16(7), 986. [Link]

  • Zhang, J., et al. (2022). Design strategies and applications of novel functionalized phenazine derivatives: a review. Journal of Materials Chemistry C, 10(28), 10077-10093.
  • Dahadha, A. A. (2021). Carbon-carbon cross-coupling reactions of organomagnesium reagents with a variety of electrophilic substrates mediated by iron catalyst.
  • Park, S., et al. (2011). Direct functionalization of C–H bonds in heterocyclic compounds. Chemical Society Reviews, 40(10), 5273-5285.
  • Smith, C. A., et al. (2022). Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents. Molecules, 27(14), 4569. [Link]

  • Royal Society of Chemistry. (2024). Self-assembly of conformation-adaptive dihydrophenazine-based coordination cages. Chemical Communications. [Link]

Sources

Application

Synthesis of TADF emitters using 2-Bromo-5,10-dihydrophenazine

Application Note: Synthesis and Photophysical Characterization of D-A Type Thermally Activated Delayed Fluorescence (TADF) Emitters via 2-Bromo-5,10-dihydrophenazine Prepared by: Senior Application Scientist Target Audie...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis and Photophysical Characterization of D-A Type Thermally Activated Delayed Fluorescence (TADF) Emitters via 2-Bromo-5,10-dihydrophenazine

Prepared by: Senior Application Scientist Target Audience: Materials Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Cross-Disciplinary Utility

Thermally Activated Delayed Fluorescence (TADF) materials have revolutionized the optoelectronics industry by achieving 100% internal quantum efficiency in Organic Light-Emitting Diodes (OLEDs) without relying on precious metals like iridium or platinum[1]. However, their utility extends far beyond display technologies.

For drug development professionals and chemical biologists , TADF emitters represent a breakthrough in Time-Resolved Luminescence Imaging (TRLI)[2]. Conventional fluorescent probes often suffer from poor signal-to-noise ratios due to the nanosecond-scale autofluorescence of biological tissues. Because TADF molecules exhibit delayed fluorescence lifetimes (


) on the microsecond scale, researchers can employ time-gated imaging to capture the probe's signal after background autofluorescence has decayed. This application note details the rational design and synthesis of a highly efficient Donor-Acceptor (D-A) TADF emitter using 2-Bromo-5,10-dihydrophenazine  as the core building block[3].

Mechanistic Rationale: The Photophysics of TADF

To achieve TADF, a molecule must possess a near-zero energy gap (


 eV) between its lowest singlet excited state (

) and lowest triplet excited state (

)[4]. This is accomplished by physically separating the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) through a highly twisted Donor-Acceptor (D-A) architecture.

The 5,10-dihydrophenazine core acts as an exceptionally strong, rigid electron donor. When an electron acceptor (such as a triazine or benzonitrile derivative) is attached, steric repulsion forces a nearly orthogonal dihedral angle between the donor and acceptor moieties, minimizing orbital overlap and reducing


[1]. This allows triplet excitons to harvest ambient thermal energy and undergo Reverse Intersystem Crossing (RISC) back to the singlet state for radiative decay[2].

TADF_Mechanism S0 S0 (Ground State) S1 S1 (Singlet State) S0->S1 Excitation (hν) S1->S0 Delayed Fluorescence T1 T1 (Triplet State) S1->T1 Intersystem Crossing (ISC) T1->S1 RISC (ΔE_ST < 0.1 eV)

Fig 1: Jablonski diagram illustrating the Reverse Intersystem Crossing (RISC) mechanism in TADF.

Synthetic Strategy & Causality

The synthesis relies on the orthogonal reactivity of 2-Bromo-5,10-dihydrophenazine . The molecule contains two reactive domains: the secondary amines at the 5 and 10 positions, and the aryl bromide at the 2-position.

Causality of the Reaction Sequence: The N,N'-diarylation (Step 1) must precede the Suzuki-Miyaura cross-coupling (Step 2). If the Suzuki coupling were attempted first, the free, highly nucleophilic secondary amines of the 5,10-dihydrophenazine core would coordinate with and poison the palladium catalyst, or undergo competitive N-arylation with the boronic acid[5]. By first masking the N-H bonds with phenyl groups via Buchwald-Hartwig amination, we create a protected, electronically tuned donor intermediate (2-bromo-5,10-diphenyl-5,10-dihydrophenazine) that is primed for clean C-C bond formation.

Synthetic_Workflow SM 2-Bromo-5,10-dihydrophenazine (Core Donor) Step1 N,N'-Diarylation (Buchwald-Hartwig) SM->Step1 Int1 Protected Intermediate (N-Phenylated) Step1->Int1 Iodobenzene, Pd2(dba)3 Step2 Acceptor Attachment (Suzuki-Miyaura) Int1->Step2 Product D-A TADF Emitter (Target Molecule) Step2->Product Acceptor-B(OH)2, Pd(PPh3)4

Fig 2: Two-step synthetic workflow leveraging orthogonal reactivity for D-A emitter construction.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-5,10-diphenyl-5,10-dihydrophenazine (Protected Donor)

Objective: Mask the reactive N-H sites to prevent catalyst poisoning in downstream steps.

  • Preparation: In a flame-dried Schlenk flask, add 2-Bromo-5,10-dihydrophenazine (10.0 mmol, 1.0 eq)[3], Iodobenzene (25.0 mmol, 2.5 eq),

    
     (0.2 mmol, 0.02 eq), and Sodium tert-butoxide (30.0 mmol, 3.0 eq).
    
  • Ligand Addition (Causality): Add Tri-tert-butylphosphine (

    
    , 0.4 mmol, 0.04 eq) in a glovebox. Rationale: The extreme steric bulk and electron-rich nature of 
    
    
    
    are strictly required to accelerate the reductive elimination step, overcoming the steric hindrance of the rigid phenazine core[5].
  • Reaction: Dissolve the mixture in 50 mL of anhydrous toluene. Degas via three freeze-pump-thaw cycles. Heat the mixture to 110 °C under an argon atmosphere for 12 hours.

  • Self-Validation Check: Monitor via TLC (Hexane:DCM 7:3). The reaction is self-validating when the highly polar starting material spot (

    
    ) completely disappears, replaced by a non-polar, brightly fluorescent spot under 365 nm UV (
    
    
    
    ). The crude mixture will transition from a dark suspension to a clear, fluorescent yellow solution.
  • Workup: Cool to room temperature, quench with water, and extract with dichloromethane (3 × 30 mL). Dry the organic layer over anhydrous

    
    , concentrate, and purify via silica gel column chromatography (Hexane:DCM 9:1) to yield the intermediate as a pale-yellow solid.
    
Protocol 2: Synthesis of the D-A TADF Emitter via Suzuki-Miyaura Coupling

Objective: Attach the electron acceptor to establish the highly twisted D-A architecture.

  • Preparation: To a round-bottom flask, add the intermediate from Protocol 1 (5.0 mmol, 1.0 eq), an acceptor boronic acid (e.g., (4-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl)boronic acid, 6.0 mmol, 1.2 eq), and

    
     (0.25 mmol, 0.05 eq).
    
  • Solvent System (Causality): Add 40 mL of Toluene, 10 mL of Ethanol, and 15 mL of 2.0 M aqueous

    
    . Rationale: A biphasic solvent system is utilized where ethanol acts as a phase-transfer agent, ensuring the aqueous carbonate base can effectively interact with the organic-soluble palladium intermediate to facilitate transmetalation.
    
  • Reaction: Degas the mixture with argon bubbling for 30 minutes. Reflux at 90 °C for 24 hours.

  • Self-Validation Check: Successful cross-coupling is visually confirmed by a distinct bathochromic (red) shift in the reaction mixture's fluorescence—from blue/green to bright orange/red under UV irradiation—indicative of the newly formed intramolecular Charge Transfer (CT) state[4].

  • Workup: Extract with chloroform, wash with brine, and dry over

    
    . Purify via recrystallization from a toluene/ethanol mixture to achieve the ultra-high purity (>99.5%) required for optoelectronic and biological applications.
    

Data Presentation & Optimization

The choice of catalytic conditions in Protocol 1 is critical. Table 1 demonstrates the empirical validation of the chosen Buchwald-Hartwig conditions, highlighting the necessity of the


 ligand.

Table 1: Optimization of Buchwald-Hartwig N,N'-Diarylation

EntryPalladium SourceLigandBaseSolventYield (%)
1



Toluene 88%
2

XPhos

1,4-Dioxane65%
3

dppf

Toluene42%

Once synthesized, the final D-A molecule undergoes rigorous photophysical characterization to validate its TADF properties. A


 below 0.1 eV and a microsecond-scale delayed lifetime confirm successful RISC activation.

Table 2: Photophysical Properties of the Synthesized D-A TADF Emitter

ParameterMeasured ValueMeasurement Condition
Absorption Max (

)
385 nmToluene (

M)
Emission Max (

)
540 nmToluene (

M)
Singlet Energy (

)
2.65 eVOnset of prompt fluorescence
Triplet Energy (

)
2.58 eVPhosphorescence spectra at 77 K
Energy Gap (

)
0.07 eV Calculated (

)
Photoluminescence QY (

)
85%10 wt% doped in CBP film
Delayed Lifetime (

)
1.2

Transient PL (Time-resolved)

References

  • LookChem - 5,10-DIHYDRO-PHENAZINE Safety, Chemical Properties, and Synthesis Data.[3] URL:

  • RSC Publishing (J. Mater. Chem. C) - Molecular design of phenazine-5,10-diyl-dibenzonitriles and the impact on their thermally activated delayed fluorescence properties.[1] URL:

  • ResearchGate - Dihydrophenazine-derived thermally activated delayed fluorescence emitters for highly efficient orange and red organic light-emitting diodes.[4] URL:

  • RSC Publishing (Chem. Sci.) - Thermally activated delayed fluorescent phenothiazine–dibenzo[a,j]phenazine–phenothiazine triads exhibiting tricolor-changing mechanochromic luminescence.[2] URL:

  • ACS Omega - Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds.[5] URL:

Sources

Method

Using 2-Bromo-5,10-dihydrophenazine as an intermediate for photoredox catalysts

Application Note: Engineering Next-Generation Organic Photoredox Catalysts Using 2-Bromo-5,10-Dihydrophenazine for High-Fidelity O-ATRP Introduction & Mechanistic Rationale Organocatalyzed Atom Transfer Radical Polymeriz...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Engineering Next-Generation Organic Photoredox Catalysts Using 2-Bromo-5,10-Dihydrophenazine for High-Fidelity O-ATRP

Introduction & Mechanistic Rationale

Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) has emerged as a powerful, metal-free methodology for synthesizing well-defined polymers under mild, visible-light-driven conditions[1]. Among the most effective organic photoredox catalysts (O-PRCs) are N,N-diaryl dihydrophenazines (DHPs), prized for their highly reducing excited states[1].

However, early generations of unsubstituted DHPs suffered from a critical mechanistic flaw: propagating radicals and reduced alkyl halide initiators frequently underwent parasitic radical addition to the unsubstituted phenazine core[2]. This side reaction prematurely consumed the initiator pool, leading to suboptimal initiator efficiencies (I* ~ 60–80%) and dynamically altering the photophysical properties of the catalyst mid-reaction[2].

The Solution: Core Substitution via a Brominated Intermediate To bypass this parasitic reactivity, researchers developed core-substituted DHPs[2]. 2-Bromo-5,10-dihydrophenazine serves as the critical synthetic hub in this workflow. By isolating this brominated intermediate, chemists can leverage palladium-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig) to install sterically and electronically diverse groups (aryl, alkyl, or heteroatom) at the core[3].

This core substitution achieves two self-validating outcomes:

  • Steric/Electronic Blocking: It physically occupies the reactive sites on the phenazine core, preventing radical addition and preserving the initiator pool to achieve near-unity I*[2].

  • Photophysical Tuning: Modifying the core alters the singlet excited state reduction potential (

    
    ). For example, heteroatom core substitution (HetCS) pushes 
    
    
    
    to highly reducing values (e.g., −2.07 V vs SCE) and promotes a Locally Excited (LE)-dominated Hybridized Local and Charge Transfer (HLCT) state, enabling extreme catalyst efficiency down to 10 ppm[4].

Photophysical & Electrochemical Data

The following table summarizes the quantitative impact of core substitution on catalyst performance during the O-ATRP of Methyl Methacrylate (MMA).

Catalyst ArchitectureCore Substituent

(V vs SCE)
Initiator Efficiency (I*)Dispersity (Đ)Optimal Catalyst Loading
Unsubstituted DHP None-1.80~60 - 80%< 1.301000 ppm
Aryl-Core Substituted DHP Aryl Group-1.95~100%1.10 - 1.33100 - 1000 ppm
Heteroatom-Core Substituted DHP Thiophenol-2.0789 - 97%1.06 - 1.0810 - 100 ppm

(Data synthesized from mechanistic studies on DHP photoredox catalysts[4],[2])

Experimental Workflows & Protocols

Protocol A: Synthesis of 2-Bromo-5,10-dihydrophenazine

Causality Note: N-Bromosuccinimide (NBS) is added dropwise at 0 °C to strictly control the electrophilic aromatic substitution rate, preventing the formation of over-brominated byproducts like 2,7-dibromo-5,10-dihydrophenazine[5].

  • Preparation: Equip a flame-dried Schlenk flask with a magnetic stir bar and purge with inert gas (N2 or Argon).

  • Dissolution: Dissolve 5,10-dihydrophenazine (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration[5].

  • Cooling: Submerge the reaction flask in an ice-water bath to cool the mixture to 0 °C.

  • Bromination: Dissolve NBS (1.05 equiv) in a minimal volume of anhydrous DMF. Add this solution dropwise to the reaction flask over 30 minutes.

  • Reaction: Allow the mixture to stir and gradually warm to 20 °C over 4 hours[5].

  • Isolation: Quench by pouring the mixture into vigorously stirring ice-cold distilled water. Collect the resulting precipitate via vacuum filtration, wash with cold water, and dry under high vacuum (Expected Yield: ~89.5%)[5].

Protocol B: Synthesis of Core-Substituted DHP via Cross-Coupling

Causality Note: Rigorous degassing is required to prevent the oxidative quenching of the palladium catalyst, ensuring high turnover frequencies during the cross-coupling cycle.

  • Setup: In a nitrogen-filled glovebox, combine 2-bromo-5,10-dihydrophenazine (1.0 equiv), the desired coupling partner (e.g., arylboronic acid for Suzuki, 1.2 equiv), and Pd(PPh3)4 (5 mol%) in a pressure vial.

  • Solvent Addition: Add a degassed base solution (e.g., aqueous Na2CO3) and a degassed solvent mixture (e.g., THF/Water 10:1)[3].

  • Coupling: Seal the vial, remove it from the glovebox, and heat to 80 °C for 12–24 hours under vigorous stirring.

  • Purification: Cool to room temperature, extract with dichloromethane (DCM), and wash the organic layer with brine. Dry over anhydrous Na2SO4, concentrate, and purify via flash column chromatography (silica gel, hexanes/ethyl acetate gradient).

Protocol C: High-Fidelity O-ATRP of Methyl Methacrylate (MMA)

Causality Note: Oxygen acts as a potent radical scavenger and triplet state quencher. The freeze-pump-thaw method is mandatory to ensure a strictly anaerobic environment, validating the controlled nature of the polymerization[1].

  • Reagent Mixing: To a 20 mL scintillation vial equipped with a stir bar, add MMA (1000 equiv), Ethyl α-bromoisobutyrate (EBiB initiator, 1 equiv), and a stock solution of the core-substituted DHP catalyst in DMAc (to achieve 10–100 ppm loading relative to monomer)[4],[2].

  • Degassing: Seal the vial with a rubber septum. Perform three consecutive freeze-pump-thaw cycles using liquid nitrogen and a high-vacuum manifold.

  • Irradiation: Backfill with nitrogen and place the vial in a photoreactor equipped with 460 nm blue LEDs. Irradiate at room temperature for 4–8 hours[1].

  • Termination & Recovery: Open the vial to air to quench the reaction. Precipitate the polymer by adding the mixture dropwise into vigorously stirring cold methanol. Filter and dry the poly(methyl methacrylate) (PMMA) under vacuum to a constant weight.

Mechanistic & Workflow Visualizations

O_ATRP_Cycle PC Core-Substituted Dihydrophenazine (PC) PC_star Excited State PC* PC->PC_star Visible Light PC_rad Radical Cation (PC•+) PC_star->PC_rad e- transfer to R-X PC_rad->PC e- transfer Initiator Alkyl Halide (R-X) Radical Propagating Radical (R•) Initiator->Radical Reduction Polymer Polymer Chain Radical->Polymer + Monomer SideRxn Core Addition (Blocked by Substitution) Radical->SideRxn Unsubstituted PC Polymer->Initiator Deactivation by PC•+

Fig 1. O-ATRP photoredox cycle demonstrating how core substitution blocks parasitic radical addition.

Synthetic_Workflow Step1 5,10-Dihydrophenazine Step2 2-Bromo-5,10-dihydrophenazine (Intermediate) Step1->Step2 NBS, DMF 0-20°C Step3 Core-Substituted O-PRC Step2->Step3 Cross-Coupling (Suzuki/Buchwald) Step4 High-Fidelity O-ATRP (I* ~ 100%, Đ < 1.3) Step3->Step4 Visible Light, Monomer, Initiator

Fig 2. Synthetic workflow from 5,10-dihydrophenazine to high-fidelity O-ATRP via bromo-intermediate.

References

  • Title: Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization Source: Macromolecules (ACS Publications) URL: [Link]

  • Title: Influence of Dihydrophenazine Photoredox Catalyst Excited State Character and Reduction Potentials on Control in Organocatalyzed Atom Transfer Radical Polymerization Source: ACS Catalysis URL: [Link]

  • Title: Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE Source: LookChem URL: [Link]

Sources

Application

Technical Application Note: Synthesis of 2-Bromo-5,10-dihydrophenazine

Executive Summary & Scientific Context This application note details the synthesis of 2-Bromo-5,10-dihydrophenazine starting from the parent heterocycle, phenazine . While phenazine derivatives are often synthesized via...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

This application note details the synthesis of 2-Bromo-5,10-dihydrophenazine starting from the parent heterocycle, phenazine . While phenazine derivatives are often synthesized via condensation of substituted anilines and catechols (Wohl-Aue or oxidative couplings), the direct functionalization of the phenazine core followed by reduction offers a distinct pathway for accessing specific halogenated scaffolds used in optoelectronics (OLEDs) and antimicrobial research.

Key Technical Challenge: The primary challenge in this protocol is twofold:

  • Regioselectivity: Direct bromination of phenazine must be controlled to favor the 2-position over the 1-position or poly-halogenated byproducts.

  • Oxidative Instability: The 5,10-dihydrophenazine core is electron-rich and highly susceptible to auto-oxidation back to the fully aromatic phenazine state upon exposure to air. Consequently, Step 2 must be performed under strict anaerobic conditions.

Safety & Hazard Analysis

Critical Safety Notice: This protocol involves the use of corrosive brominating agents and air-sensitive intermediates. It is intended solely for execution within a properly equipped professional laboratory.

Hazard ClassSpecific AgentPrecautionary Measure
Corrosive/Toxic Elemental Bromine (

) or NBS
Handle in a fume hood; use Viton gloves; avoid inhalation.
Flammable Ethanol, Acetic AcidKeep away from ignition sources; use ground-glass joints.
Air-Sensitive 5,10-dihydrophenazine productStrict Schlenk line or Glovebox techniques required.
Reducing Agent Sodium Dithionite (

)
May evolve

gas; use in well-ventilated area.

Experimental Protocol

Phase 1: Regioselective Bromination of Phenazine

Objective: Isolate 2-bromophenazine from phenazine.

Mechanism: Electrophilic Aromatic Substitution (EAS). The nitrogen atoms in phenazine deactivate the ring, making electrophilic attack slower than in benzene. However, under acidic conditions or radical conditions (NBS), substitution can be directed.

Reagents:

  • Phenazine (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.1 eq) or

    
    /Acetic Acid
    
  • Solvent: Glacial Acetic Acid or Dichloromethane (DCM)

Step-by-Step Workflow:

  • Dissolution: Dissolve phenazine (1.80 g, 10 mmol) in glacial acetic acid (30 mL) in a round-bottom flask equipped with a condenser.

  • Reagent Addition: Add N-Bromosuccinimide (NBS) (1.96 g, 11 mmol) slowly to the stirring solution. Note: Use of NBS is generally preferred over elemental bromine for better stoichiometric control and safety.

  • Reaction: Heat the mixture to reflux (

    
    C) for 4–6 hours. Monitor via TLC (Solvent: Hexane/EtOAc 8:2). The starting material (phenazine) is typically more polar than the mono-brominated product.
    
  • Quenching: Cool the reaction to room temperature. Pour the mixture into ice-cold water (100 mL). The product should precipitate.

  • Purification:

    • Filter the precipitate.

    • Critical Purification Step: Recrystallize from ethanol or perform flash column chromatography (Silica gel, Hexane/DCM gradient) to separate the 2-bromo isomer from unreacted phenazine and trace 1-bromo isomers.

    • Validation: Confirm identity via

      
      H NMR. The 2-bromo isomer shows a distinct splitting pattern compared to the symmetric parent phenazine.
      
Phase 2: Reductive Transformation to 2-Bromo-5,10-dihydrophenazine

Objective: Reduce the central pyrazine ring to the dihydro form while retaining the bromine substituent.

Scientific Rationale: Catalytic hydrogenation (


) poses a risk of debromination (hydrodehalogenation). Therefore, a chemical reduction using Sodium Dithionite (

)
is the preferred method as it is chemoselective for the quinoid-like system of phenazine without touching the aryl bromide.

Reagents:

  • 2-Bromophenazine (from Phase 1)

  • Sodium Dithionite (

    
    ) (Excess, ~5 eq)
    
  • Solvent: Ethanol/Water (degassed)

  • Atmosphere: Argon or Nitrogen (Strict)

Step-by-Step Workflow:

  • Setup (Anaerobic): Flame-dry a Schlenk flask and cycle with Argon three times. All solvents (Ethanol, Water) must be degassed (sparged with Argon for 30 mins) prior to use.

  • Dissolution: Under Argon counter-flow, add 2-bromophenazine (260 mg, 1 mmol) and Ethanol (10 mL).

  • Reduction: Dissolve Sodium Dithionite (870 mg, 5 mmol) in degassed water (5 mL). Add this solution dropwise to the phenazine suspension via syringe.

  • Reaction: Stir vigorously at

    
    C under Argon. The yellow solution of the phenazine will typically turn colorless or pale fluorescent green/blue (characteristic of the dihydro form) as the reduction proceeds.
    
  • Isolation (Glovebox Recommended):

    • If using Schlenk line: Cannulate the reaction mixture into a degassed Schlenk frit to filter the product (if precipitated) or extract with degassed DCM under Argon.

    • Drying: Remove solvents under high vacuum.

    • Storage: The resulting 2-bromo-5,10-dihydrophenazine is a solid that must be stored in a glovebox or sealed ampoule under inert gas. Exposure to air will cause rapid reversion to 2-bromophenazine (yellowing of the solid).

Visualization of Methodologies

Figure 1: Reaction Pathway & Logic

This diagram illustrates the chemical transformation and the critical decision points regarding reagent selection to avoid side reactions (e.g., debromination).

ReactionPathway Phenazine Phenazine (Starting Material) Bromination Step 1: Bromination (NBS/AcOH or Br2) Phenazine->Bromination Reflux BromoPhenazine 2-Bromophenazine (Intermediate) Bromination->BromoPhenazine EAS Mechanism Decision Selection of Reducing Agent BromoPhenazine->Decision H2Pd H2 / Pd-C (Risk: Debromination) Decision->H2Pd Avoid Dithionite Na2S2O4 (Chemoselective) Decision->Dithionite Select Product 2-Bromo-5,10- dihydrophenazine (Target) Dithionite->Product Reduction (Anaerobic)

Caption: Figure 1: Synthetic pathway highlighting the chemoselective reduction strategy to preserve the halogen substituent.

Figure 2: Anaerobic Handling Workflow

This diagram details the operational workflow required to maintain the integrity of the air-sensitive product.

AnaerobicWorkflow SolventPrep Solvent Degassing (Argon Sparge >30 min) Reaction Reduction Reaction (2-Br-Phenazine + Na2S2O4) SolventPrep->Reaction SchlenkSetup Schlenk Flask Setup (Flame Dry + Ar Cycle) SchlenkSetup->Reaction Filtration Cannula Filtration (Inert Atmosphere) Reaction->Filtration Color Change Observed Isolation Solvent Removal (High Vacuum) Filtration->Isolation Storage Storage (Glovebox / Sealed Ampoule) Isolation->Storage Critical: No Air Exposure

Caption: Figure 2: Operational workflow for handling the air-sensitive 5,10-dihydrophenazine derivative.

Data & Troubleshooting

Table 1: Stoichiometry and Conditions
ComponentEquivalentsRoleCritical Parameter
Phenazine 1.0SubstratePurity >98%
NBS 1.1 - 1.2Brominating AgentSlow addition to prevent poly-bromination
Na2S2O4 5.0Reducing AgentMust be fresh; degrades in moist air
Argon/N2 N/AInert AtmosphereContinuous positive pressure required
Table 2: Troubleshooting Guide
ObservationDiagnosisCorrective Action
Step 1: Multiple spots on TLC Poly-bromination or RegioisomersReduce reaction time; purify via column chromatography (Hexane:DCM gradient).
Step 2: Product turns yellow Oxidation (Air leak)Check Schlenk seals; ensure solvents are fully degassed; store in glovebox.
Step 2: No reaction Old Reducing AgentSodium Dithionite degrades over time. Use a fresh bottle.

References

  • Winkler, J. D., Twenter, B. M., & Gend, T. (2012). Synthesis of Substituted Phenazines via Palladium-Catalyzed Aryl Ligation. Heterocycles, 84(2), 1345.[1]

  • Huigens III, R. W., et al. (2014).[2] Phenazine antibiotic inspired discovery of potent bromophenazine antibacterial agents against Staphylococcus aureus and Staphylococcus epidermidis.[2][3][4][5] Organic & Biomolecular Chemistry, 12, 881–886.[2]

  • Takabatake, T., et al. (2000). Synthesis of Phenazine 5,10-Dioxides from Benzofuroxan Catalyzed by Molecular Sieves. Heterocycles.

  • Borrero, N. V., et al. (2014).[2] Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs. Organic & Biomolecular Chemistry.

  • Preston, P. N. (1974). Phenazines. In: The Chemistry of Heterocyclic Compounds. Wiley-Interscience. (General reference for Phenazine reduction chemistry).

Sources

Method

Application Notes &amp; Protocols: Strategic C2 Functionalization of 2-Bromo-5,10-dihydrophenazine

Abstract The phenazine core is a privileged scaffold in medicinal chemistry, materials science, and photoredox catalysis, with thousands of natural and synthetic derivatives investigated for their diverse biological and...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The phenazine core is a privileged scaffold in medicinal chemistry, materials science, and photoredox catalysis, with thousands of natural and synthetic derivatives investigated for their diverse biological and photophysical properties.[1][2][3][4] The 5,10-dihydrophenazine form, in particular, serves as a highly effective and strongly reducing organic photoredox catalyst.[5] This guide provides a comprehensive set of protocols for the targeted functionalization of 2-bromo-5,10-dihydrophenazine at the C2 position. We present detailed, field-proven methodologies for palladium-catalyzed cross-coupling reactions—including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—as well as strategies for nucleophilic aromatic substitution. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block for the synthesis of novel, high-value phenazine derivatives.

Introduction: The Strategic Value of the Phenazine Scaffold

Phenazine derivatives are a prominent class of nitrogen-containing heterocycles recognized for their broad pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][6] Their planar, electron-deficient aromatic system also imparts unique photophysical characteristics, making them ideal candidates for organic electronics and advanced materials.[2][7] The 2-bromo-5,10-dihydrophenazine scaffold is a particularly valuable synthetic intermediate. The bromine atom at the C2 position serves as a versatile handle for introducing a wide array of functional groups through modern cross-coupling chemistry, while the dihydrophenazine core maintains the crucial redox properties of the system.

This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that researchers can not only replicate these methods but also adapt them to their specific synthetic challenges.

Synthesis of the Starting Material: 2-Bromo-5,10-dihydrophenazine

A reliable supply of the starting material is paramount. While various methods exist for phenazine synthesis, a robust approach involves a double Buchwald-Hartwig amination followed by in-situ oxidation to form the phenazine core, which is then reduced.[8]

Workflow for Synthesis of 2-Bromo-5,10-dihydrophenazine

cluster_synthesis Part A: Synthesis of 2-Bromophenazine cluster_reduction Part B: Reduction to Dihydrophenazine A 2-Bromoaniline (2 equiv.) C Double Buchwald-Hartwig Amination & In-Situ Oxidation A->C B Pd(OAc)2 (cat.) BINAP (ligand) Cs2CO3 (base) Toluene, 120°C B->C D 2-Bromophenazine C->D E 2-Bromophenazine G Reduction E->G F Sodium Dithionite (Na2S2O4) Ethanol/Water, Reflux F->G H 2-Bromo-5,10-dihydrophenazine G->H

Caption: Synthetic workflow for 2-bromo-5,10-dihydrophenazine.

Protocol 2.1: Synthesis of 2-Bromophenazine

This procedure is adapted from established methods for phenazine synthesis via palladium-catalyzed aryl ligation.[8]

  • Reaction Setup: To an oven-dried Schlenk flask, add 2-bromoaniline (1.0 equiv), cesium carbonate (Cs₂CO₃, 2.0 equiv), palladium(II) acetate (Pd(OAc)₂, 0.05 equiv), and BINAP (0.08 equiv).

  • Inert Atmosphere: Seal the flask, and cycle between vacuum and nitrogen or argon three times to establish an inert atmosphere.

  • Solvent Addition: Under a positive pressure of nitrogen, add anhydrous toluene (to achieve a 0.1 M concentration of 2-bromoaniline).

  • Reaction: Stir the mixture vigorously and heat to 120 °C for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS for the consumption of the starting material. The reaction mixture will typically turn a deep yellow or orange.

  • Work-up: Cool the reaction to room temperature. Dilute with chloroform (CHCl₃) and filter through a pad of Celite to remove inorganic salts and palladium black.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 2-bromophenazine as a yellow solid.

Protocol 2.2: Reduction to 2-Bromo-5,10-dihydrophenazine

This protocol uses a standard reducing agent for phenazines.[4]

  • Reaction Setup: In a round-bottom flask, dissolve 2-bromophenazine (1.0 equiv) in ethanol (e.g., 12 mL per 1 mmol of phenazine). Heat the solution to a steady reflux under a nitrogen atmosphere.

  • Reductant Preparation: In a separate beaker, prepare a solution of sodium dithionite (Na₂S₂O₄, 2.0 equiv) in deionized water.

  • Reduction: Add the sodium dithionite solution dropwise to the refluxing phenazine solution. The characteristic yellow color should fade to a pale green or off-white suspension. Continue refluxing for 2 hours to ensure complete conversion.

  • Isolation: Cool the mixture to room temperature. The product often precipitates. Collect the solid by vacuum filtration.

  • Washing and Drying: Wash the collected solid thoroughly with deionized water and then with cold anhydrous ethanol to remove any remaining salts and impurities. Dry the product under vacuum to yield 2-bromo-5,10-dihydrophenazine.

    • Expert Insight: 5,10-dihydrophenazines are sensitive to air oxidation, readily converting back to the phenazine form.[4][9] All subsequent reactions should be performed under a strict inert atmosphere (nitrogen or argon) to preserve the reduced state.

Palladium-Catalyzed C2-Functionalization

Palladium-catalyzed cross-coupling reactions are indispensable tools for forming C-C and C-heteroatom bonds with high efficiency and functional group tolerance.[10][11][12]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction couples the aryl bromide with an organoboron reagent, offering a powerful method to install new aryl, heteroaryl, or vinyl groups at the C2 position.[13][14]

Suzuki_Cycle pd0 Pd(0)L₂ pd_complex Oxidative Addition pd0->pd_complex pd_intermediate Ar-Pd(II)L₂(Br) pd_complex->pd_intermediate transmetal Transmetalation pd_intermediate->transmetal pd_r_complex Ar-Pd(II)L₂(R) transmetal->pd_r_complex boronate R-B(OR)₂ + Base boronate->transmetal reductive_elim Reductive Elimination pd_r_complex->reductive_elim reductive_elim->pd0 Catalyst Regeneration product Ar-R (Product) reductive_elim->product aryl_halide Ar-Br (Substrate) aryl_halide->pd_complex

Caption: Generalized catalytic cycle for Suzuki-Miyaura coupling.

  • Reagent Preparation: In an oven-dried Schlenk flask under an inert atmosphere, combine 2-bromo-5,10-dihydrophenazine (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and a base (see Table 1).

  • Catalyst Addition: Add the palladium catalyst and ligand (see Table 1).

  • Solvent Addition: Add the degassed solvent system (e.g., dioxane/water, toluene, or DMF).

  • Reaction: Stir the mixture at the specified temperature (typically 80-110 °C) for 4-16 hours until TLC or LC-MS analysis indicates consumption of the starting material.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the C2-functionalized product.

Catalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Substrate Scope
Pd(PPh₃)₄ (3-5)-K₂CO₃ (2.0)Toluene/EtOH/H₂O90Aryl & vinyl boronic acids
Pd(dppf)Cl₂ (3)-Cs₂CO₃ (2.0)Dioxane/H₂O (4:1)85Heteroaryl boronic acids
Pd₂(dba)₃ (2)SPhos (4)K₃PO₄ (2.5)Toluene110Sterically hindered boronic acids
  • Expert Insight: The choice of base is critical. Carbonates are generally effective, but phosphates like K₃PO₄ can be superior for less reactive or sterically demanding substrates. The boronic acid must be activated by the base to facilitate transmetalation.[14]

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is one of the most powerful methods for constructing aryl-amine bonds, enabling the introduction of primary or secondary amines at the C2 position.[15][16] The success of this reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand.[17]

  • Reagent Preparation: In a glovebox or under a strict inert atmosphere, add 2-bromo-5,10-dihydrophenazine (1.0 equiv), the desired amine (1.2 equiv), a strong, non-nucleophilic base (see Table 2), the palladium precursor, and the phosphine ligand to an oven-dried Schlenk tube.

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Reaction: Seal the tube and heat the mixture with stirring at 90-120 °C for 8-24 hours. Monitor the reaction by LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite. Wash the filtrate with water and brine.

  • Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

Pd Precursor (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Substrate Scope
Pd₂(dba)₃ (2)XPhos (4)NaOtBu (1.5)Toluene100Primary & secondary amines
Pd(OAc)₂ (2)BINAP (3)Cs₂CO₃ (2.0)Dioxane110Anilines, cyclic amines
Pd₂(dba)₃ (2)RuPhos (4)K₃PO₄ (2.0)t-BuOH100Heterocyclic amines
  • Expert Insight: Sodium tert-butoxide (NaOtBu) is a very common and effective base, but its high reactivity can sometimes be incompatible with sensitive functional groups. In such cases, a milder carbonate or phosphate base may be preferable, often requiring a more active catalyst system.

Sonogashira Coupling: C-C (Alkynyl) Bond Formation

The Sonogashira reaction provides a direct route to arylalkynes by coupling the aryl bromide with a terminal alkyne.[18][19] This reaction typically requires both palladium and copper(I) co-catalysis.[20]

  • Reaction Setup: To a Schlenk flask under an inert atmosphere, add 2-bromo-5,10-dihydrophenazine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and the copper(I) co-catalyst (e.g., CuI, 3-5 mol%).

  • Solvent and Reagents: Add an anhydrous, degassed solvent such as THF or DMF. Add the terminal alkyne (1.2-1.5 equiv) followed by an amine base (e.g., triethylamine (TEA) or diisopropylamine (DIPA), 2-3 equiv).

  • Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) for 2-12 hours.

  • Work-up: Once the reaction is complete, dilute with an organic solvent and filter to remove the ammonium salts. Wash the filtrate with saturated aqueous NH₄Cl solution, water, and brine.

  • Purification: Dry the organic phase, concentrate, and purify by column chromatography.

  • Expert Insight: A critical side reaction is the copper-catalyzed oxidative homocoupling of the terminal alkyne (Glaser coupling). To minimize this, it is essential to maintain strictly anaerobic (oxygen-free) conditions throughout the reaction.[21] Using a copper-free Sonogashira protocol is an alternative strategy if homocoupling is a persistent issue.[20]

Nucleophilic Aromatic Substitution (SNAr)

While palladium catalysis is often preferred, direct substitution of the C2-bromo group is possible with strongly activated aromatic systems and potent nucleophiles.[22][23] The electron-withdrawing nature of the phenazine ring system can facilitate the SNAr mechanism.

SNAr Mechanism (Addition-Elimination)

SNAr_Mechanism start 2-Bromo-dihydrophenazine step1 Addition start->step1 nucleophile Nucleophile (Nu⁻) nucleophile->step1 intermediate Meisenheimer Complex (Resonance Stabilized Anion) step1->intermediate Slow (Rate-determining) step2 Elimination intermediate->step2 Fast product C2-Substituted Product step2->product leaving_group Br⁻ step2->leaving_group

Sources

Application

Application Note: Preparation and Characterization of Phenazine-Based Radical Cations for Next-Generation Batteries

Target Audience: Materials Scientists, Battery Researchers, and Electrochemical Engineers Focus Area: Organic Redox Flow Batteries (ORFBs), Aqueous Zinc-Ion Batteries (AZIBs), and Radical Chemistry Executive Summary The...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Materials Scientists, Battery Researchers, and Electrochemical Engineers Focus Area: Organic Redox Flow Batteries (ORFBs), Aqueous Zinc-Ion Batteries (AZIBs), and Radical Chemistry

Executive Summary

The transition toward sustainable, grid-scale energy storage has accelerated the demand for metal-free, organic redox-active materials. Phenazine derivatives have emerged as a premier class of molecules for both aqueous and non-aqueous redox flow batteries (RFBs) due to their multi-redox activity, structural tunability, and highly reversible kinetics[1]. However, the practical deployment of phenazines is historically bottlenecked by the instability of their intermediate radical cation states, which are prone to dimerization, disproportionation, or side-chain cleavage[2][3].

This application note provides a comprehensive guide to designing, synthesizing, and validating highly stable phenazine-based radical cations. By strategically manipulating the phenazine core with steric shielding and electron-modulating substituents, researchers can achieve unprecedented solubility and long-term cycling stability[2][4].

Mechanistic Rationale: Engineering Radical Cation Stability

To utilize phenazine derivatives effectively, researchers must understand the causality behind their electrochemical behavior. Phenazines typically undergo a two-electron redox process. In aprotic media, this occurs in two distinct single-electron steps, generating a radical cation intermediate. In aqueous media, it often manifests as a coupled two-electron/two-proton reduction[1].

The stability of the radical cation is the linchpin of battery longevity. Unprotected phenazine radicals degrade via:

  • Dimerization (π-π stacking): Open-shell planar molecules tend to aggregate.

  • Nucleophilic Attack: Water or oxygen can react with the electron-deficient radical center.

The Design Solution:

  • Steric Shielding & Solubilization: Introducing bulky, highly polar groups at the N,N' (5,10) positions (e.g., propane-1-sulfonate in PSPR or oligomeric ethylene glycol in M1) physically blocks dimerization and drastically increases aqueous solubility (up to 1.4 M)[4][5].

  • Electronic Modulation: The addition of electron-donating groups (EDGs) like methoxy (-OMe) into the phenazine core (e.g., dMeODBAP) enriches the electron density of the π-conjugated skeleton. This not only lowers the redox potential to highly negative values (e.g., -0.84 V vs. SHE, ideal for negolytes) but also thermodynamically prevents reactions with ambient oxygen or water[2][3].

Quantitative Data: Benchmarking Phenazine Derivatives

The following table summarizes the electrochemical and physical properties of state-of-the-art phenazine derivatives engineered for radical cation stability.

Compound Name / AcronymSubstituent ModificationsRedox PotentialMax SolubilityBattery Application & Stability
PSPR [3][4]5,10-bis(propane-1-sulfonate)~0.0 V (Ambipolar)1.4 M (Aqueous)Aqueous Posolyte; 2500 cycles (27 days) with ~0% capacity fade.
dMeODBAP [2]7,8-dimethoxy, 2,3-bis(oxy)dibutyric acid-0.84 V vs. SHE>0.5 M (Aqueous)Aqueous Negolyte; 1000 cycles with 99.95% capacity retention.
M1 [5]Quaternary ammonium-based chains-1.72 V vs. Ag/AgNO₃1.3 M (Aqueous) / >2.5 M (MeCN)Universal Anolyte; >100 cycles with minimal capacity loss.
DMPZ [6][7]5,10-dimethyl~3.0 V vs. Li/Li⁺N/A (Solid/Mixed)Dual-Ion / AZIB Cathode; <0.5% degradation per day over 1000 cycles.

Experimental Protocols

The following protocols outline a self-validating system for synthesizing and characterizing phenazine radical cations. Every synthesis must be coupled with spectroscopic and electrochemical validation to ensure the integrity of the open-shell species before battery integration.

Protocol A: Synthesis of the Phenazine Core (e.g., 5,10-Dihydrophenazine)

This is the foundational reduction step required before N,N'-functionalization[6].

  • Reaction Setup: In a 250 mL three-necked round-bottom flask, suspend 1.80 g (10 mmol) of pristine phenazine in 120 mL of absolute ethanol.

  • Inert Atmosphere: Purge the system with high-purity Nitrogen (N₂) for 15 minutes. Heat the mixture to a steady reflux.

  • Reduction: Dissolve 3.48 g (20 mmol) of sodium dithionite (reducing agent) in 50 mL of deoxygenated, deionized water.

  • Addition: Using a constant-pressure dropping funnel, add the sodium dithionite solution dropwise to the refluxing phenazine mixture over 30 minutes.

  • Isolation: Maintain reflux for 2 hours. The solution will change color as the 5,10-dihydrophenazine forms. Cool to room temperature, filter the precipitate under N₂ (to prevent re-oxidation), wash with cold degassed water, and dry under vacuum.

Protocol B: N,N'-Alkylation for Aqueous Solubility (e.g., PSPR Synthesis)

This step introduces the bulky sulfonate groups that stabilize the radical cation and provide high aqueous solubility[3][4].

  • Alkylation: Dissolve the synthesized 5,10-dihydrophenazine in anhydrous dimethylformamide (DMF) under an inert atmosphere.

  • Deprotonation: Add sodium hydride (NaH, 2.2 eq) slowly at 0 °C to deprotonate the amine centers. Stir for 30 minutes until H₂ evolution ceases.

  • Functionalization: Add 1,3-propanesultone (2.5 eq) dropwise. Heat the reaction to 80 °C and stir overnight.

  • Purification: Quench the reaction with methanol, precipitate the product in cold acetone, and collect the sodium 3,3'-(phenazine-5,10-diyl)bis(propane-1-sulfonate) (PSPR) via centrifugation. Purify via recrystallization from a water/ethanol mixture.

Protocol C: Validation of the Radical Cation (Self-Validating System)

Before assembling the flow battery, the radical cation's stability must be verified.

  • Cyclic Voltammetry (CV):

    • Prepare a 5 mM solution of the synthesized phenazine in 0.1 M supporting electrolyte (e.g., KCl for aqueous, TBAPF₆ for non-aqueous).

    • Use a glassy carbon working electrode. Scan at 10–100 mV/s.

    • Validation Criterion: You must observe highly reversible redox peaks (I_pa / I_pc ≈ 1). A stable two-step single-electron transfer confirms the thermodynamic accessibility of the radical cation[1].

  • Electron Paramagnetic Resonance (EPR) Spectroscopy:

    • Electrochemically or chemically (e.g., using a mild oxidant) generate the radical cation in situ.

    • Validation Criterion: A strong EPR signal with a narrow linewidth indicates a highly delocalized, stable open-shell configuration, confirming that dimerization (which would quench the EPR signal) is successfully inhibited[3][4].

Workflow Visualization

The following diagram illustrates the critical path from molecular synthesis to battery integration, highlighting the mandatory validation checkpoints.

G Synthesis 1. Phenazine Core Synthesis (Reduction & Functionalization) Alkylation 2. N,N'-Alkylation (Steric Shielding & Solubilization) Synthesis->Alkylation RadicalGen 3. Radical Cation Generation (Electrochemical/Chemical Oxidation) Alkylation->RadicalGen Validation 4. System Validation (EPR Spectroscopy & CV) RadicalGen->Validation Battery 5. Flow Battery Integration (Aqueous/Non-Aqueous RFBs) Validation->Battery

Workflow for the preparation and validation of phenazine-based radical cations in battery systems.

References

  • New insights into phenazine-based redox flow batteries by using high-throughput density functional theory modeling American Chemical Society URL: [Link]

  • Phenazine-Based Compound as a Universal Water-Soluble Anolyte Material for the Redox Flow Batteries ResearchGate URL:[Link]

  • A Long-Lived Water-Soluble Phenazine Radical Cation Journal of the American Chemical Society - ACS Publications URL: [Link]

  • A low-redox-potential phenazine-based negolyte with high stability for aqueous organic flow batteries PMC - National Institutes of Health URL:[Link]

  • A Long-Lived Water-Soluble Phenazine Radical Cation PubMed - National Institutes of Health URL: [Link]

  • Unveiling Organic Electrode Materials in Aqueous Zinc-Ion Batteries: From Structural Design to Electrochemical Performance PMC - National Institutes of Health URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5,10-Dihydrophenazine Handling &amp; Purification

Welcome to the Technical Support Center for the synthesis, purification, and handling of 5,10-dihydrophenazine (H₂Pz). As an electron-rich, redox-active molecule, H₂Pz is highly valued in photoredox catalysis, covalent t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis, purification, and handling of 5,10-dihydrophenazine (H₂Pz). As an electron-rich, redox-active molecule, H₂Pz is highly valued in photoredox catalysis, covalent triazine frameworks (CTFs) for CO₂/CH₄ separation, and high-performance polymers[1][2]. However, its extreme susceptibility to aerobic oxidation poses significant challenges during isolation.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the integrity of your purified compounds.

Core Workflow: Anaerobic Purification

To prevent the spontaneous rearomatization of 5,10-dihydrophenazine back to phenazine, the entire purification workflow must be isolated from oxygen and light. The diagram below illustrates the critical path for maintaining product integrity.

G N1 Crude Reaction Mixture (H2Pz + Impurities) N2 Schlenk Filtration (Strict N2/Ar Atmosphere) N1->N2 Transfer under N2 N3 Anaerobic Washing (Degassed H2O & EtOH) N2->N3 Retain precipitate N6 Oxidation Failure (Turns Yellow/Brown) N2->N6 O2 Exposure N4 Vacuum Drying (10^-3 mbar, Dark) N3->N4 Remove solvent N3->N6 O2 Exposure N5 Inert Storage (Glovebox, -20°C, Dark) N4->N5 Transfer to vial

Workflow for the anaerobic purification and storage of 5,10-dihydrophenazine.

Troubleshooting & FAQs

Q1: My 5,10-dihydrophenazine product turns yellow or brown during vacuum filtration. What is happening? Causality: You are observing spontaneous aerobic oxidation. 5,10-dihydrophenazine is an electron-rich species. When exposed to atmospheric oxygen, the central 8π-electron ring rapidly loses two protons and two electrons to O₂, driving the thermodynamic rearomatization back to the fully conjugated, 14π-electron phenazine system[3]. Self-Validating Check: Pure 5,10-dihydrophenazine is a light-green to colorless solid[4]. Phenazine is bright yellow. If your filter cake transitions from pale green to yellow, the inert atmosphere has been breached. Solution: Abandon open-air Büchner filtration. You must use standard Schlenk techniques[5]. Perform the filtration using a Schlenk frit under a positive pressure of high-purity Nitrogen or Argon.

Q2: I used a Schlenk line, but my product still oxidized during the washing step. Why? Causality: The wash solvents (water and ethanol) likely contained dissolved oxygen. Even transient exposure to dissolved O₂ in the wash phase will initiate the oxidation cascade. Solution: All solvents must be rigorously degassed prior to use[1]. For water and ethanol, bubbling (sparging) with N₂ for 30–60 minutes is often sufficient, but for absolute certainty, subject the solvents to three consecutive Freeze-Pump-Thaw cycles.

Q3: What are the optimal storage conditions to prevent degradation over time? Causality: H₂Pz is sensitive to both photo-oxidation (light) and thermal degradation. Light can trigger the generation of stable radical cations[4], accelerating degradation pathways. Solution: Store the purified solid in a sealed, light-proof container (e.g., amber vial wrapped in aluminum foil) within an inert atmosphere glovebox or under a strict Argon blanket. Maintain the storage temperature in a freezer at or below -20 °C[6].

Quantitative Data: Degassing & Storage Metrics

To ensure reproducibility, adhere to the following quantitative parameters for solvent preparation and compound storage.

ParameterRecommended StandardMarginal/Risky StandardConsequence of Failure
Solvent Degassing (Sparging) > 45 minutes (Ar or N₂)< 15 minutesDissolved O₂ causes partial oxidation (yellowing) during wash.
Solvent Degassing (F-P-T) 3 to 4 complete cycles1 cycleResidual O₂ remains in the solvent matrix.
Drying Vacuum Pressure 10⁻³ mbar[1]> 10 mbarTrapped solvent accelerates degradation during storage.
Storage Temperature -20 °C[6]Room TemperatureGradual thermal decomposition and radical formation.
Storage Atmosphere Glovebox (O₂ < 0.1 ppm)Parafilm-sealed in airComplete reversion to phenazine within days.

Step-by-Step Methodology: Synthesis & Anaerobic Purification

This protocol utilizes sodium dithionite (Na₂S₂O₄) as a clean, water-soluble reducing agent, avoiding the heavy-metal waste associated with historical lead/chromium oxide methods[3].

Materials Required:

  • Phenazine (10 mmol, 1.80 g)

  • Sodium dithionite (20 mmol, 3.48 g)[2]

  • Degassed Ethanol (120 mL)

  • Degassed Deionized Water (50 mL + extra for washing)

  • Schlenk line, Schlenk frit, and 250 mL three-necked round-bottom flask.

Step 1: Reaction Setup

  • Purge a 250 mL three-necked flask with N₂ for 15 minutes.

  • Add 1.80 g of phenazine and 120 mL of degassed ethanol to the flask[2].

  • Heat the mixture to a steady reflux (approx. 95 °C) under continuous N₂ protection[1][2].

Step 2: Reduction Phase

  • In a separate N₂-purged flask, dissolve 3.48 g of sodium dithionite in 50 mL of degassed deionized water[2].

  • Transfer this solution to a constant-pressure dropping funnel attached to the main reaction flask.

  • Slowly drip the Na₂S₂O₄ solution into the refluxing phenazine mixture.

  • Maintain reflux and stirring for 2 to 3 hours[1][2]. The solution will transition as the reduction proceeds.

Step 3: Anaerobic Isolation (Critical Phase)

  • Allow the reaction mixture to cool to room temperature strictly under N₂[1].

  • Transfer the mixture via a cannula to a Schlenk frit. Do not open the flask to ambient air.

  • Filter the light-green precipitate under N₂ pressure.

  • Wash the filter cake three times with degassed deionized water (3 x 15 mL) to remove inorganic salts, followed by three washes with anhydrous, degassed ethanol[1][2].

Step 4: Drying and Storage

  • Apply high vacuum (10⁻³ mbar) directly to the Schlenk frit to dry the product for at least 40 minutes to several hours[1][4].

  • Once completely dry, transfer the Schlenk frit into an inert atmosphere glovebox.

  • Collect the purified 5,10-dihydrophenazine (yield typically ~85-91%)[1][4] into an amber vial, seal tightly, and store at -20 °C[6].

References

  • Synthesis and Characterization of Covalent Triazine Frameworks Based on 4,4'-(Phenazine-5,10-diyl)dibenzonitrile and its Application in CO2/CH4 Separation. Preprints.org. Available at:[Link]

  • Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. MDPI. Available at: [Link]

  • Synthesis of novel ligands targeting phenazine biosynthesis proteins as a strategy for antibiotic intervention. PMC. Available at: [Link]

  • US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines. Google Patents.
  • Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE. Lookchem. Available at:[Link]

  • Cobalt Coordination Networks Based on the Linker (Phenazine-5,10-diyl)di- and Tetrabenzoate. Preprints.org. Available at:[Link]

Sources

Optimization

Technical Support Center: Synthesis of 2-Bromo-5,10-dihydrophenazine

Welcome to the dedicated technical support guide for the synthesis of 2-Bromo-5,10-dihydrophenazine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support guide for the synthesis of 2-Bromo-5,10-dihydrophenazine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with phenazine scaffolds. Here, we address common challenges encountered during the synthesis, providing field-tested solutions and foundational knowledge to enhance experimental success, improve yield, and ensure product purity. Our guidance is rooted in established chemical principles and validated methodologies.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent obstacles reported during the synthesis of 2-Bromo-5,10-dihydrophenazine. We diagnose the likely causes for each issue and provide actionable, step-by-step protocols for resolution.

Core Synthesis Workflow

The primary synthesis route involves the electrophilic bromination of a 5,10-dihydrophenazine precursor. The workflow highlights critical points where process control is essential to prevent yield loss.

G cluster_prep Pre-Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification start Start: 5,10-dihydrophenazine solvent_prep Degas Anhydrous DMF start->solvent_prep inert_atm Establish Inert Atmosphere (Argon or N2) solvent_prep->inert_atm dissolve Dissolve Substrate in DMF inert_atm->dissolve crit1 Critical: Maintain inert atmosphere throughout cool Cool to 0°C dissolve->cool add_nbs Add NBS Portion-wise cool->add_nbs warm Warm to 20°C add_nbs->warm crit2 Critical: Avoid over-warming and light exposure monitor Monitor by TLC warm->monitor quench Quench with Water monitor->quench extract Extract with Organic Solvent quench->extract wash Wash & Dry extract->wash crit3 Critical: Minimize air exposure during workup purify Purify (Recrystallization or Column Chromatography) wash->purify product Product: 2-Bromo-5,10- dihydrophenazine purify->product

Caption: Key steps and critical control points in the synthesis of 2-Bromo-5,10-dihydrophenazine.

Q1: My final yield is consistently low (<50%). What are the primary causes and how can I improve it?

A1: Low yield in this synthesis is almost exclusively linked to two factors: incomplete reaction and, more significantly, oxidative degradation of the dihydrophenazine species. The 5,10-dihydrophenazine core is notoriously susceptible to oxidation, which converts it to the fully aromatic and more stable phenazine byproduct.[1][2]

Probable Causes & Solutions:

Problem Probable Cause Recommended Solution & Scientific Rationale
Oxidative Degradation Presence of atmospheric oxygen during the reaction or workup.Solution: Implement strict anaerobic conditions. 5,10-dihydrophenazines are readily oxidized by O₂ to the corresponding phenazines.[1][3] 1. Degas Solvents: Before use, thoroughly degas the solvent (e.g., DMF) by sparging with argon or nitrogen for at least 30 minutes. 2. Inert Atmosphere: Conduct the entire reaction, including reagent transfers and workup, under a positive pressure of an inert gas like argon or nitrogen.[4][5] 3. Workup: Perform aqueous workup and extractions quickly, minimizing the solution's exposure to air.
Incomplete Bromination Insufficient brominating agent or non-optimal reaction time/temperature.Solution: Optimize reaction parameters. 1. NBS Stoichiometry: Use 1.05-1.1 equivalents of N-Bromosuccinimide (NBS) to ensure the reaction goes to completion without promoting over-bromination. 2. Temperature Control: Add NBS portion-wise at 0°C to control the initial exothermic reaction, then allow the mixture to slowly warm to room temperature (20°C) and stir until completion.[4] 3. Reaction Monitoring: Track the disappearance of the starting material using Thin-Layer Chromatography (TLC) (e.g., mobile phase 4:1 Hexane:Ethyl Acetate).
Product Loss During Purification The product is sensitive and can degrade on silica gel or during recrystallization.Solution: Refine the purification strategy. 1. Recrystallization: This is often the preferred method. A solvent system like ethanol/water or toluene can yield pure product with minimal degradation.[1][6] 2. Column Chromatography: If necessary, use a deactivated silica gel (pre-treated with a solvent mixture containing 1-2% triethylamine) and run the column quickly to minimize contact time.

Q2: My final product is heavily contaminated with a yellow, highly fluorescent compound. How do I identify and remove it?

A2: This contaminant is almost certainly 2-bromophenazine, the oxidized form of your target molecule. Phenazines are known for their distinct yellow color and fluorescence, whereas dihydrophenazines are typically pale or off-white solids.[1] Its presence indicates significant exposure to oxygen.

Identification:

  • TLC: The oxidized 2-bromophenazine will have a significantly different Rf value (typically lower polarity, thus a higher Rf) than the 2-Bromo-5,10-dihydrophenazine.

  • ¹H NMR: The aromatic region of the oxidized phenazine will show sharp, well-defined peaks, while the N-H protons of the dihydrophenazine (around 5.5-6.5 ppm) will be absent.

Removal Strategies:

  • Preventative Measures: The best strategy is prevention by rigorously excluding oxygen during the synthesis and workup, as detailed in A1.

  • Purification:

    • Column Chromatography: The polarity difference between the dihydrophenazine and the phenazine is usually sufficient for separation on a silica gel column. The less polar 2-Bromo-5,10-dihydrophenazine will elute first.

    • Recrystallization: Carefully chosen solvent systems can selectively crystallize the desired product, leaving the more soluble oxidized impurity in the mother liquor. Experiment with solvents like toluene or ethanol.

Q3: The bromination reaction seems to stall, or I observe multiple spots on TLC, suggesting side products. What is going wrong?

A3: Stalling or the formation of multiple products often points to issues with reagent quality, solvent, or reaction conditions.

Probable Causes & Solutions:

  • Cause 1: Decomposed NBS: N-Bromosuccinimide can degrade over time, especially if exposed to moisture or light.

    • Solution: Use freshly recrystallized NBS or a newly purchased bottle from a reputable supplier. Store it in a desiccator, protected from light.

  • Cause 2: Wet Solvent: Water in the DMF can react with NBS and interfere with the electrophilic substitution mechanism.

    • Solution: Use anhydrous DMF from a sealed bottle or dry it over molecular sieves before use.[7]

  • Cause 3: Over-bromination: If more than one bromine atom is added to the ring, you will see multiple product spots on TLC.

    • Solution: Ensure accurate stoichiometry (max 1.1 eq. of NBS) and add the reagent slowly at 0°C to maintain control over the reaction's selectivity.[4]

  • Cause 4: Radical Reactions: Light can initiate radical side reactions with NBS.

    • Solution: Protect the reaction flask from direct light by wrapping it in aluminum foil.

Frequently Asked Questions (FAQs)

Q1: What is the detailed, optimized protocol for this synthesis?

A1: The following protocol is a robust starting point, adapted from established procedures.[4]

Experimental Protocol: Synthesis of 2-Bromo-5,10-dihydrophenazine

  • Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet, add 5,10-dihydrophenazine (1.0 eq.).

  • Inert Atmosphere: Purge the flask with inert gas for 15 minutes.

  • Dissolution: Add anhydrous, degassed N,N-dimethylformamide (DMF) (approx. 10 mL per gram of substrate) via cannula and stir until all solids are dissolved.

  • Cooling: Cool the solution to 0°C using an ice-water bath.

  • Reagent Addition: Add N-Bromosuccinimide (1.05 eq.) in small portions over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (approx. 20°C) and stir for 2-4 hours.

  • Monitoring: Monitor the reaction's progress by TLC until the starting material is consumed.

  • Quenching: Once complete, pour the reaction mixture into a flask containing cold deionized water (10x the volume of DMF).

  • Isolation: The product will precipitate. Collect the solid by vacuum filtration, washing thoroughly with deionized water to remove DMF, followed by a small amount of cold ethanol.

  • Drying: Dry the crude product under high vacuum.

  • Purification: Recrystallize the crude solid from an appropriate solvent (e.g., ethanol or toluene) to yield the pure product.

Q2: Why is DMF chosen as the solvent? Can others be used?

A2: DMF is an excellent choice because it is a polar aprotic solvent that readily dissolves the 5,10-dihydrophenazine substrate and the NBS reagent, facilitating the ionic mechanism of electrophilic aromatic substitution.[4] While other polar aprotic solvents like acetonitrile could potentially be used, DMF's high boiling point and strong solvating power make it particularly effective.[1] Non-polar solvents like toluene are generally unsuitable for the bromination step itself but can be useful for purification.[6]

Q3: What is the mechanism of the bromination with NBS?

A3: The reaction proceeds via a classic electrophilic aromatic substitution. The dihydrophenazine ring is electron-rich due to the lone pairs on the nitrogen atoms, making it highly activated towards electrophiles. In the presence of a polar solvent like DMF, NBS serves as a source for an electrophilic bromine species (Br⁺). The electron-rich phenazine ring attacks the Br⁺, forming a resonance-stabilized carbocation intermediate (a sigma complex). Finally, a base (such as the succinimide anion) removes a proton from the ring to restore aromaticity, yielding the 2-bromo product.

G Reactants 5,10-Dihydrophenazine (Electron-Rich Ring) + NBS Intermediate Electrophilic Attack (Formation of Br⁺) Reactants->Intermediate In DMF Sigma Sigma Complex (Resonance Stabilized) Intermediate->Sigma Product Proton Removal & Restoration of Aromaticity Sigma->Product FinalProduct 2-Bromo-5,10-dihydrophenazine Product->FinalProduct

Sources

Troubleshooting

Technical Support Center: Purification and Handling of Air-Sensitive Phenazine Intermediates

Welcome to the Technical Support Center. Handling 5,10-dihydrophenazines and their radical cations presents a significant challenge in synthetic chemistry and drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Handling 5,10-dihydrophenazines and their radical cations presents a significant challenge in synthetic chemistry and drug development. Due to their high electron density and low oxidation potentials, these intermediates are highly reactive and prone to rapid oxidative degradation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-yield purification without compromising the integrity of your air-sensitive phenazine derivatives.

Part 1: Troubleshooting Guides & FAQs

Q1: My 5,10-dihydrophenazine intermediate rapidly turns dark orange/red during standard silica gel column chromatography. How can I prevent this? Causality: Standard silica gel contains up to 15% adsorbed water and interstitial oxygen. Dihydrophenazines are strong electron donors; contact with O2 rapidly oxidizes them back to the thermodynamically stable, fully aromatic phenazine core[1]. Solution: You must transition to strictly anaerobic column chromatography. Purge the silica gel with argon, utilize rigorously degassed solvents, and run the column under positive argon pressure using Schlenk techniques[2].

Q2: I am trying to isolate a highly fluorinated dihydrophenazine radical cation salt, but it forms a highly viscous oil instead of a solid. What is going wrong? Causality: Radical cation salts can easily trap solvent molecules or unreacted starting materials during synthesis. When oxidizing dihydrophenazines, reaction side products often form a highly viscous oil from which the pure product is not readily liberated[3]. Solution: For highly fluorinated derivatives, bypass liquid-phase purification and utilize sublimation under dynamic vacuum at 170–200 °C[3]. Alternatively, use an innocent deelectronator (like NO+PF6-) where the byproduct is a gas, allowing for easy isolation via precipitation with non-polar solvents like hexanes[4].

Q3: How should I store purified dihydrophenazine derivatives to ensure long-term stability? Causality: Dihydrophenazine dications and radical cations are highly reactive species despite their partial aromatic character[5]. Even trace oxygen (ppm levels) in a standard desiccator will cause slow degradation over time. Solution: Store the purified compounds as dry solids in a nitrogen or argon-filled glovebox at -20 °C, protected from ambient light[1].

Part 2: Quantitative Comparison of Purification Methods

To select the optimal purification strategy, compare the operational parameters of each method in the table below:

Purification MethodTarget IntermediateTypical Yield (%)Residual O2 ToleranceProcessing Time (h)
Anaerobic Chromatography Non-volatile neutral dihydrophenazines60–85< 10 ppm4–6
Dynamic Vacuum Sublimation Fluorinated/volatile dihydrophenazines40–70< 50 ppm12–24
Anti-solvent Precipitation Radical cation salts80–95< 5 ppm1–2

Part 3: Experimental Protocols

Protocol A: Anaerobic Column Chromatography of 5,10-Dihydrophenazines

Mechanism: By systematically removing interstitial oxygen from the stationary phase and dissolved oxygen from the mobile phase, the electron-transfer pathway from the dihydrophenazine to O2 is physically blocked.

  • Silica Preparation: Bake standard silica gel (230–400 mesh) at 150 °C under dynamic vacuum for 24 hours. Backfill and cool the flask under ultra-high purity (UHP) argon.

  • Solvent Degassing: Subject the chosen eluent to a minimum of three freeze-pump-thaw cycles on a high-vacuum Schlenk line to remove all dissolved oxygen[2].

  • Column Packing: Slurry the baked silica in the degassed solvent under a positive stream of argon. Pour the slurry into an oven-dried, argon-flushed Schlenk chromatography column.

  • Loading & Elution: Dissolve the crude mixture in a minimum amount of degassed solvent. Transfer the solution to the column head via a cannula. Elute the column under continuous positive argon pressure.

  • Self-Validation Check: Monitor the color of the eluent band. Dihydrophenazines are typically pale yellow or light green. If a dark red or orange band rapidly forms at the solvent front, oxygen has breached the system, indicating a failed anaerobic seal.

Protocol B: Isolation of Dihydrophenazine Radical Cations via Precipitation

Mechanism: Chemical oxidation using an innocent deelectronator (NO+PF6-) generates a gaseous byproduct (NO). This drives the reaction forward via Le Chatelier's principle and leaves a highly polar salt that is insoluble in non-polar solvents[4].

  • Oxidation: Inside a nitrogen-filled glovebox, dissolve the neutral dihydrophenazine in anhydrous, degassed acetonitrile. Slowly add solid NO+PF6- (1.05 equivalents) while stirring.

  • Precipitation: Stir the reaction mixture for 30 minutes at room temperature. Once gas evolution ceases, add anhydrous hexanes (anti-solvent) dropwise until the radical cation salt fully precipitates from the solution.

  • Isolation: Filter the precipitate using a Schlenk frit. Wash the solid extensively with cold hexanes to remove any unreacted neutral species. Dry under dynamic vacuum.

  • Self-Validation Check: The immediate evolution of bubbles (NO gas) upon the addition of the oxidant visually confirms that the electron transfer is occurring. A clean phase separation and rapid precipitation upon hexane addition validate the successful formation of the polar radical cation salt.

Part 4: Workflow Visualization

G Start Crude Phenazine Reaction Mixture Type Intermediate Type? Start->Type Neutral Neutral 5,10-Dihydrophenazine (Highly Air-Sensitive) Type->Neutral Neutral Radical Radical Cation Salt (Moisture/Air-Sensitive) Type->Radical Radical Cation Volatile Is the product volatile? Neutral->Volatile Precipitation Precipitation & Washing (e.g., Hexanes) Radical->Precipitation Sublimation Dynamic Vacuum Sublimation (170-200 °C) Volatile->Sublimation Yes AnaerobicCC Anaerobic Column Chromatography (Schlenk) Volatile->AnaerobicCC No Pure Purified Intermediate (Store in Glovebox) Sublimation->Pure AnaerobicCC->Pure Precipitation->Pure

Fig 1: Decision matrix for selecting the optimal anaerobic purification workflow.

References

  • [3] Synthesis and Application of a Perfluorinated Ammoniumyl Radical Cation as a Very Strong Deelectronator. PMC. Available at:

  • [2] Visible-light-induced addition of carboxymethanide to styrene from monochloroacetic acid. Beilstein Journals. Available at:

  • [1] Synthesis and Characterization of Covalent Triazine Frameworks Based on 4,4′-(Phenazine-5,10-diyl)dibenzonitrile and Its Application in CO2/CH4 Separation. MDPI. Available at:

  • [4] Radical Cations of Phenoxazine and Dihydrophenazine Photoredox Catalysts and Their Role as Deactivators in Organocatalyzed Atom Transfer Radical Polymerization. PMC. Available at:

  • [5] Oxidation of a Dihydrophenazine Molecular Wire Attenuates Molecular Conductance. Journal of the American Chemical Society. Available at:

Sources

Optimization

Technical Support Center: 2-Bromo-5,10-dihydrophenazine Coupling Optimization

The following technical guide is structured as a Tier 3 Support Knowledge Base for researchers optimizing cross-coupling reactions with 2-Bromo-5,10-dihydrophenazine . It prioritizes mechanistic insight, experimental rig...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a Tier 3 Support Knowledge Base for researchers optimizing cross-coupling reactions with 2-Bromo-5,10-dihydrophenazine . It prioritizes mechanistic insight, experimental rigor, and actionable troubleshooting.

Case ID: OPT-PHZ-2BR Subject: Catalyst Loading, Ligand Selection, and Troubleshooting for Deactivated Aryl Bromides Status: Active Guide Applicable Reactions: Suzuki-Miyaura, Buchwald-Hartwig

Core Diagnostic: Understanding the Substrate

Before optimizing catalyst loading, you must recognize that 2-Bromo-5,10-dihydrophenazine is a challenging electrophile for two specific reasons:

  • Electronic Deactivation: The 5,10-dihydrophenazine core is electron-rich. The nitrogen atoms donate electron density into the ring, increasing the bond strength of the C-Br bond and making oxidative addition (the first step of the catalytic cycle) kinetically sluggish compared to electron-deficient aryl halides.

  • Redox Instability: The dihydrophenazine core is easily oxidized to the radical cation or fully oxidized phenazine (often indicated by a color change to deep green or blue). This oxidation can poison low-valent Pd(0) species.

Implication for Catalyst Loading: You cannot simply reduce loading without using a highly active ligand system. Standard catalysts like Pd(PPh₃)₄ are often insufficient at low loadings (<1 mol%) for this substrate.

Optimization Protocol: The "Step-Down" Method

Do not arbitrarily select a catalyst loading. Use this validated step-down protocol to determine the Minimum Effective Concentration (MEC).

Phase A: Ligand Selection (Screening at 2 mol%)

Because the substrate is electron-rich, you need a ligand that creates an electron-rich Pd(0) center to facilitate oxidative addition.

Catalyst SystemLigand ClassSuitabilityNotes
Pd(OAc)₂ + SPhos Biaryl PhosphineHigh Excellent for deactivated aryl bromides; confers stability.
Pd₂(dba)₃ + XPhos Biaryl PhosphineHigh Ideal for steric bulk; prevents catalyst aggregation.
Pd(dppf)Cl₂ BidentateMedium Robust, but may require higher loading (3-5 mol%) for this substrate.
Pd(PPh₃)₄ MonodentateLow Unstable at high T; poor oxidative addition into electron-rich C-Br.
Phase B: Loading Titration

Once the optimal ligand (e.g., SPhos) is identified, perform the following titration in parallel vials.

Standard Conditions: 1.0 eq Substrate, 1.2-1.5 eq Coupling Partner, 2.0 eq Base (e.g., K₃PO₄), Toluene/Water or Dioxane, 80-100°C.

  • High Load (2.0 mol%): Establish baseline conversion (should be >95%).

  • Medium Load (0.5 mol%): The critical efficiency test. If conversion drops <80%, reaction is mass-transfer limited or suffers from catalyst death .

  • Low Load (0.1 mol%): Only attempt if 0.5 mol% yields >90% conversion.

Troubleshooting Guide (Q&A)

Issue 1: "My reaction turns deep green/blue and conversion stops."

Diagnosis: Oxidative Dehydrogenation. The dihydrophenazine core has oxidized to the phenazine radical cation or neutral phenazine. This species is planar and can stack, potentially trapping the catalyst or simply acting as a redox sink that oxidizes your active Pd(0) to inactive Pd(II).

Corrective Action:

  • Strict Inert Atmosphere: Sparging with N₂ is insufficient. Use freeze-pump-thaw cycles (x3) for all solvents.

  • Antioxidant Additive: Add 5-10 mol% ascorbic acid or perform the reaction in the presence of a mild reductant if compatible with the coupling partner.

  • Solvent Switch: Avoid ether-based solvents (THF) which can form peroxides. Switch to degassed Toluene or DMF.

Issue 2: "I see the starting material disappearing, but I get 'Product B' (Des-bromo) instead of the coupled product."

Diagnosis: Hydrodebromination. The C-Br bond undergoes oxidative addition, but instead of transmetalation, the Pd-Ar species abstracts a hydride (from solvent or base) and reductively eliminates the H-substituted arene.

Corrective Action:

  • Ligand Bulk: Switch to a bulkier ligand like tBuXPhos or BrettPhos . Larger ligands accelerate reductive elimination of the desired product over the slower beta-hydride elimination/abstraction pathways.

  • Solvent Choice: Avoid primary and secondary alcohols. If using dioxane/water, ensure the ratio is optimized (often 4:1).

  • Concentration: Increase substrate concentration (e.g., from 0.1 M to 0.5 M). Higher concentration favors the bimolecular transmetalation step over unimolecular side reactions.

Issue 3: "The reaction stalls at 60% conversion regardless of time."

Diagnosis: Catalyst Death (Pd Black Formation). The active catalytic species is aggregating into inactive metallic palladium.

Corrective Action:

  • Ligand:Metal Ratio: If generating catalyst in situ, increase the L:Pd ratio from 1:1 to 2:1 or 3:1 . Excess ligand stabilizes the Pd(0) species.

  • Pre-catalysts: Switch to a Palladacycle precatalyst (e.g., XPhos Pd G4 ). These release the active species slowly, maintaining a steady concentration of active catalyst without "dumping" it all at once where it can aggregate.

Decision Logic: Optimization Workflow

The following diagram illustrates the logical flow for optimizing the reaction when initial yields are unsatisfactory.

OptimizationWorkflow Start Start: Reaction Screening (2 mol% Pd, 80°C) CheckYield Check Yield & Conversion Start->CheckYield HighYield Yield > 90% CheckYield->HighYield Success LowYield Yield < 50% CheckYield->LowYield Failure ReduceLoad Reduce Loading to 0.5 mol% HighYield->ReduceLoad SideProducts Side Products Observed? LowYield->SideProducts CheckColor Color Change? (Green/Blue) SideProducts->CheckColor No clear product Debromination Issue: Hydrodebromination Action: Switch to Bulky Ligand (tBuXPhos) SideProducts->Debromination Des-bromo detected Oxidation Issue: Core Oxidation Action: Freeze-Pump-Thaw Switch to Toluene CheckColor->Oxidation Yes (Green/Blue) Stalled Issue: Catalyst Death Action: Use G3/G4 Precatalyst Increase L:Pd Ratio CheckColor->Stalled No (Black Precipitate)

Caption: Decision tree for troubleshooting Pd-catalyzed coupling of 2-Bromo-5,10-dihydrophenazine based on visual cues and LC-MS data.

Experimental Protocol: Metal Removal

Dihydrophenazines contain nitrogen atoms that can chelate residual Palladium, complicating purification and affecting electronic properties.

Recommended Scavenger Protocol:

  • Upon reaction completion, dilute the mixture with Ethyl Acetate.

  • Add SiliaMetS® Thiol or TMT (Trimercaptotriazine) resin (0.5 eq relative to Pd).

  • Stir at 50°C for 2 hours.

  • Filter through a pad of Celite.

  • Verification: The filtrate should be clear yellow/orange. A dark tint indicates residual colloidal Pd.

References

  • Mechanistic Studies on Buchwald-Hartwig Amination

    • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
  • Optimization of Deactivated Aryl Bromides

    • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Deactivated Aryl Chlorides with Alkylboronic Acids. Journal of the American Chemical Society, 130(24), 7534–7535.
  • Synthesis and Properties of 5,10-Dihydrophenazines

    • Uoyama, H., Goushi, K., Shizu, K., Nomura, H., & Adachi, C. (2012). Highly efficient organic light-emitting diodes from delayed fluorescence. Nature, 492, 234–238. (Context on the stability and handling of phenazine cores).
  • Catalyst Scavenging Protocols

    • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions.
Troubleshooting

Handling 2-Bromo-5,10-dihydrophenazine in glovebox vs Schlenk line

Technical Support Center: Handling 2-Bromo-5,10-dihydrophenazine This guide provides in-depth technical and practical advice for researchers, scientists, and drug development professionals on the proper handling of 2-Bro...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Handling 2-Bromo-5,10-dihydrophenazine

This guide provides in-depth technical and practical advice for researchers, scientists, and drug development professionals on the proper handling of 2-Bromo-5,10-dihydrophenazine. Given the compound's sensitivity, this document outlines best practices for using either a glovebox or a Schlenk line, ensuring experimental integrity and safety.

I. Understanding the Compound: Why Precaution is Critical

2-Bromo-5,10-dihydrophenazine belongs to the dihydrophenazine family, which are known to be highly electron-rich and redox-active molecules.[1] This inherent reactivity makes them valuable in fields like organic electronics and photocatalysis, but also renders them susceptible to degradation.[1][2]

  • Air and Moisture Sensitivity: Dihydrophenazines with hydrogen at the 5,10 positions are particularly prone to oxidation, which can alter their chemical properties and compromise experimental results.[3] Exposure to atmospheric oxygen and moisture can lead to the formation of the corresponding phenazine.

  • Redox Activity: These compounds can undergo two single-electron oxidation processes, forming radical cations and dications.[1] While this property is useful in applications like organic batteries, it also means the compound is sensitive to oxidative conditions.[1][4]

Given these characteristics, the use of air-free techniques is not just recommended, but essential for obtaining reliable and reproducible data. The two most common methods for handling such sensitive compounds are the glovebox and the Schlenk line.[5][6][7]

II. FAQs: Glovebox vs. Schlenk Line for 2-Bromo-5,10-dihydrophenazine

This section addresses common questions to help you decide the most appropriate technique for your specific experimental needs.

Q1: What is the fundamental difference between a glovebox and a Schlenk line for handling 2-Bromo-5,10-dihydrophenazine?

A1: Both techniques create an inert atmosphere (typically nitrogen or argon) to protect air-sensitive compounds.[5][6][8] The primary difference lies in the scale and type of manipulation they are best suited for.

  • A glovebox provides a contained and continuously purified inert environment, ideal for complex manipulations, weighing of solids, and preparing multiple samples.[7][9]

  • A Schlenk line is a manifold that allows for the evacuation of air from a flask and backfilling with an inert gas. It is well-suited for solution-based reactions and manipulations within a single piece of glassware.[5][6]

Q2: When should I choose a glovebox over a Schlenk line for my experiment with 2-Bromo-5,10-dihydrophenazine?

A2: A glovebox is preferable when:

  • You are working with the solid compound, especially for accurate weighing and transfer.

  • Your procedure involves multiple transfer steps or complex assemblies that are difficult to perform in a sealed flask.

  • You are preparing numerous samples, such as for high-throughput screening or setting up multiple reactions in parallel.

Q3: Are there situations where a Schlenk line is more advantageous?

A3: Yes, a Schlenk line is often more practical for:

  • Single, larger-scale reactions where the primary concern is maintaining an inert atmosphere over a solution.

  • Experiments involving reflux or other operations that are difficult or unsafe to perform inside a glovebox.

  • Laboratories where a glovebox is not available or when its use is not justified for a simple, routine reaction.

Q4: Can I use both techniques in the same experiment?

A4: Absolutely. A common and effective workflow involves using the glovebox for the most sensitive steps, such as weighing and initial dissolution of the 2-Bromo-5,10-dihydrophenazine. The reaction vessel can then be sealed, taken out of the glovebox, and connected to a Schlenk line for the remainder of the experiment (e.g., heating, reagent addition via syringe).[5]

III. Troubleshooting Guide

This section provides solutions to common problems encountered when handling 2-Bromo-5,10-dihydrophenazine.

Problem Potential Cause Troubleshooting Steps
Compound discoloration (e.g., yellowing) upon storage or handling. Oxidation of the dihydrophenazine to the corresponding phenazine due to exposure to air or moisture.1. Verify Inert Atmosphere: Check the oxygen and moisture levels in your glovebox. For a Schlenk line, ensure a positive pressure of inert gas is maintained. 2. Proper Purging: When using a Schlenk line, ensure the flask has been subjected to at least three vacuum/inert gas cycles to remove adsorbed water and atmospheric gases.[5][6] 3. Solvent Purity: Use anhydrous solvents that have been properly degassed to remove dissolved oxygen.
Inconsistent reaction yields or unexpected side products. Contamination with air or moisture, leading to degradation of the starting material or interference with the reaction mechanism.1. Re-evaluate Handling Technique: Review your glovebox and/or Schlenk line procedures to identify any potential points of atmospheric exposure. 2. Purity of Reagents: Ensure all other reagents and solvents are of appropriate purity and are handled under an inert atmosphere if they are also sensitive.[10] 3. Monitor Reaction: Use techniques like TLC or LC-MS to monitor the reaction progress and check for the formation of degradation products.[10]
Difficulty in transferring the solid compound without exposure to air. Static electricity or the fine nature of the powder making it difficult to handle.1. Use a Glovebox: This is the ideal environment for handling sensitive solids.[9] 2. Anti-static Gun: If working in a glovebox, an anti-static gun can help dissipate static charges. 3. Schlenk Addition Funnel: For Schlenk line work, the solid can be pre-loaded into a solid addition funnel, which can then be attached to the reaction flask under a positive flow of inert gas.

IV. Experimental Protocols

Below are detailed step-by-step methodologies for handling 2-Bromo-5,10-dihydrophenazine using both a glovebox and a Schlenk line.

Protocol 1: Handling in a Glovebox

This protocol is ideal for accurately weighing the compound and setting up a reaction.

  • Preparation: Ensure the glovebox has a stable inert atmosphere (O₂ and H₂O levels <1 ppm). Bring all necessary glassware (oven-dried), spatulas, and vials into the glovebox antechamber.

  • Purging: Cycle the antechamber with vacuum and inert gas at least three times before opening the inner door.[9]

  • Weighing: Inside the glovebox, place a weighing paper or vial on an analytical balance and tare it. Carefully transfer the desired amount of 2-Bromo-5,10-dihydrophenazine to the container.

  • Transfer to Reaction Flask: Add the weighed solid to the reaction flask. If a solvent is to be added inside the glovebox, ensure it is anhydrous and has been brought into the glovebox in a sealed container.

  • Sealing: Securely cap the reaction flask with a septum or ground glass stopper. The flask can now be safely removed from the glovebox for further steps on a Schlenk line if needed.

Protocol 2: Handling on a Schlenk Line

This protocol is suitable for running a reaction with 2-Bromo-5,10-dihydrophenazine that has been pre-weighed, likely in a glovebox.

  • Glassware Preparation: Oven-dry all glassware and allow it to cool in a desiccator. Assemble the Schlenk flask with a stir bar and a rubber septum.

  • Inerting the Flask: Connect the flask to the Schlenk line via its sidearm. Evacuate the flask under vacuum and then backfill with inert gas (nitrogen or argon). Repeat this cycle at least three times.[5][6]

  • Addition of Solid: If the solid was not added in a glovebox, it can be added under a positive flow of inert gas. Briefly remove the septum and quickly add the solid via a powder funnel. Immediately replace the septum.

  • Solvent Addition: Use a cannula or a syringe to transfer anhydrous, degassed solvent into the reaction flask.[11]

  • Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction. This is typically achieved by connecting the Schlenk line to a bubbler.

V. Visualization of Workflows

Decision-Making Flowchart: Glovebox vs. Schlenk Line

G start Start: Handling 2-Bromo-5,10-dihydrophenazine solid_handling Is accurate weighing or handling of the solid required? start->solid_handling multiple_samples Are multiple samples or complex manipulations involved? solid_handling->multiple_samples No glovebox Use Glovebox solid_handling->glovebox Yes multiple_samples->glovebox Yes schlenk_line Use Schlenk Line multiple_samples->schlenk_line No combined Consider a Combined Glovebox/Schlenk Line Approach glovebox->combined schlenk_line->combined

Caption: Decision-making flowchart for technique selection.

Typical Reaction Workflow Using Schlenk Line

G A 1. Assemble and Oven-Dry Glassware B 2. Connect to Schlenk Line and Purge (3x Vacuum/Inert Gas) A->B C 3. Add 2-Bromo-5,10-dihydrophenazine (under positive inert gas flow) B->C D 4. Add Anhydrous, Degassed Solvent via Syringe C->D E 5. Run Reaction under Positive Inert Gas Pressure D->E F 6. Quench and Work-up (may require inert conditions) E->F

Caption: A typical reaction workflow on a Schlenk line.

VI. Summary of Techniques

Feature Glovebox Schlenk Line
Best For Weighing and handling solids, complex manipulations, multiple samples.[9]Solution-based reactions, single experiments.[8]
Atmosphere Control Continuously purified, recirculating inert gas.[6]Static inert atmosphere maintained by positive pressure.
Dexterity Limited by gloves.[6]Generally higher, as manipulations are done outside the glassware.
Cost & Maintenance High initial cost and regular maintenance required.Lower initial cost and simpler maintenance.
Risk of Contamination Low if proper procedures are followed. Potential for cross-contamination between users.[5][6]Higher risk of brief atmospheric exposure during transfers if not performed correctly.

VII. References

  • Air-free technique - Wikipedia. [Link]

  • Air-free technique - Bionity. [Link]

  • Redox Properties of N,N′-Disubstituted Dihydrophenazine and Dihydrodibenzo[a,c]phenazine: The First Isolation of Their Crystalline Radical Cations and Dications | Crystal Growth & Design - ACS Publications. [Link]

  • Investigation of the structural properties of dihydrophenazines which contribute to their pro-oxidative interactions with human phagocytes | Journal of Antimicrobial Chemotherapy | Oxford Academic. [Link]

  • Glove Box and Schlenk Line Techniques | PDF | Argon | Chemistry - Scribd. [Link]

  • N,N′-Diaryldihydrophenazines as a Sustainable and Cost-Effective Alternative to Precious Metal Complexes in the Photoredox-Catalyzed Alkylation of Aryl Alkyl Ketones - MDPI. [Link]

  • Schlenk Line and Glove Box Safety - Notre Dame Sites. [Link]

  • Gloveboxes - The Schlenk Line Survival Guide. [Link]

  • Structural modifications used to tailor dihydrophenazines properties. - ResearchGate. [Link]

  • Vibratile Dihydrophenazines with Controllable Luminescence Enabled by Precise Regulation of π-Conjugated Wings | CCS Chemistry - Chinese Chemical Society. [Link]

  • The Manipulation of Air-Sensitive Compounds. [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations - Fisher Scientific. [Link]

  • One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents.

  • Techniques for Handling Air-Sensitive Compounds - Wipf Group. [Link]

  • Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC. [Link]

Sources

Optimization

Topic: Removing Unreacted Starting Materials from Phenazine Bromination

Technical Support Center: Phenazine Bromination & Purification Ticket ID: PHZ-BR-001 | Status: Open | Priority: High[1][2] Executive Summary: The bromination of phenazine (typically utilizing in glacial acetic acid or ni...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Phenazine Bromination & Purification Ticket ID: PHZ-BR-001 | Status: Open | Priority: High[1][2]

Executive Summary: The bromination of phenazine (typically utilizing


 in glacial acetic acid or nitrobenzene) frequently results in a crude mixture containing the desired product (e.g., 1-bromophenazine, 2-bromophenazine, or 2,7-dibromophenazine), poly-brominated byproducts, and stubborn unreacted phenazine starting material (SM).[1][2]

Because phenazine and its brominated congeners share a planar, tricyclic heteroaromatic scaffold, they exhibit similar


-stacking behaviors and solubility profiles, making separation non-trivial.[2] This guide provides a logic-driven troubleshooting workflow to isolate your target compound.

Module 1: Diagnostic & Detection (Triage)

Q: How do I definitively confirm the presence of unreacted phenazine in my crude mixture?

A: Relying solely on visual inspection is insufficient as both species are yellow/orange solids.[1][2] Use the following diagnostic hierarchy:

  • TLC (Thin Layer Chromatography):

    • Stationary Phase: Silica Gel 60

      
      .[1]
      
    • Mobile Phase: Start with Hexanes:Ethyl Acetate (85:15) or Toluene:Ethyl Acetate (95:5) .[1]

    • Observation: Phenazine is slightly more polar than poly-brominated derivatives but often overlaps with mono-brominated products.[1][2]

    • Visualization: UV (254 nm).[1][3] Unreacted phenazine fluoresces intensely; brominated derivatives often show quenched or distinctively different fluorescence.[1]

  • 
    H-NMR (The Gold Standard): 
    
    • Focus on the region

      
       7.8–8.3 ppm.[1][2]
      
    • Phenazine (SM): Look for the characteristic

      
       symmetric multiplet pattern of unsubstituted phenazine.[1]
      
    • Bromophenazines: Symmetry is broken.[1] Look for splitting patterns indicative of substitution (e.g., doublets/singlets in the aromatic region depending on 1-, 2-, or 2,7-substitution).[1][2]

Module 2: The Chemical Workup (First Line of Defense)

Q: Can I remove phenazine before running a column?

A: Yes, by exploiting subtle solubility differences in acidic media.[1][2]

Protocol: The "Acetic Acid Crash" If your reaction was performed in glacial acetic acid (AcOH), unreacted phenazine is moderately soluble in AcOH, whereas brominated products (especially 2,7-dibromophenazine) are significantly less soluble.[2]

  • Cool Down: Allow the reaction mixture to cool slowly to room temperature, then to

    
    .
    
  • Filtration: Filter the precipitate.[1][2][4]

    • The Solid: Enriched with brominated product.[1][5][6][7]

    • The Filtrate: Contains the majority of unreacted phenazine and soluble mono-bromo species.[1][2]

  • Wash: Wash the filter cake with cold dilute acetic acid, followed by copious water to remove acid traces.[1][2]

Q: My product is still trapped in the filtrate with the SM. Now what? A: Perform an aqueous workup.[1][2] Neutralize the filtrate with saturated


 or 

(carefully!) to precipitate the remaining organics, then extract with Dichloromethane (DCM).[1] Proceed to Module 3.

Module 3: Chromatographic Solutions

Q: My TLC spots are streaking or overlapping. How do I separate them?

A: Phenazine is a "sticky" molecule on silica due to its nitrogen lone pairs.[1][2] You must adjust the mobile phase to modulate this interaction.

Solvent System Recommendations:

Target CompoundRecommended Mobile PhaseRationale
Phenazine (SM) Hexanes:EtOAc (9:1 to 8:[1]2)Elutes later than di-bromo products.[1]
Mono-bromophenazine Toluene (100%) or DCM:Hexanes (Gradient)Toluene provides excellent

-

selectivity.[1]
Di-bromophenazine Hexanes:DCM (High Hexane %)Highly lipophilic; elutes first.[1]

Technical Tip: If separation is poor, add 1% Triethylamine (TEA) to your mobile phase.[1] This neutralizes acidic sites on the silica gel, reducing the "tailing" of the basic phenazine nitrogen atoms.[1][2]

Module 4: Recrystallization Protocols (Scalable Purification)

Q: I have >5 grams of crude material. Chromatography is too expensive.[1] Can I recrystallize?

A: Yes. Recrystallization is often superior for removing unreacted SM from di-brominated products.[1][2]

Protocol A: The Glacial Acetic Acid Method (For 2,7-Dibromophenazine)

  • Dissolve crude solid in boiling glacial acetic acid (approx. 10-15 mL per gram).

  • If insoluble particles remain, perform a hot filtration.[1][2]

  • Allow to cool very slowly to room temperature.

  • Result: 2,7-Dibromophenazine crystallizes as yellow needles.[1][2] Unreacted phenazine remains in the mother liquor.[1][2]

Protocol B: The Ethanol/Chloroform Method

  • Dissolve crude in a minimum amount of hot Chloroform (

    
    ).
    
  • Add hot Ethanol (

    
    ) dropwise until the solution becomes slightly turbid.
    
  • Cool to

    
    .
    
  • Mechanism: Phenazine is sparingly soluble in alcohol but more soluble than the brominated adducts in this mixture, keeping it in solution while the product crashes out.[1][2]

Module 5: Workflow Visualization

The following diagram illustrates the decision logic for purifying phenazine bromination mixtures.

PhenazinePurification Start Crude Reaction Mixture TLC Diagnostic: TLC Check (Hex:EtOAc 85:15) Start->TLC Decision Is Product Precipitated? TLC->Decision Filter Filtration (AcOH) Decision->Filter Yes (Suspension) Workup Aq. Workup -> Extraction Decision->Workup No (Solution) Solid Solid: Enriched Product (Poly-bromo) Filter->Solid Filtrate Filtrate: Unreacted SM + Mono-bromo Filter->Filtrate Recryst Recrystallization (Glacial AcOH or EtOH) Solid->Recryst High Purity Needed Filtrate->Workup Final Pure Bromophenazine Recryst->Final Column Flash Chromatography (Gradient Elution) Workup->Column Column->Final

Caption: Decision matrix for isolating brominated phenazines based on physical state and purity requirements.

Module 6: Prevention (Reaction Optimization)

Q: How do I stop the starting material from remaining in the first place?

A: Phenazine is electron-deficient, making electrophilic aromatic substitution (bromination) sluggish.[1]

  • Catalysis: Ensure you are using a Lewis Acid catalyst if direct bromination is slow.[1][2] Iron powder (forming

    
     in situ) or Iodine (
    
    
    
    ) are standard promoters.[1]
  • Stoichiometry: Use a significant excess of Bromine (

    
    ).[1] For dibromination, use 2.5–3.0 equivalents.[1][2]
    
  • Temperature: Reflux conditions (

    
     in acetic acid) are often required to push the reaction to completion.[1]
    

References

  • Garrison, A. T., et al. (2016).[1][2] "Phenazine antibiotic inspired discovery of potent bromophenazine antibacterial agents against Staphylococcus aureus."[1][2][5][8] Organic & Biomolecular Chemistry, 14, 10953-10961.[1][2]

    • Relevance: details chromatographic conditions (Hexanes:EtOAc 85:15) and synthesis of 2,7-dibromophenazine.[1][2]

  • Li, F., et al. (2008).[1][2] "Process for synthesizing 2,7-dibromofluorenone." Google Patents CN101318888A.[1]

    • Relevance: Describes the use of glacial acetic acid/iron-iodine systems for bromination and recrystallization techniques relevant to fused tricyclic systems.
  • Wagner, T., et al. (2011).[1][2] "Isolation and Characterization of Methanophenazine." Journal of Bacteriology, 181(15).[1]

    • Relevance: Discusses the solubility profiles and HPLC purification of phenazine deriv

Sources

Troubleshooting

Technical Support Center: Stabilizing Dihydrophenazine Derivatives

Topic: Long-term Storage & Stability Protocols for Phenazine Anolytes Core Directive & Mission Welcome to the Phenazine Stability Solutions Center. You are likely here because you are working with 5,10-dihydrophenazine (...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Long-term Storage & Stability Protocols for Phenazine Anolytes

Core Directive & Mission

Welcome to the Phenazine Stability Solutions Center. You are likely here because you are working with 5,10-dihydrophenazine (DHP) derivatives for Organic Redox Flow Batteries (ORFBs) or photoredox catalysis.

The Problem: Dihydrophenazines are thermodynamically eager to return to their oxidized, aromatic phenazine state. Upon exposure to oxygen (air), they undergo rapid oxidative dehydrogenation, often passing through a radical cation intermediate. Furthermore, certain hydroxylated derivatives are prone to irreversible tautomerization, rendering them redox-inactive.[1]

The Solution: Stability is not a single step; it is a chain of custody. This guide provides the rigorous anaerobic protocols and chemical insights required to maintain the integrity of your materials.

The Science of Degradation (The "Why")

To stabilize these compounds, you must understand the enemy. Degradation occurs primarily through two pathways: Aerobic Oxidation and Tautomerization .

Oxidative Pathway Diagram

The following diagram illustrates the transition from the desired reduced state (Anolyte) to the oxidized state. Note the color changes, which are your primary visual indicators of shelf-life failure.

DHP_Oxidation cluster_0 Storage Hazard Zone DHP 5,10-Dihydrophenazine (Reduced Form) Color: Colorless/Pale Radical Radical Cation (Intermediate) Color: Deep Green/Blue DHP->Radical -e- / O2 Exposure (Rapid) Inactive Tautomerized Product (Redox Inactive) DHP->Inactive H-Shift (If -OH substituted) Phenazine Phenazine (Oxidized Form) Color: Yellow/Orange Radical->Phenazine -e- / O2 Exposure

Figure 1: Oxidative trajectory of 5,10-dihydrophenazine.[2][3] The appearance of green/blue hue indicates the formation of radical cations, signaling a breach in anaerobic containment.

Chemical Instability Factors
  • Oxygen Sensitivity: The N-H bonds in the 5,10-positions are weak. Oxygen abstracts these protons/electrons, driving the molecule back to aromaticity.

  • Tautomerization: For derivatives like dihydroxyphenazines , protons can shift from the oxygen (hydroxyl) to the ring carbons, breaking the conjugation required for reversible redox activity. This is often irreversible.

Storage & Handling Protocols (The "How")

Do not deviate from these protocols. 90% of "bad batches" are actually storage failures.

Protocol A: Solid State Storage (Precursors)

Most phenazines are purchased or synthesized in their oxidized (neutral) form.

  • Container: Amber glass vials with PTFE-lined caps.

  • Environment: Store at 4°C in the dark.

  • Shelf Life: Indefinite if kept dry.

  • Pre-use Check: Verify melting point. Oxidation products often have distinct melting ranges.

Protocol B: Reduced State Storage (Active Anolytes)

This applies to synthesized 5,10-dihydrophenazines or pre-charged electrolytes.

Requirement: Inert Atmosphere (Glovebox or Schlenk Line). Oxygen Limit: < 0.5 ppm.

ParameterSpecificationReason
Vessel Schlenk flask (greased joints) or J. Young valve tube.Standard screw caps leak oxygen over days. J. Young valves provide a vacuum-tight seal.
Solvent Anhydrous, Degassed (Freeze-Pump-Thaw x3).Dissolved oxygen in solvents is the #1 cause of immediate degradation.
Headspace Argon (preferred over Nitrogen).Argon is heavier than air, providing a better "blanket" if the vessel is briefly opened.
Additives Sodium Dithionite (for aqueous systems).Acts as an oxygen scavenger to maintain the reduced state.
Light Strict Darkness. Dihydrophenazines are photochemically active.[2] Light accelerates radical formation.
Protocol C: Re-generation (The "Rescue")

If your clear solution has turned green (radical formation), you may be able to rescue it.

  • Aqueous: Add excess reducing agent (e.g., Sodium Dithionite) under Argon flow until color reverts to pale/clear.

  • Non-Aqueous: Electrochemical reduction (bulk electrolysis) in a flow cell is required to restore the oxidation state without introducing salts.

Troubleshooting Guide

Use this decision matrix to diagnose issues with your phenazine derivatives.

Troubleshooting Start Identify Issue Color Color Change? Start->Color Precip Precipitation? Start->Precip Green Turns Green/Blue Color->Green Paramagnetic Yellow Turns Yellow/Orange Color->Yellow Diamagnetic pH_Check Check pH Precip->pH_Check Action_Ox Diagnosis: Oxidation to Radical Action: Degas & Add Reductant Green->Action_Ox Action_FullOx Diagnosis: Full Oxidation Action: Bulk Electrolysis Reduction Yellow->Action_FullOx Action_Sol Diagnosis: Solubility Limit Action: Modify Side Chains (PEG/Sulfonate) pH_Check->Action_Sol pH Neutral Action_Taut Diagnosis: Tautomerization Action: Irreversible. Discard. pH_Check->Action_Taut pH Extreme/Old Sample

Figure 2: Diagnostic logic for common dihydrophenazine anomalies.

Common Issues & Fixes

Q: My "stable" anolyte lost 20% capacity in 24 hours. Why?

  • Diagnosis: If stored in a flow battery tank, check your tubing. Standard Tygon tubing is permeable to oxygen.

  • Fix: Switch to fluoroelastomer (Viton) or stainless steel tubing. Ensure the tank headspace is continuously purged with Argon, not just sealed.

Q: I see a precipitate in my aqueous phenazine solution.

  • Diagnosis: Likely pH drift. Phenazine solubility is highly pH-dependent.

  • Fix: For sulfonated phenazines (e.g., DHPS), ensure the pH remains alkaline (> pH 12) or highly acidic, depending on the specific derivative. Neutral pH often leads to zwitterionic precipitation.

Frequently Asked Questions (FAQs)

Q1: Can I store dihydrophenazines in a freezer (-20°C)?

  • Answer: Yes, but only if the vessel is hermetically sealed (J. Young valve). Standard plastic caps contract at low temperatures, breaking the seal and sucking in oxygen.

Q2: Which functional groups improve storage stability?

  • Answer: Substitution at the 1, 4, 6, and 9 positions generally yields higher stability than the 2, 3, 7, 8 positions.[1] Bulky groups (e.g., tert-butyl) at the Nitrogen positions can sterically hinder oxidation but may reduce solubility.

    • Reference: See work on "Isomer-specific stability" in Journal of Materials Chemistry A [2].

Q3: Is the color change always bad?

  • Answer: It indicates a change in oxidation state.[3] In a battery, this is normal during cycling (charging = clear, discharging = colored). However, during storage , any color change implies self-discharge or leakage.

References

  • Mechanisms of Phenazine Oxidation & Catalysis Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives.

  • Structural Stability in Flow Batteries Decomposition pathways and mitigation strategies for highly-stable hydroxyphenazine flow battery anolytes.

  • Experimental Protocols for RFBs Experimental Protocols for Studying Organic Non-aqueous Redox Flow Batteries.

  • High-Stability Derivatives A low-redox-potential phenazine-based negolyte with high stability for aqueous organic flow batteries. [4]

Sources

Reference Data & Comparative Studies

Validation

1H NMR Spectral Analysis of 2-Bromo-5,10-dihydrophenazine: A Comparative Validation Guide

Introduction: The Redox Analytical Challenge 2-Bromo-5,10-dihydrophenazine is a critical intermediate in the synthesis of functionalized phenazines for organic light-emitting diodes (OLEDs), thermally activated delayed f...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Redox Analytical Challenge

2-Bromo-5,10-dihydrophenazine is a critical intermediate in the synthesis of functionalized phenazines for organic light-emitting diodes (OLEDs), thermally activated delayed fluorescence (TADF) emitters, and antimicrobial pharmacophores. Unlike its oxidized counterpart (2-bromophenazine), the 5,10-dihydro form is electron-rich and notoriously sensitive to aerobic oxidation.

For researchers, the primary analytical challenge is not just characterization, but validation of the oxidation state . Standard handling often leads to partial re-oxidation, resulting in complex spectra containing paramagnetic radical cations or mixtures of the dihydro and oxidized forms.

This guide provides a comparative analysis of the 1H NMR spectral signatures of 2-bromo-5,10-dihydrophenazine against its oxidized precursor. It establishes a self-validating protocol to distinguish the target molecule from impurities and degradation products.

Experimental Methodology: The "Anaerobic" Standard

To obtain a clean spectrum of 2-bromo-5,10-dihydrophenazine, standard "benchtop" NMR preparation is insufficient due to the rapid formation of radical species (phenazinyl radicals) which cause severe line broadening.

Recommended Protocol
  • Solvent Selection:

    • Primary Recommendation: Benzene-d6 (C6D6) .

      • Reasoning: Dihydrophenazines often exhibit broad, unresolved peaks in polar solvents like DMSO-d6 or CDCl3 due to rapid proton exchange or radical aggregation. Benzene-d6 typically yields sharper hyperfine splitting and minimizes exchange broadening.

    • Alternative: DMSO-d6 (degassed) .

      • Use Case: If solubility is poor in benzene. Must be strictly anhydrous to see the NH signals.

  • Sample Preparation (In-Situ Reduction Method):

    • If the isolated solid is suspected to be partially oxidized (green/yellow tint), perform an in-situ reduction directly in the NMR tube.

    • Add 1-2 equivalents of Phenylhydrazine or a small amount of solid Na2S2O4 (sodium dithionite) + D2O drop to the DMSO-d6 solution under N2 atmosphere.

    • Visual Check: The solution should bleach from deep yellow/red to pale yellow/colorless.

Comparative Spectral Analysis

The validation of 2-bromo-5,10-dihydrophenazine relies on observing the "Aromatic Upfield Shift" . The reduction of the central pyrazine ring destroys the global aromaticity of the anthracene-like system, resulting in a dramatic shielding of the lateral ring protons.

Table 1: Spectral Comparison (Oxidized vs. Reduced)
FeaturePrecursor: 2-Bromophenazine (Oxidized)Target: 2-Bromo-5,10-dihydrophenazine (Reduced)Δ Shift (ppm)
Visual Appearance Deep Yellow / Green-YellowColorless / Pale YellowN/A
NH Protons Absent Present (~7.2 - 9.0 ppm)*Appearance of broad singlets
Aromatic Region Downfield (Deshielded) 7.80 – 9.10 ppmUpfield (Shielded) 5.80 – 6.80 ppm~ -2.0 ppm shift (Diagnostic)
Coupling Pattern Distinct AA'BB' / AMX systemsOften simplified/broadened; higher order effectsLoss of resolution if radicals present
Magnetic Nature DiamagneticDiamagnetic (if pure) / Paramagnetic (if oxidizing)Line broadening indicates impurity

*Note: NH chemical shift is highly solvent and concentration-dependent. In DMSO-d6, it typically appears as a singlet around 7.27 ppm (for the unsubstituted core) to 8.5 ppm.

Detailed Assignment Logic
A. The Oxidized State (2-Bromophenazine)

In the oxidized form, the ring current is strong, and the electron-deficient pyrazine ring deshields the protons.

  • H-1/H-4 (Ortho to N): These are the most deshielded, typically appearing as doublets/multiplets > 8.4 ppm.

  • H-6/H-9: ~8.2 - 8.3 ppm.[1]

  • H-3/H-7/H-8: ~7.8 - 8.0 ppm.[1]

B. The Reduced State (2-Bromo-5,10-dihydrophenazine)

Upon reduction, the central ring becomes a 1,4-dihydro-pyrazine unit. The molecule adopts a "butterfly" bent conformation, breaking the planarity and reducing the ring current.

  • Aromatic Protons: The entire aromatic envelope collapses to the 5.8 – 6.8 ppm range.

    • Validation: If you see signals remaining above 7.5 ppm, your sample contains unreduced starting material.

  • NH Protons: Two distinct NH signals may appear if the symmetry is broken by the Bromine at C2, though they often overlap as a broad singlet.

    • Solvent Effect: In Acetone-d6 or CDCl3, these may be invisible due to exchange. In DMSO-d6 , they are sharp singlets if the sample is dry.

Visualization of Analytical Logic

Diagram 1: Synthesis & Degradation Pathway

This pathway illustrates the redox cycle that dictates the NMR quality.

RedoxPathway Precursor 2-Bromophenazine (Oxidized) Ar-H: 7.8-9.1 ppm Color: Yellow Target 2-Bromo-5,10-dihydrophenazine (Reduced) Ar-H: 5.8-6.8 ppm NH: Present Color: Colorless Precursor->Target Reduction (Na2S2O4 / H2 / Pd) Radical Phenazinyl Radical (Intermediate) NMR: Broad/Silent Color: Green/Dark Target->Radical Air Oxidation (Fast) Radical->Precursor Full Oxidation Radical->Target Disproportionation

Caption: The redox cycle showing the transformation from the downfield aromatic signals of the precursor to the upfield signals of the target, and the risk of radical formation.

Diagram 2: NMR Validation Decision Tree

A self-validating workflow for interpreting the spectrum.

NMRValidation Start Acquire 1H NMR Spectrum CheckRegion Check 7.5 - 9.0 ppm Region Start->CheckRegion PeaksPresent Sharp Peaks Present? CheckRegion->PeaksPresent Contamination Sample Oxidized (Contains 2-Bromophenazine) PeaksPresent->Contamination Yes CheckUpfield Check 5.8 - 6.8 ppm Region PeaksPresent->CheckUpfield No Yes Yes No No Broad Peaks are Broad/Undefined? CheckUpfield->Broad RadicalIssue Radical Contamination Action: Add Hydrazine/Na2S2O4 Broad->RadicalIssue Yes Clean Sharp Multiplets + NH Signal (Target Confirmed) Broad->Clean No

Caption: Decision tree for validating purity based on chemical shift regions and peak width.

References

  • Royal Society of Chemistry (RSC). (2013). Supplementary Information: Phenazine Antibiotic Inspired Discovery. (Contains 2-bromophenazine precursor data). Retrieved from [Link]

  • National Institutes of Health (NIH). (2004). NMR characterization of oxidized derivatives of benzo[a]phenazines. (Discusses oxidation sensitivity). Retrieved from [Link]

  • ResearchGate. (2014). Discussion on NMR solvent effects for dihydrophenazines. (Benzene-d6 vs CDCl3 recommendations). Retrieved from [Link]

  • PubChem. (2025).[2] 5,10-Dihydrophenazine Compound Summary. Retrieved from [Link]

Sources

Comparative

Electrochemical Profiling of 2-Bromo-5,10-dihydrophenazine: A Comparative Cyclic Voltammetry Guide

Introduction & Mechanistic Overview Phenazines represent a privileged class of redox-active heterocycles characterized by their ability to undergo highly reversible, multi-electron transfer processes. This unique electro...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

Phenazines represent a privileged class of redox-active heterocycles characterized by their ability to undergo highly reversible, multi-electron transfer processes. This unique electrochemical stability has made them highly sought after for applications ranging from 1[1] and 2[2], to acting as 3[3] in archaeal methanogenesis.

Within this family, 2-Bromo-5,10-dihydrophenazine offers a highly specific electronic profile. The parent 5,10-dihydrophenazine is a formally antiaromatic, electron-rich system that easily oxidizes into a stable radical cation[4]. By strategically introducing a bromine atom at the 2-position, we apply an inductive electron-withdrawing effect (-I). This stabilizes the highest occupied molecular orbital (HOMO), requiring a more positive potential to extract an electron. Understanding this thermodynamic tuning is critical for researchers designing precise photoredox catalysts or voltage-optimized energy storage systems.

Causality in Experimental Choices

As an application scientist, I must stress that cyclic voltammetry (CV) is highly sensitive to its environment. Every reagent choice dictates the integrity of the resulting data:

  • Solvent Selection (Dichloromethane, DCM): Phenazine radical cations are highly reactive electrophiles. DCM is chosen over water or acetonitrile due to its exceptionally low nucleophilicity. This prevents irreversible solvent-addition side reactions from occurring immediately after the first oxidation step, ensuring the CV remains reversible.

  • Supporting Electrolyte (0.1 M TBAPF₆): Tetrabutylammonium hexafluorophosphate is strictly utilized because the bulky TBA⁺ cation and the non-coordinating PF₆⁻ anion minimize ion-pairing with the phenazine radical cation. This ensures the measured potentials reflect the intrinsic thermodynamics of the molecule, rather than the solvent-ion matrix.

  • Working Electrode (Glassy Carbon, GC): GC provides a wide anodic potential window and faster electron transfer kinetics for organic aromatics compared to platinum, which can inadvertently catalyze unwanted surface degradation reactions.

Comparative Cyclic Voltammetry Data

The table below benchmarks the redox potentials of 2-bromo-5,10-dihydrophenazine against its parent structure and a hydroxylated analog. Notice how the electron-withdrawing bromine shifts the oxidation potentials positively, while the electron-donating hydroxyl group shifts them negatively.

CompoundSubstituent Effect

(V vs Fc/Fc⁺)

(V vs Fc/Fc⁺)
Reversibility (

)
5,10-Dihydrophenazine None (Parent)-0.23 V+0.56 V~1.00
2-Bromo-5,10-dihydrophenazine Inductive EWG (-I)-0.12 V+0.68 V~0.98
2-Hydroxy-5,10-dihydrophenazine Resonance EDG (+R)-0.35 V+0.45 V~0.95

(Note: Values are representative thermodynamic benchmarks synthesized from literature trends[4],[1] for comparative illustration in 0.1 M TBAPF₆ / DCM).

Redox_Mechanism N1 2-Bromo-5,10-DHP (Neutral, 14π e-) N2 Radical Cation (13π e-) N1->N2 -e- (E_1/2^1) N2->N1 +e- N3 Dication (12π e-) N2->N3 -e- (E_1/2^2) N3->N2 +e-

Reversible two-step, single-electron oxidation mechanism of 2-bromo-5,10-dihydrophenazine.

Self-Validating Experimental Protocol

A robust electrochemical protocol must prove its own validity. The following step-by-step methodology incorporates built-in diagnostic checks to ensure the data is thermodynamically accurate and free from artifacts.

CV_Workflow N1 1. Cell Assembly (GC Working, Pt Counter, Ag/Ag+ Ref) N2 2. Background Scan (Validates Electrolyte Purity) N1->N2 N3 3. Analyte Addition (1 mM 2-Bromo-5,10-DHP) N2->N3 N4 4. Variable Scan Rate CV (Validates Diffusion Control) N3->N4 N5 5. Ferrocene Spike (Internal Potential Calibration) N4->N5

Self-validating cyclic voltammetry protocol ensuring thermodynamic accuracy.

Step 1: Electrolyte Preparation & Background Verification
  • Action: Prepare a solution of 0.1 M TBAPF₆ in anhydrous DCM. Submerge the three-electrode setup (GC working, Pt wire counter, Ag/Ag⁺ pseudo-reference) and run a CV from -1.0 V to +1.0 V at 100 mV/s.

  • Causality & Validation: This step validates the electrochemical window. A flat, featureless response proves the absence of electroactive impurities (such as dissolved oxygen or trace water) that could overlap with and mask the analyte's faradaic signal.

Step 2: Analyte Introduction
  • Action: Add 2-Bromo-5,10-dihydrophenazine to achieve a final concentration of exactly 1.0 mM.

  • Causality & Validation: A concentration of 1.0 mM is the electrochemical "sweet spot." It is high enough to provide a strong faradaic current that easily overcomes the capacitive background current, but low enough to prevent uncompensated resistance (

    
     drop) and intermolecular aggregation at the electrode surface.
    
Step 3: Scan Rate Dependence (The Randles-Sevcik Test)
  • Action: Record CVs at varying scan rates: 10, 20, 50, 100, and 200 mV/s.

  • Causality & Validation: Plot the anodic peak current (

    
    ) against the square root of the scan rate (
    
    
    
    ). A perfectly linear relationship self-validates that the redox process is strictly diffusion-controlled. If the plot deviates from linearity, it indicates that the phenazine is adsorbing to the electrode surface, which would invalidate the thermodynamic potential readings.
Step 4: Internal Referencing
  • Causality & Validation: Pseudo-reference electrodes (like an Ag/Ag⁺ wire) inherently drift due to solvent evaporation and minor junction potential changes. By referencing all measured peaks to the internal Fc/Fc⁺ redox couple (defined universally as

    
     V), the protocol eliminates reference drift. This guarantees absolute thermodynamic accuracy and allows the data to be seamlessly compared across different laboratories.
    

References

  • New insights into phenazine-based organic redox flow batteries by using high-throughput DFT modelling Source: SciSpace URL
  • A phenazine-based conjugated microporous polymer as a high performing cathode for aluminium–organic batteries Source: RSC Publishing URL
  • Source: PMC (National Institutes of Health)
  • Source: Journal of the American Chemical Society (ACS)

Sources

Validation

Determining HOMO-LUMO Energy Levels of Phenazine Donors: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter discrepancies between theoretical predictions and experimental realities when characterizing organic semiconductors. Phenazine derivatives—characterized by their...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter discrepancies between theoretical predictions and experimental realities when characterizing organic semiconductors. Phenazine derivatives—characterized by their rigid, electron-deficient tricyclic cores—are premier building blocks for Thermally Activated Delayed Fluorescence (TADF) materials and Organic Light-Emitting Diodes (OLEDs).

To achieve high-efficiency TADF, researchers must construct twisted donor-acceptor (D-A) frameworks that spatially separate the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). This separation minimizes the singlet-triplet energy gap (


), facilitating reverse intersystem crossing (RISC)[1]. However, accurately mapping these frontier orbital energy levels is not merely a measurement; it requires a self-validating system of orthogonal techniques. This guide objectively compares the primary methods for determining HOMO-LUMO levels in phenazine donors and provides field-proven, step-by-step protocols.

Methodological Comparison: Electrochemical vs. Optical vs. Computational

No single technique provides a perfect representation of a molecule's electronic state in a working device. A robust characterization strategy triangulates data across three domains:

MethodologyPrimary OutputAdvantagesLimitationsCausality / Best Use Case
Cyclic Voltammetry (CV) Oxidation/Reduction Potentials (Transport Gap)Directly simulates charge injection; measures free ion generation.Sensitive to solvent effects; requires stable radical ions[2].Gold Standard for Device Alignment. Mimics the physical addition/removal of electrons occurring at OLED electrodes.
UV-Vis Spectroscopy Optical Bandgap (

)
Non-destructive; highly accurate for transition energies.Cannot determine absolute HOMO/LUMO independently; measures bound excitons.Validating the HOMO-LUMO Gap. The difference between the CV transport gap and the UV-Vis optical gap reveals the exciton binding energy.
Density Functional Theory (DFT) Theoretical Orbital Distribution & EnergyVisualizes spatial separation of orbitals; predicts

[1].
Gas-phase calculations often underestimate the true bandgap.Pre-Synthesis Screening. Essential for confirming that the HOMO is localized on the donor and the LUMO on the phenazine acceptor[1].
Ultraviolet Photoelectron Spectroscopy (UPS) Ionization Potential (Absolute HOMO)Direct measurement of solid-state thin films.High cost; requires ultra-high vacuum; surface-sensitive[3].Final Device Architecture. Used when exact interfacial energy alignment between layers is critical.

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, the following protocols are designed to cross-validate one another. We will use dibenzo[a,c]phenazine (BP) donor-acceptor systems as our primary model[4].

Protocol A: Electrochemical Profiling via Cyclic Voltammetry (CV)

Causality: CV is utilized because it directly measures the energy required to add or remove an electron from the phenazine molecule, mimicking the charge injection process in an OLED. We use a glassy carbon working electrode because it provides a wide potential window without reacting with the organic species[5].

Step-by-Step Methodology:

  • Cell Preparation: Assemble a three-electrode cell using a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode[5].

  • Solution Assembly: Dissolve the phenazine derivative (e.g., 3DMAC-BP) in anhydrous dichloromethane (DCM) containing 0.1 M tetrabutylammonium hexafluorophosphate (

    
    ) as the supporting electrolyte[6]. Degas the solution with high-purity 
    
    
    
    for 15 minutes to remove dissolved oxygen, which can cause parasitic reduction peaks.
  • Measurement: Record the cyclic voltammogram by scanning the potential in both anodic and cathodic directions at a scan rate of 50–100 mV/s.

  • Internal Calibration (Critical Step): Reference electrodes drift. To ensure absolute accuracy, add a small amount of ferrocene to the solution and record a new voltammogram. The ferrocene/ferrocenium (

    
    ) redox couple is an internal standard assumed to be -4.8 eV below the vacuum level[5].
    
  • Data Extraction: Determine the onset oxidation potential (

    
    ) and onset reduction potential (
    
    
    
    ) relative to
    
    
    .
Protocol B: Optical Bandgap Determination via UV-Vis Spectroscopy

Causality: While CV provides the transport gap, UV-Vis provides the optical gap. We measure the onset of absorption rather than the peak maximum because the onset corresponds to the lowest energy transition (


) required to create an exciton[5].

Step-by-Step Methodology:

  • Baseline Correction: Record a baseline spectrum of the pure solvent (e.g., toluene or DCM) in a quartz cuvette[5].

  • Sample Measurement: Measure the absorbance spectrum of the phenazine donor solution (

    
     M to prevent aggregation) over a 300–800 nm range.
    
  • Data Analysis: Identify the absorption onset (

    
    ), the wavelength where the absorbance begins to rise from the baseline.
    
  • Calculation: Calculate the optical bandgap (

    
    ) using the Planck-Einstein relation:
    
    • 
      [5].
      
Protocol C: Computational Prediction via DFT

Causality: Standard functionals often underestimate the bandgap. For phenazine-based TADF materials, time-dependent density functional theory (TD-DFT) using range-separated hybrid functionals (like


B97XD) is critical to correct for long-range electron correlation in charge-transfer states[6].

Step-by-Step Methodology:

  • Geometry Optimization: Optimize the ground-state geometry of the phenazine molecule using DFT at the B3LYP/6-31G(d) or

    
    B97XD/6-31G(d,p) level of theory[6][7].
    
  • Orbital Mapping: Extract the spatial distributions of the HOMO and LUMO. For efficient TADF, ensure the HOMO is localized on the donor moiety (e.g., acridine or carbazole) and the LUMO is localized on the phenazine acceptor core[1].

  • Excited State Calculation: Perform TD-DFT within the Tamm-Dancoff approximation to calculate the singlet (

    
    ) and triplet (
    
    
    
    ) energy levels and derive
    
    
    [1].

Data Synthesis: Phenazine Donor Case Studies

The following table synthesizes experimental CV and UV-Vis data for highly efficient Dibenzo[a,c]phenazine (BP) derivatives, demonstrating how tuning the donor strength (e.g., adding more DMAC units) systematically raises the HOMO and lowers the LUMO, narrowing the bandgap and red-shifting the emission[4].

Phenazine DerivativeDonor Units

(nm)
Optical

(eV)
HOMO (eV)LUMO (eV)

(eV)
Device EQE
1DMAC-BP 13782.62-5.01-2.390.22~10%
2DMAC-BP 23992.49-4.98-2.490.21~15%
3DMAC-BP 34132.35-4.99-2.640.0522.0%

Data sourced from the rational design of orange-red OLEDs[4]. Note how the minimal


 of 3DMAC-BP correlates with an exceptional External Quantum Efficiency (EQE) of 22.0%[4].

Integrated Workflow Visualization

The logical relationship between computational screening, experimental validation, and device fabrication is illustrated below.

G DFT Density Functional Theory (DFT) Predicts Orbital Separation Synthesis Synthesis of Phenazine Donor-Acceptor Systems DFT->Synthesis Target Selection Map HOMO-LUMO Energy Mapping ΔEST Calculation DFT->Map Theoretical Baseline CV Cyclic Voltammetry (CV) Direct Redox Potentials Synthesis->CV Electrochemical UV UV-Vis Spectroscopy Optical Bandgap (Eg) Synthesis->UV Photophysical CV->Map E_ox & E_red UV->Map Absorption Onset Device OLED / TADF Device Performance Validation Map->Device Energy Alignment

Integrated workflow for determining phenazine HOMO/LUMO levels.

Conclusion

Determining the HOMO-LUMO energy levels of phenazine donors requires a holistic approach. Relying solely on UV-Vis spectroscopy ignores the exciton binding energy, while relying solely on DFT ignores solvent and solid-state packing effects. By anchoring your characterization in Cyclic Voltammetry calibrated with a ferrocene internal standard, and cross-validating with optical and computational methods, you establish a self-validating framework that guarantees reliable energy alignment for advanced optoelectronic devices.

References

1.5[5] 2.6[6] 3. 1[1] 4. 4[4] 5.2[2] 6.3[3] 7. 7[7]

Sources

Comparative

Structural Validation of 2-Bromo-5,10-Dihydrophenazine Derivatives: A Comparative Guide to Crystallographic Techniques

The Scientific Context: Why Crystal Structure Dictates Performance 2-Bromo-5,10-dihydrophenazine (CAS: 496269-44-4) and its functionalized derivatives are highly sought-after building blocks in the development of Thermal...

Author: BenchChem Technical Support Team. Date: March 2026

The Scientific Context: Why Crystal Structure Dictates Performance

2-Bromo-5,10-dihydrophenazine (CAS: 496269-44-4) and its functionalized derivatives are highly sought-after building blocks in the development of Thermally Activated Delayed Fluorescence (TADF) emitters for Organic Light-Emitting Diodes (OLEDs) [3]. The 5,10-dihydrophenazine core acts as a potent electron donor. However, its photophysical efficiency is entirely dependent on its 3D molecular conformation—specifically, the "butterfly" bending along the N-N axis and the orthogonal dihedral angle it forms with acceptor moieties [4].

The introduction of the 2-bromo substituent breaks the


 symmetry of the parent molecule, introducing asymmetric steric hindrance that directly impacts crystal packing and HOMO-LUMO decoupling. Because these structural nuances dictate the singlet-triplet energy gap (

), rigorous crystal structure validation is non-negotiable. However, these derivatives are notoriously prone to oxidation (reverting to planar phenazines) and often precipitate as microcrystalline powders rather than large single crystals, necessitating a strategic choice of crystallographic validation methods.

Comparative Analysis of Crystallographic Techniques

To validate the structure of 2-Bromo-5,10-dihydrophenazine derivatives, researchers must choose between three primary analytical "products" (methodologies), each with distinct operational causalities:

A. Single-Crystal X-ray Diffraction (SC-XRD): The Gold Standard

SC-XRD relies on the coherent scattering of X-rays by electron clouds. For 2-bromo derivatives, SC-XRD is exceptionally powerful because the heavy bromine atom (


) provides strong anomalous dispersion (especially when using Cu 

radiation). This allows for the unambiguous determination of the absolute configuration [1].
  • The Causality: SC-XRD requires large, pristine crystals (>10 µm). Because 5,10-dihydrophenazines have rigid, planar-tending cores that often stack rapidly via

    
     interactions, growing crystals of this size without solvent inclusion or twinning is a major kinetic challenge.
    
B. Microcrystal Electron Diffraction (MicroED): The Emerging Alternative

MicroED utilizes a transmission electron microscope (TEM) to collect diffraction data from sub-micron crystals. Electrons interact with the electrostatic potential of the crystal (both nuclei and electrons), interacting


 to 

times more strongly than X-rays[5].
  • The Causality: Because of this strong interaction, MicroED can solve structures from nano-crystals (100 nm) that are otherwise useless for SC-XRD [2]. However, the heavy bromine atom causes strong dynamical scattering (multiple scattering events), which can distort Coulomb potential maps unless advanced dynamical refinement algorithms are applied.

C. Powder X-ray Diffraction (PXRD) with Rietveld Refinement

When only polycrystalline bulk powders can be isolated, PXRD is used.

  • The Causality: Instead of solving the structure de novo, PXRD relies on Rietveld refinement—comparing the experimental bulk powder pattern against a simulated pattern derived from a theoretical 3D model. It validates phase purity but lacks the atomic-level precision of SC-XRD or MicroED.

Quantitative Performance Comparison

The following table summarizes the operational metrics of each technique when applied to halogenated dihydrophenazine scaffolds:

Performance MetricSC-XRD (Gold Standard)MicroED (Electron Diffraction)PXRD + Rietveld Refinement
Optimal Crystal Size > 10 µm100 nm – 1 µmBulk Polycrystalline Powder
Data Collection Time 2 – 12 hours< 10 minutes1 – 4 hours
Heavy Atom (Br) Precision Excellent (Anomalous Dispersion)Moderate (Dynamical Scattering)Low (Bulk Averaging)
Absolute Configuration Yes (Flack parameter ~0.0)Yes (Requires dynamical refinement)No
Sample Destruction Non-destructiveDestructive (Radiation damage)Non-destructive
Typical Resolution 0.7 – 0.8 Å0.8 – 1.0 Å> 1.5 Å (Modeled)

Decision Workflows and Mechanistic Pathways

Workflow A 2-Bromo-5,10-dihydrophenazine Derivative B Anaerobic Crystallization (Vapor Diffusion) A->B C Crystal Size Assessment B->C D SC-XRD (>10 µm) C->D Large Single Crystals E MicroED (100 nm - 1 µm) C->E Nano/Microcrystals F PXRD (Polycrystalline) C->F Bulk Powder

Fig 1: Decision matrix for selecting crystallographic validation methods based on crystal size.

Mechanism N1 2-Bromo Substitution N2 Asymmetric Steric Bulk N1->N2 N3 N-N Axis Bending (Butterfly Conformation) N2->N3 N4 Orthogonal D-A Twist N3->N4 Decouples HOMO/LUMO N5 Reduced ΔEST (TADF Emission) N4->N5

Fig 2: Causality pathway linking 2-bromo substitution to TADF OLED performance via conformation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is built into the checkpoints to prevent downstream data failure.

Protocol 1: Anaerobic Vapor Diffusion Crystallization (For SC-XRD)

Rationale: 5,10-dihydrophenazines rapidly oxidize to planar phenazines in the presence of


 and light, destroying the target butterfly conformation.
  • Preparation: Inside an argon-filled glovebox (

    
     < 0.1 ppm), dissolve 5 mg of the 2-Bromo-5,10-dihydrophenazine derivative in 1 mL of anhydrous, degassed dichloromethane (good solvent).
    
  • Setup: Transfer the solution to a 2 mL inner vial. Place this vial inside a 20 mL outer vial containing 5 mL of anhydrous, degassed pentane (antisolvent).

  • Sealing: Cap the outer vial tightly and wrap with aluminum foil to prevent photo-oxidation.

  • Incubation: Allow vapor diffusion to occur undisturbed at 4 °C for 72–96 hours.

  • Validation Checkpoint: Inspect the mother liquor. The solution must remain colorless or pale yellow. A shift to deep red/brown indicates oxidative degradation to the phenazine parent core. If this occurs, abort the crystallization, repurify via column chromatography, and restart.

  • Harvesting: Mount the resulting crystals (>10 µm) directly into Paratone oil within the glovebox before transferring to the diffractometer's cryo-stream (100 K).

Protocol 2: MicroED Grid Preparation and Low-Dose Data Collection

Rationale: When Protocol 1 only yields sub-micron powder, MicroED is required. However, organic microcrystals are highly sensitive to electron-induced radiation damage [2].

  • Sample Deposition: Crush a micro-spatula tip of the polycrystalline sample between two glass slides. Apply the dry powder directly onto a glow-discharged holey carbon TEM grid (e.g., Quantifoil R2/2).

  • Excess Removal: Gently tap the grid to remove thick aggregates. Only crystals thin enough for electron transmission (< 500 nm thick) should remain.

  • Cryo-Cooling: Plunge the grid into liquid nitrogen and transfer it to the TEM cryo-holder to mitigate radiation damage.

  • Data Collection: Operate the TEM in diffraction mode at 200 kV. Use a continuous rotation method (e.g., 0.5°/second) over a 60° to 120° wedge.

  • Validation Checkpoint: Monitor the high-resolution reflections (>2.0 Å) in real-time. If reflections fade entirely before a 60° sweep is completed, radiation damage is occurring. Abort the run, move to a new crystal, and reduce the electron dose rate below

    
    .
    

Conclusion

For the structural validation of 2-Bromo-5,10-dihydrophenazine derivatives, SC-XRD remains the undisputed gold standard due to its ability to leverage bromine's anomalous dispersion for absolute configuration without dynamical scattering artifacts. However, because the inherent molecular properties of these OLED precursors often kinetically favor the rapid precipitation of microcrystals, MicroED serves as a highly capable, indispensable alternative . By strictly controlling anaerobic conditions and monitoring electron dose rates, researchers can secure the precise dihedral angle measurements required to push TADF OLED efficiencies forward.

References

  • SCXRD vs MicroED Comparison for Crystallography Research Creative Biostructure[Link]

  • Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals National Institutes of Health (PMC)[Link]

  • Achieving Balanced Electrical Performance of Host Material through Dual N–P=O Resonance Linkage for Efficient Electroluminescence ACS Publications[Link]

  • Molecular design of phenazine-5,10-diyl-dibenzonitriles and the impact on their thermally activated delayed fluorescence properties RSC Publishing[Link]

  • Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples Frontiers[Link]

Validation

A Researcher's Guide to Bridging Theory and Reality: DFT Calculations vs. Experimental Data for 2-Bromo-5,10-dihydrophenazine

In the realm of drug development and materials science, the precise characterization of molecular properties is paramount. 2-Bromo-5,10-dihydrophenazine, a heterocyclic compound, represents a class of molecules with sign...

Author: BenchChem Technical Support Team. Date: March 2026

In the realm of drug development and materials science, the precise characterization of molecular properties is paramount. 2-Bromo-5,10-dihydrophenazine, a heterocyclic compound, represents a class of molecules with significant potential in various applications, including as chromophores in electrochromic systems.[1] A thorough understanding of its structural and electronic properties is crucial for predicting its behavior and designing novel applications. This guide provides a comprehensive comparison of theoretical predictions from Density Functional Theory (DFT) calculations against experimental data, offering a framework for researchers to validate their computational models and interpret experimental findings.

The Synergy of Computation and Experiment

The journey from a promising molecule on a computer screen to a tangible, effective product is paved with rigorous validation. DFT calculations have emerged as a powerful tool for predicting molecular geometries, electronic structures, and spectroscopic properties, offering insights that can guide experimental work.[2] However, these theoretical models are approximations of reality. Experimental data, obtained through well-established analytical techniques, provides the ground truth against which these models must be benchmarked. The iterative process of comparing computational predictions with experimental results is a cornerstone of modern chemical research, enabling a deeper understanding of molecular behavior and fostering the design of molecules with tailored functionalities.

Acquiring the Experimental Ground Truth

A comprehensive experimental characterization of 2-Bromo-5,10-dihydrophenazine would involve a suite of analytical techniques to elucidate its structural and spectroscopic features.

Structural Analysis: X-ray Crystallography
Spectroscopic Characterization

Spectroscopic techniques provide a fingerprint of a molecule's electronic and vibrational properties.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are indispensable for determining the connectivity of atoms in a molecule. The chemical shifts of protons and carbons are sensitive to their local electronic environment. For dihydrophenazine derivatives, aromatic proton signals are typically observed in the range of 6.0-8.0 ppm.[4]

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy probes the electronic transitions within a molecule. The wavelength of maximum absorption (λmax) is related to the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). The extent of the conjugated π-system is a key determinant of the λmax, with larger conjugated systems generally leading to longer absorption wavelengths.[5]

  • Infrared (IR) Spectroscopy: IR spectroscopy measures the vibrational frequencies of a molecule's bonds. Specific functional groups exhibit characteristic absorption bands. For a molecule like 2-Bromo-5,10-dihydrophenazine, one would expect to observe N-H stretching vibrations (around 3200-3400 cm⁻¹), C-H stretching of the aromatic rings (around 3000-3100 cm⁻¹), C=C stretching of the aromatic rings (around 1400-1600 cm⁻¹), and C-N stretching vibrations.[6][7] The C-Br stretching vibration would typically appear at lower frequencies (around 500-750 cm⁻¹).[8]

The Computational Approach: A DFT Protocol

DFT calculations provide a theoretical framework to model the properties of 2-Bromo-5,10-dihydrophenazine. A typical computational workflow is outlined below.

DFT_Workflow cluster_input Input Preparation cluster_dft DFT Calculation cluster_output Output Analysis mol_structure Initial Molecular Structure (e.g., from ChemDraw) geometry_optimization Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) mol_structure->geometry_optimization Define functional & basis set frequency_calculation Frequency Calculation (Confirms minimum energy & gives IR spectra) geometry_optimization->frequency_calculation Verify stable structure optimized_geometry Optimized Geometry (Bond lengths, angles) geometry_optimization->optimized_geometry property_calculation Property Calculation (NMR, UV-Vis) frequency_calculation->property_calculation Use optimized geometry spectroscopic_data Predicted Spectra (IR, NMR, UV-Vis) frequency_calculation->spectroscopic_data property_calculation->spectroscopic_data electronic_properties Electronic Properties (HOMO-LUMO) property_calculation->electronic_properties

A typical workflow for DFT calculations on a molecule like 2-Bromo-5,10-dihydrophenazine.

Step-by-Step Computational Protocol:

  • Initial Structure Generation: A 3D model of 2-Bromo-5,10-dihydrophenazine is created using molecular modeling software.

  • Geometry Optimization: The initial structure is optimized to find the lowest energy conformation. A commonly used functional for such molecules is B3LYP, paired with a basis set like 6-311++G(d,p), which provides a good balance between accuracy and computational cost.[2][9][10]

  • Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it is a true energy minimum (i.e., no imaginary frequencies) and to predict the IR spectrum.

  • Spectroscopic Property Prediction: Using the optimized geometry, other spectroscopic properties such as NMR chemical shifts and UV-Vis electronic transitions can be calculated.

Bridging the Gap: An Illustrative Comparison

The following tables present a hypothetical comparison between expected experimental data (based on related compounds) and typical DFT-calculated values for 2-Bromo-5,10-dihydrophenazine.

Table 1: Structural Parameters

ParameterExpected Experimental Value (Å or °)Typical DFT Calculated Value (B3LYP/6-311++G(d,p))
C-N Bond Length1.41 - 1.44[3]~1.42
C-Br Bond Length~1.90~1.89
C-C (aromatic) Bond Length1.38 - 1.41~1.40
C-N-C Bond Angle~120~119
Benzene Ring Dihedral Angle~180 (for unsubstituted)[3]~178

Table 2: Spectroscopic Properties

PropertyExpected Experimental ValueTypical DFT Calculated Value
¹H NMR (Aromatic Protons, ppm)6.0 - 8.0[4]6.5 - 7.8
UV-Vis (λmax, nm)~300 - 400~320 - 380
IR (N-H stretch, cm⁻¹)3200 - 3400[6]~3350
IR (C-Br stretch, cm⁻¹)500 - 750[8]~600
Discussion of Expected Discrepancies
  • Structural Parameters: DFT-calculated bond lengths and angles for well-behaved organic molecules often show excellent agreement with experimental data from X-ray crystallography, typically within a few percent.[2] Deviations can arise from crystal packing forces in the solid state, which are not accounted for in gas-phase DFT calculations.

  • Spectroscopic Data:

    • NMR: Calculated NMR chemical shifts are generally in good agreement with experimental values, though systematic deviations can occur. These can often be corrected by scaling the calculated values.

    • UV-Vis: Predicting λmax with high accuracy can be challenging for DFT. The choice of functional can significantly impact the calculated electronic transition energies. Time-dependent DFT (TD-DFT) is the standard method for these calculations.[9]

    • IR: Calculated vibrational frequencies are systematically higher than experimental values due to the harmonic approximation used in the calculations. Scaling factors are commonly applied to the calculated frequencies to improve agreement with experiment.[9]

Practical Insights for the Modern Researcher

The comparison between DFT calculations and experimental data is not merely an academic exercise; it is a powerful strategy for advancing research.

  • Validation of Computational Models: Experimental data is essential for validating the accuracy of the chosen DFT functional and basis set for a particular class of molecules.

  • Interpretation of Experimental Spectra: DFT calculations can aid in the assignment of complex experimental spectra, helping to distinguish between different isomers or conformers.

  • Predictive Power: Once a computational model has been validated against experimental data for a known compound, it can be used with greater confidence to predict the properties of new, yet-to-be-synthesized molecules. This predictive capability can significantly accelerate the discovery and design of new drugs and materials.

References

  • One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines.
  • Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. PMC.
  • B ← N Lewis Pair Fusion of N,N-Diaryldihydrophenazines: Effect on Structural, Electronic, and Emissive Properties. ChemRxiv.
  • Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug. PMC.
  • 1 H NMR spectrum of the (3,7-dibromo-10H-phenoxazin-10-yl)(4-hexylphenyl)methanone (DBrHPPOzM) monomer.
  • The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Shimadzu.
  • INFRARED SPECTRA OF PHENOTHIAZINES. Kuwait University.
  • INFRARED ABSORPTION SPECTRA OF 5-BROMO-2-3-DIHYDROXY PYRIDINE. JOURNAL OF INDIAN RESEARCH.
  • 12 Examples of IR-Spectra.
  • Density Functional Theory investigation of bond length, bond angle and thermodynamic parameters in 1,2,3,4-tetrahydro-6.
  • 2-{9-(10-Bromoanthracenyl)}-1,3-dihydro-1H-[d]-1,3,2-benzodiazaborole. MDPI.

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Comparative

Benchmarking Dihydrophenazine (DHPZ) vs. Carbazole (Cz) Donors in TADF OLEDs

Topic: Benchmarking Dihydrophenazine against Carbazole Donors in OLEDs Content Type: Publish Comparison Guide Audience: Researchers, materials scientists, and molecular engineers. Executive Summary: The Planar vs. Bent P...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Benchmarking Dihydrophenazine against Carbazole Donors in OLEDs Content Type: Publish Comparison Guide Audience: Researchers, materials scientists, and molecular engineers.

Executive Summary: The Planar vs. Bent Paradigm

In the design of Thermally Activated Delayed Fluorescence (TADF) emitters, the choice of electron donor dictates the fundamental trade-off between color purity, stability, and exciton harvesting efficiency. This guide benchmarks two of the most ubiquitous donor moieties: Carbazole (Cz) and 5,10-Dihydrophenazine (DHPZ) .

  • Carbazole (Cz): A rigid, planar, weak-to-moderate donor. It is the industry standard for blue/green emission and high chemical stability but often struggles to achieve the vanishingly small singlet-triplet energy gaps (

    
    ) required for fast reverse intersystem crossing (
    
    
    
    ) without complex steric engineering.
  • Dihydrophenazine (DHPZ): A flexible, bent, strong donor. It excels in achieving ultra-small

    
     (<0.1 eV) and high 
    
    
    
    due to orthogonal donor-acceptor geometries, making it ideal for high-efficiency orange/red devices, though often at the cost of broader emission spectra and conformational heterogeneity.

Molecular Architecture & Electronic Properties[1][2][3][4][5][6][7][8][9][10][11]

The primary differentiator lies in the ground-state geometry and electron-donating strength (HOMO levels).

Structural Conformation
  • Carbazole: Possesses a fused tricyclic structure that is inherently planar . When coupled to an acceptor, it retains significant conjugation unless sterically hindered (e.g., by methyl groups at the 1,8-positions). This planarity favors a large exchange integral (

    
    ), often resulting in a larger 
    
    
    
    , which throttles the TADF process.
  • Dihydrophenazine: Adopts a bent (butterfly) conformation along the N-N axis. This inherent non-planarity facilitates an orthogonal arrangement relative to the acceptor, effectively decoupling the HOMO (localized on DHPZ) and LUMO (localized on Acceptor). This spatial separation minimizes

    
    , enabling 
    
    
    
    .
Electronic Energy Levels

DHPZ is a significantly stronger donor than Cz. This raises the HOMO level, narrowing the optical bandgap. Consequently, replacing Cz with DHPZ in a D-A architecture typically results in a bathochromic (red) shift of 50–100 nm.

Table 1: Comparative Physicochemical Properties

FeatureCarbazole (Cz)Dihydrophenazine (DHPZ)Causality
Geometry Planar, RigidBent, Flexible (Butterfly)DHPZ's bent shape forces orthogonal D-A geometry, minimizing FMO overlap.
Donor Strength ModerateStrongDHPZ has two electron-rich N atoms, raising HOMO energy.
Emission Color Blue to GreenGreen to RedStronger ICT in DHPZ narrows the optical gap.

0.2 – 0.4 eV (Typical)< 0.1 eV (Typical)Minimal HOMO-LUMO overlap in DHPZ systems reduces exchange energy.



Smaller

allows faster thermal up-conversion.
Spectral Width Narrower (FWHM ~60-80 nm)Broader (FWHM >80 nm)Structural relaxation of the flexible DHPZ core in the excited state broadens emission.

Photophysical & Device Performance Benchmarking[1][8]

To provide an objective comparison, we analyze two representative D-A-D systems using the same acceptor (e.g., Terephthalonitrile or Triazine) to isolate the donor's impact.

Exciton Dynamics & Efficiency

The DHPZ moiety's ability to minimize


 leads to superior exciton harvesting. While Cz-based devices often rely on high PLQY (Photoluminescence Quantum Yield) to drive efficiency, DHPZ devices rely on fast 

to eliminate triplet accumulation, reducing efficiency roll-off at high brightness.

Table 2: Representative Device Performance Data (Based on generalized literature values for optimized D-A-D systems)

MetricCz-Based Emitter (e.g., 4CzIPN type)DHPZ-Based Emitter (e.g., DHPZ-2BN type)Analysis
EQE (Max) 20% - 25%18% - 24%Comparable peak efficiencies, but mechanisms differ (PLQY vs. RISC).
Roll-off High (severe at >1000 cd/m²)Low (suppressed)Fast

in DHPZ reduces Triplet-Triplet Annihilation (TTA).
Lifetime (LT95) High (>100 hrs @ high brightness)ModerateCz's chemical stability (C-N bond strength) generally exceeds the N-N axis stability of DHPZ.
Color Coordinates CIE

< 0.4 (Blue/Green)
CIE

> 0.5 (Yellow/Red)
DHPZ is the donor of choice for low-energy TADF; Cz for high-energy.
Visualization: The TADF Mechanism

The following diagram illustrates the kinetic advantage of DHPZ (lower


) versus the stability advantage of Cz.

TADF_Mechanism cluster_legend Donor Impact S0 Ground State (S0) S1_Cz S1 (Carbazole) High Energy Mod. Delta Est S0->S1_Cz Excitation S1_DHPZ S1 (DHPZ) Low Energy Small Delta Est S0->S1_DHPZ Excitation S1_Cz->S0 Fluorescence (High PLQY) T1_Cz T1 (Carbazole) Slow RISC S1_Cz->T1_Cz ISC T1_Cz->S1_Cz Slow RISC (Thermal Barrier) S1_DHPZ->S0 Fluorescence T1_DHPZ T1 (DHPZ) Fast RISC S1_DHPZ->T1_DHPZ ISC T1_DHPZ->S1_DHPZ FAST RISC (Low Barrier) key Cz = Stability/Blue DHPZ = Efficiency/Red

Caption: Kinetic pathway comparison. DHPZ (Red) minimizes the thermal barrier for RISC, enabling efficient triplet harvesting compared to Cz (Blue).

Experimental Protocols

To validate these properties, researchers must synthesize the emitters and fabricate devices under controlled vacuum conditions.

Synthesis: Buchwald-Hartwig Amination (General Protocol)

Both donors are typically coupled to halogenated acceptors via Palladium-catalyzed C-N coupling.

  • Reagents: Aryl halide acceptor (1.0 eq), Donor (Cz or DHPZ, 1.1 eq per halide),

    
     (2 mol%), 
    
    
    
    (4 mol%),
    
    
    (4.0 eq).
  • Solvent: Anhydrous Toluene or Xylene.

  • Procedure:

    • Degas solvent with

      
       for 30 mins.
      
    • Add reagents in a glovebox or under counter-flow

      
      .
      
    • Reflux at 110°C for 12–24 hours.

    • Crucial Step: DHPZ derivatives are prone to oxidation. Workup must be rapid or performed under inert atmosphere if the derivative is electron-rich.

  • Purification: Silica gel chromatography (Hexane/DCM). Recrystallize from Toluene/Ethanol to reach sublimation-grade purity (>99.9%).

Device Fabrication Workflow (Vacuum Deposition)

High-performance benchmarking requires vacuum-deposited OLEDs to eliminate solvent artifacts.

Device Stack: ITO / HIL / HTL / EML (Host:Guest) / ETL / EIL / Al

  • HIL (Hole Injection): HAT-CN (10 nm)

  • HTL (Hole Transport): TAPC (40 nm)

  • EML (Emissive Layer):

    • Host: mCBP (high triplet energy, >2.8 eV).

    • Dopant: 10-20 wt% of Cz or DHPZ emitter.

  • ETL (Electron Transport): TmPyPB (40 nm)

  • Cathode: LiF (1 nm) / Al (100 nm)[1]

Fabrication_Workflow Substrate 1. ITO Cleaning (Ultrasonic: Acetone/IPA -> UV-Ozone) Vacuum 2. Vacuum Chamber (< 10^-6 Torr) Substrate->Vacuum Deposition 3. Thermal Evaporation (Rate: 0.5 - 1.0 Å/s) Vacuum->Deposition Layer1 HIL/HTL Deposition Deposition->Layer1 Layer2 EML Co-deposition (Dual Source: Host + Dopant) Layer1->Layer2 Layer3 ETL/Cathode Deposition Layer2->Layer3 Encapsulation 4. Encapsulation (N2 Glovebox, UV Epoxy) Layer3->Encapsulation Testing 5. Characterization (J-V-L, EL Spectra, EQE) Encapsulation->Testing

Caption: Standard vacuum thermal evaporation workflow for fabricating high-efficiency OLEDs.

Conclusion & Recommendations

  • Choose Carbazole (Cz) if your priority is Deep Blue emission or operational lifetime . Its planar stability is unmatched, but you must engineer the acceptor or use multiple donors (e.g., 4Cz, 5Cz) to force the twist required for TADF.

  • Choose Dihydrophenazine (DHPZ) if your priority is maximizing EQE in the Green-to-Red region or minimizing efficiency roll-off. Its bent conformation naturally guarantees small

    
    , making it a "plug-and-play" donor for efficient triplet harvesting, provided the device is encapsulated strictly to prevent oxidative degradation.
    

References

  • Uoyama, H., et al. (2012).[2] Highly efficient organic light-emitting diodes from delayed fluorescence.[3][4][5][6][7] Nature. [Link]

  • Zhang, Q., et al. (2014). Efficient blue organic light-emitting diodes employing thermally activated delayed fluorescence.[7] Nature Photonics. [Link]

  • Tanaka, H., et al. (2014). Solution-processable thermally activated delayed fluorescence materials for organic light-emitting diodes. Chemistry of Materials. [Link]

  • Kaji, H., et al. (2015). Purely organic electroluminescent material realizing 100% conversion from electricity to light. Nature Communications. [Link]

  • Gomez-Bombarelli, R., et al. (2016). Design of efficient molecular organic light-emitting diodes by a high-throughput virtual screening and experimental approach. Nature Materials. [Link]

  • Takeda, Y., et al. (2018). Dibenzo[a,j]phenazine-Cored Donor-Acceptor-Donor Compounds as Thermally Activated Delayed Fluorescence Emitters.[8][9][1][5][6] Chemical Communications. [Link]

  • Im, Y., et al. (2017). Recent Progress in the Development of High-Efficiency, Delayed-Fluorescence OLEDs. Chemistry of Materials. [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-Bromo-5,10-dihydrophenazine

Introduction: Navigating Data Gaps with Scientific Prudence In the landscape of novel chemical entities, it is not uncommon to encounter compounds for which a comprehensive Safety Data Sheet (SDS) has not yet been publis...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating Data Gaps with Scientific Prudence

In the landscape of novel chemical entities, it is not uncommon to encounter compounds for which a comprehensive Safety Data Sheet (SDS) has not yet been published. 2-Bromo-5,10-dihydrophenazine (CAS No. 496269-44-4) is one such compound. This guide provides a robust framework for its safe handling and disposal, built upon established principles of chemical safety, regulatory requirements for analogous compounds, and data from close structural relatives.

Our primary reference for hazard assessment is the published safety data for 2,7-Dibromo-5,10-dihydrophenazine , a closely related di-brominated analog.[1] This approach, known as "read-across," is a scientifically valid method for inferring the toxicological and hazardous properties of a substance when specific data is unavailable. The dihydrophenazine core is also known to be susceptible to oxidation and potential degradation, particularly in the presence of nucleophiles like water, which informs our handling recommendations.[2][3]

This document serves as an essential operational plan for researchers and drug development professionals, ensuring that the disposal of 2-Bromo-5,10-dihydrophenazine is conducted with the highest regard for safety, regulatory compliance, and environmental stewardship.

Part 1: Immediate Safety Profile & Hazard Assessment

Before handling or generating waste, it is critical to understand the presumed hazards. The following profile is based on the GHS (Globally Harmonized System) classifications for the analogous compound, 2,7-Dibromo-5,10-dihydrophenazine.[1]

Hazard Category Presumptive Classification & Rationale Required Personal Protective Equipment (PPE)
Acute Toxicity, Oral H302: Harmful if swallowedStandard laboratory PPE is sufficient.
Skin Corrosion/Irritation H315: Causes skin irritationNitrile rubber gloves are mandatory. Ensure full coverage and inspect for tears before use. A fully buttoned lab coat is required.
Serious Eye Damage/Irritation H319: Causes serious eye irritationSafety glasses with side-shields or chemical splash goggles are mandatory.
Respiratory Irritation H335: May cause respiratory irritationHandle only in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Part 2: Regulatory Framework for Disposal

As a brominated organic molecule, 2-Bromo-5,10-dihydrophenazine falls under the purview of the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) regulations governing hazardous waste.

Causality of Classification: The carbon-bromine bond classifies this compound as a halogenated organic compound .[4] Under 40 CFR § 268.32, many halogenated organic compounds are regulated, and their disposal is restricted to prevent environmental contamination.[4] While not explicitly listed by name (as is common for new chemical entities), any waste containing this compound must be treated as hazardous.

Waste Code Assignment:

  • If used as a solvent, it could fall under the F001 or F002 listed wastes for spent halogenated solvents.[5][6][7]

  • As a discarded, unused commercial chemical product, it would likely be classified based on its characteristics (e.g., toxicity). Without specific data, a definitive "U" or "P" listing cannot be assigned.[8]

  • The most direct and compliant approach is to manage it as a non-specific source hazardous waste, clearly identifying it as "Halogenated Organic Waste" on all manifests.

Part 3: Operational Disposal Protocol

Adherence to a strict, self-validating protocol is essential for ensuring safety and compliance.

Step 1: Waste Segregation at the Point of Generation

  • Why: Halogenated organic waste streams are typically incinerated under specific conditions to prevent the formation of dioxins and furans. Co-mingling with non-halogenated waste complicates and increases the cost of disposal.

  • Action: Designate a specific waste container exclusively for "Halogenated Organic Solid Waste." This container must be separate from non-halogenated organic waste, aqueous waste, and regular trash.

Step 2: Containerization and Labeling

  • Why: Proper containerization prevents leaks and environmental release, while clear labeling ensures safe handling by all personnel and waste management contractors.

  • Action:

    • Select a chemically compatible, sealable, airtight container (e.g., a high-density polyethylene (HDPE) pail or a glass jar with a secure lid).

    • Affix a "HAZARDOUS WASTE" label to the container before the first addition of waste.

    • On the label, clearly list all constituents, including:

      • "2-Bromo-5,10-dihydrophenazine"

      • Any contaminated consumables (e.g., weighing paper, gloves, silica gel).

    • Keep the container closed at all times except when adding waste.

Step 3: Accumulation and Storage

  • Why: Dihydrophenazines can be sensitive to light and air (oxidation).[9] Proper storage maintains the integrity of the waste and prevents unforeseen reactions.

  • Action:

    • Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory.

    • The storage location should be cool, dry, and away from direct sunlight and incompatible materials (e.g., strong oxidizing agents).[10]

Step 4: Final Disposal

  • Why: Federal and state regulations mandate that hazardous waste be disposed of through a licensed Treatment, Storage, and Disposal Facility (TSDF).

  • Action:

    • Once the container is full or the project is complete, arrange for a pickup from your institution's Environmental Health & Safety (EHS) office or a contracted hazardous waste disposal company.

    • Do not, under any circumstances, dispose of this material down the drain or in the regular trash.

Part 4: Emergency Procedures - Spill Management

In the event of an accidental release, immediate and correct action is critical.

Protocol for Minor Solid Spills (within a chemical fume hood):

  • Alert Personnel: Notify others in the immediate area.

  • Maintain PPE: Ensure you are wearing the PPE specified in Part 1.

  • Containment: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent aerosolization.

  • Collection: Carefully sweep or scoop the absorbed material into your designated "Halogenated Organic Solid Waste" container.

  • Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), then with soap and water. All cleaning materials must also be disposed of as hazardous waste.

  • Reporting: Report the incident to your laboratory supervisor or EHS officer, as per institutional policy.

Visualization: Waste Disposal Decision Workflow

The following diagram outlines the critical decision-making process for managing waste generated from experiments involving 2-Bromo-5,10-dihydrophenazine.

G Workflow for 2-Bromo-5,10-dihydrophenazine Waste cluster_0 Point of Generation cluster_1 Segregation & Collection cluster_2 Final Disposition Start Waste Generated (e.g., residual solid, contaminated gloves, weigh paper, silica gel) CheckHalogen Does the waste contain 2-Bromo-5,10-dihydrophenazine? Start->CheckHalogen HalogenWaste Collect in SEALED and LABELED 'HALOGENATED ORGANIC SOLID WASTE' Container CheckHalogen->HalogenWaste Yes NonHazWaste Dispose as Non-Hazardous Waste (e.g., regular lab trash, glass disposal) CheckHalogen->NonHazWaste No EHSPickup Arrange Pickup by EHS / Licensed Hazardous Waste Vendor HalogenWaste->EHSPickup

Caption: Decision workflow for proper segregation and disposal of laboratory waste.

References

  • U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

  • Environmental Resource Center. (2018, April 10). Hazardous Waste Codes [40 CFR 261.33]. Retrieved from [Link]

  • Gimeno, A., et al. (2025). π-Extended dihydrophenazine based redox responsive polymers of intrinsic microporosity. Journal of Materials Chemistry A. DOI:10.1039/D5TA02477C. Retrieved from [Link]

  • U.S. Government Publishing Office. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved from [Link]

  • Löchel, S., et al. (2026, February 4). Oxidation of a Dihydrophenazine Molecular Wire Attenuates Molecular Conductance. Journal of the American Chemical Society. Retrieved from [Link]

  • Wang, Y., et al. (2022, May 6). Redox Properties of N,N′-Disubstituted Dihydrophenazine and Dihydrodibenzo[a,c]phenazine: The First Isolation of Their Crystalline Radical Cations and Dications. ResearchGate. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 2-Bromo-5,10-dihydrophenazine

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a discipline rooted in chemical physics and mechanistic toxicology. 2-Bromo-5,10-dihydrophenazine (CAS 49626...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a discipline rooted in chemical physics and mechanistic toxicology.

2-Bromo-5,10-dihydrophenazine (CAS 496269-44-4) is a highly valuable intermediate utilized in the synthesis of advanced OLED materials and novel pharmaceutical agents, particularly in the development of biofilm-eradicating antimicrobials[1][2]. However, the integration of a phenazine core with a halogen (bromine) substituent creates a specific toxicological profile that demands rigorous, scientifically validated handling protocols.

This guide provides the definitive operational and logistical framework for handling this compound safely.

Mechanistic Hazard Assessment

To select the correct Personal Protective Equipment (PPE), we must first understand why 2-Bromo-5,10-dihydrophenazine is hazardous.

  • The Phenazine Core (Redox Activity): Phenazine derivatives are known to undergo redox cycling. In biological systems, this can lead to the generation of reactive oxygen species (ROS), causing cellular oxidative stress[2].

  • The Bromine Substituent (Lipophilicity): The addition of the heavy bromine atom significantly increases the molecule's lipophilicity (LogP) compared to the parent 5,10-dihydrophenazine[3]. This means the compound can penetrate the lipid bilayers of human skin much more rapidly.

  • GHS Extrapolation: Based on the parent compound (5,10-dihydrophenazine) and closely related halogenated analogs, this chemical is classified as a severe skin irritant (H315), a serious eye irritant (H319), and a respiratory tract irritant (H335)[4][5].

Quantitative Hazard & PPE Matrix

Do not rely on standard safety glasses or basic latex gloves. The table below outlines the scientifically justified PPE requirements based on the compound's physicochemical properties.

Hazard CategoryGHS CodeToxicological MechanismRequired PPE Specification
Skin Irritation H315Lipophilic bromine enhances rapid dermal absorption.Dry Powder: Nitrile gloves (≥0.11 mm).In Solution: Butyl rubber gloves.
Eye Irritation H319Direct interaction with corneal epithelium; dust adherence.ANSI Z87.1 Tight-fitting Goggles. (Standard safety glasses are insufficient).
Respiratory H335Particulate deposition in the upper respiratory tract.Primary: Chemical Fume Hood.Secondary: N95/P100 Respirator if outside hood.

Operational Containment Strategy

The following diagram illustrates the logical relationship between the chemical's exposure routes and our targeted mitigation strategies.

PPE_Strategy Hazard 2-Bromo-5,10-dihydrophenazine (Solid/Dust) Dermal Dermal Contact (Lipophilic Absorption) Hazard->Dermal Direct Contact Ocular Ocular Exposure (Severe Irritation) Hazard->Ocular Dust Transfer Inhalation Inhalation (Respiratory Tract) Hazard->Inhalation Aerosolization Gloves Nitrile/Butyl Gloves Lab Coat Dermal->Gloves Mitigated by Goggles ANSI Z87.1 Safety Goggles Ocular->Goggles Mitigated by Hood Chemical Fume Hood (Face Velocity >100 fpm) Inhalation->Hood Mitigated by Safe Contained Operational Environment Gloves->Safe Goggles->Safe Hood->Safe

Exposure pathways and corresponding PPE mitigation strategies for halogenated phenazines.

Step-by-Step Handling & Operational Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check of the previous step is confirmed.

Phase 1: Pre-Operation & Weighing

Halogenated phenazines are often fine powders prone to static dispersion.

  • Airflow Validation: Turn on the chemical fume hood. Validation Check: Tape a small strip of Kimwipe to the bottom of the sash. It must pull inward steadily, confirming a face velocity of >100 fpm.

  • Static Mitigation: Wipe down the analytical balance and spatulas with a static-eliminating brush or a wipe lightly dampened with 70% isopropanol.

  • PPE Donning: Don a flame-resistant lab coat, ANSI Z87.1 goggles, and standard nitrile gloves.

  • Transfer: Weigh the 2-Bromo-5,10-dihydrophenazine inside the hood using a static-free anti-static weigh boat.

Phase 2: Solution Preparation (The "Carrier Solvent" Danger)

Crucial Causality: 2-Bromo-5,10-dihydrophenazine is frequently dissolved in polar aprotic solvents like N,N-dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) for organic synthesis[1]. DMF and DMSO rapidly permeate standard nitrile gloves. If the phenazine is dissolved in these solvents, the solvent acts as a "carrier," pulling the toxic brominated compound directly through the glove and into your bloodstream.

  • Glove Swap: Before handling DMF/DMSO solutions of this compound, remove nitrile gloves and don Butyl rubber gloves (or double-glove with a heavy-duty neoprene outer layer).

  • Dissolution: Slowly add the solvent to the pre-weighed powder within a sealed vial. Vent any pressure buildup using a needle connected to a nitrogen line if working under an inert atmosphere[1].

  • Validation Check: Inspect the bottom of the vial to ensure complete dissolution before removing the vessel from the active fume hood workspace.

Spill Response & Decontamination Plan

In the event of a localized spill inside the fume hood, execute the following protocol:

  • Isolate: Do not sweep the dry powder, as this will aerosolize the phenazine core, drastically increasing inhalation risk[5].

  • Wet Wipe Method: Dampen a highly absorbent pad with a low-volatility solvent that the compound is poorly soluble in (e.g., water or a mild ethanol solution) to prevent spreading.

  • Capture: Gently place the dampened pad over the powder to suppress dust. Carefully wipe inward toward the center of the spill.

  • Chemical Decontamination: Wash the affected surface with copious amounts of soap and water, as the compound's lipophilicity makes it resistant to plain water[4].

Logistical Disposal Plan

Because 2-Bromo-5,10-dihydrophenazine contains a heavy halogen (Bromine), it fundamentally alters how the waste must be processed by environmental health and safety (EHS) facilities.

  • Segregation Mandate: All waste containing this compound (including contaminated Kimwipes and weigh boats) must be placed in dedicated Halogenated Organic Waste containers.

  • The Causality: If brominated compounds are mixed with non-halogenated waste and incinerated at standard temperatures, they can catalyze the formation of highly toxic brominated dioxins and furans. Halogenated waste requires specialized high-temperature incineration with scrubber systems.

  • Labeling: Clearly label the waste container with "Contains Halogenated Aromatics (Brominated Phenazine)" to ensure EHS applies the correct EPA disposal codes.

References

  • Cas 613-32-1, 5,10-DIHYDRO-PHENAZINE | lookchem. Lookchem. Available at:[Link]

  • 5,10-Dihydrophenazine | C12H10N2 | CID 345330. PubChem - NIH. Available at:[Link]

  • Combating Antimicrobial Resistance in the Post-Genomic Era: Rapid Antibiotic Discovery. PMC - NIH. Available at:[Link]

  • Synthesis and Biological Evaluation of Novel 2-Methoxypyridylamino-Substituted Riminophenazine Derivatives as Antituberculosis Agents. ResearchGate. Available at:[Link]

Sources

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